Technical Documentation Center

2-(2,4,5-Trichlorophenoxy)acetohydrazide Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 2-(2,4,5-Trichlorophenoxy)acetohydrazide
  • CAS: 2381-77-3

Core Science & Biosynthesis

Foundational

2-(2,4,5-Trichlorophenoxy)acetohydrazide synthesis pathway

An In-Depth Technical Guide to the Synthesis of 2-(2,4,5-Trichlorophenoxy)acetohydrazide Executive Summary This guide provides a comprehensive technical overview of the synthetic pathway for 2-(2,4,5-trichlorophenoxy)ace...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Technical Guide to the Synthesis of 2-(2,4,5-Trichlorophenoxy)acetohydrazide

Executive Summary

This guide provides a comprehensive technical overview of the synthetic pathway for 2-(2,4,5-trichlorophenoxy)acetohydrazide. The synthesis is a multi-step process that begins with the formation of the critical precursor, 2,4,5-trichlorophenoxyacetic acid (2,4,5-T), followed by its conversion to the target hydrazide. This document emphasizes the critical process controls, mechanistic underpinnings, and safety considerations essential for researchers in drug development and chemical synthesis. The historical context of the precursor, including its association with the contaminant 2,3,7,8-tetrachlorodibenzo-p-dioxin (TCDD), necessitates a rigorous and well-understood synthetic approach.

Introduction and Strategic Considerations

2-(2,4,5-Trichlorophenoxy)acetohydrazide is a derivative of 2,4,5-trichlorophenoxyacetic acid (2,4,5-T), a synthetic auxin herbicide developed in the 1940s.[1][2] Historically, 2,4,5-T was a widely used herbicide for controlling broad-leafed plants and was a component of the defoliant Agent Orange.[3][4] Its use was largely discontinued due to health and environmental concerns stemming from contamination with the highly toxic and carcinogenic compound TCDD during its manufacturing process.[2][4]

The synthesis of any derivative, including the target acetohydrazide, is intrinsically linked to the synthesis of its 2,4,5-T precursor. Therefore, a primary strategic consideration is the sourcing or synthesis of 2,4,5-T that is analytically free of TCDD. The manufacturing process for 2,4,5-T can generate TCDD as a byproduct, especially with improper temperature control.[2] Modern synthetic routes have been developed to mitigate this risk.[5] This guide will proceed on the assumption that a high-purity, TCDD-free starting material is used.

Overall Synthetic Workflow

The conversion of 2,4,5-trichlorophenol to 2-(2,4,5-trichlorophenoxy)acetohydrazide is most logically achieved through a three-stage process. First, the precursor acid is synthesized. Second, this acid is activated by converting it into an ester. Third, the ester undergoes hydrazinolysis to yield the final product.

Synthesis_Pathway cluster_0 Stage 1: Precursor Synthesis cluster_1 Stage 2: Esterification cluster_2 Stage 3: Hydrazinolysis A 2,4,5-Trichlorophenol B 2,4,5-Trichlorophenoxyacetic Acid (2,4,5-T) A->B  1. NaOH  2. Chloroacetic Acid C Methyl 2-(2,4,5-trichlorophenoxy)acetate B->C  Methanol (CH₃OH)  H₂SO₄ (cat.) D 2-(2,4,5-Trichlorophenoxy)acetohydrazide C->D  Hydrazine Hydrate (N₂H₄·H₂O)

Sources

Exploratory

Chemical Properties & Synthetic Versatility of 2-(2,4,5-Trichlorophenoxy)acetohydrazide: A Technical Guide

Executive Summary This technical whitepaper provides a comprehensive analysis of 2-(2,4,5-Trichlorophenoxy)acetohydrazide , a critical intermediate in the synthesis of bioactive heterocyclic compounds. While derived from...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This technical whitepaper provides a comprehensive analysis of 2-(2,4,5-Trichlorophenoxy)acetohydrazide , a critical intermediate in the synthesis of bioactive heterocyclic compounds. While derived from the herbicidal moiety 2,4,5-trichlorophenoxyacetic acid (2,4,5-T), the hydrazide derivative serves primarily as a scaffold for medicinal chemistry, enabling the construction of 1,3,4-oxadiazoles, 1,2,4-triazoles, and 1,3,4-thiadiazoles. This guide details its physicochemical properties, synthetic pathways, reactivity profile, and spectroscopic characteristics, designed for researchers in drug discovery and organic synthesis.

Chemical Identity & Structural Analysis[1]

The compound is characterized by a trichlorinated phenoxy ring linked to a hydrazide functional group via a methylene bridge. The electron-withdrawing nature of the chlorine atoms on the aromatic ring significantly influences the lipophilicity and metabolic stability of its derivatives.

PropertyData
IUPAC Name 2-(2,4,5-Trichlorophenoxy)acetohydrazide
Common Name 2,4,5-T Hydrazide
CAS Number 2381-77-3
Molecular Formula C₈H₇Cl₃N₂O₂
Molecular Weight 269.51 g/mol
Physical State Crystalline Solid (White to off-white needles)
Solubility Soluble in DMSO, DMF, hot Ethanol; Sparingly soluble in water
Melting Point 158–160 °C (Typical range for this class)
Structural Significance[2]
  • Lipophilic Domain: The 2,4,5-trichlorophenyl ring provides high lipophilicity (

    
    ), facilitating membrane permeability in biological systems.
    
  • Linker: The

    
     bridge acts as a flexible spacer, decoupling the electronic effects of the aromatic ring from the nucleophilic hydrazide center.
    
  • Reactive Center: The hydrazide group (

    
    ) is a bidentate nucleophile, capable of reacting at both the terminal nitrogen (primary amine) and the carbonyl oxygen.
    

Synthetic Pathways[2][3][5][6][7]

The synthesis of 2-(2,4,5-Trichlorophenoxy)acetohydrazide follows a classic nucleophilic acyl substitution pathway. The process begins with the commercially available 2,4,5-trichlorophenol or 2,4,5-T acid.[1]

Synthesis Workflow[1][2][3][5][6][7][8][9]
  • Etherification: 2,4,5-Trichlorophenol is reacted with chloroacetic acid under alkaline conditions (Williamson ether synthesis) to yield 2,4,5-T acid.

  • Esterification: The acid is converted to its methyl or ethyl ester via acid-catalyzed Fischer esterification.

  • Hydrazinolysis: The ester undergoes nucleophilic attack by hydrazine hydrate in refluxing ethanol to yield the target hydrazide.

Reaction Mechanism

The hydrazinolysis step is thermodynamically driven by the formation of the stable amide-like hydrazide bond and the expulsion of the alcohol leaving group.

Reaction Scheme:



(Where R = 2,4,5-trichlorophenoxymethyl)
Visualization: Synthetic Route

Synthesis Phenol 2,4,5-Trichlorophenol Acid 2,4,5-T Acid Phenol->Acid Ester Ethyl 2-(2,4,5-trichlorophenoxy)acetate Acid->Ester Hydrazide 2-(2,4,5-Trichlorophenoxy) acetohydrazide Ester->Hydrazide R1 ClCH2COOH NaOH, Reflux R2 EtOH, H2SO4 Reflux R3 NH2NH2·H2O EtOH, Reflux, 4-6h

Figure 1: Step-wise synthesis of 2-(2,4,5-Trichlorophenoxy)acetohydrazide from precursor phenol.

Chemical Reactivity Profile

The hydrazide group is a versatile "chemical handle." Its reactivity is dominated by the nucleophilicity of the terminal amino group (


) and the potential for cyclodehydration.
Condensation Reactions (Schiff Base Formation)

The primary amino group reacts readily with aromatic aldehydes and ketones to form hydrazones (Schiff bases).

  • Conditions: Ethanol/Methanol, catalytic acetic acid, reflux.

  • Significance: These derivatives often exhibit enhanced biological activity (antimicrobial, anti-inflammatory) compared to the parent hydrazide due to the presence of the azomethine (

    
    ) pharmacophore.
    
Cyclization to Heterocycles

The most valuable property of this hydrazide is its ability to cyclize into five-membered heterocycles. This is a primary strategy in medicinal chemistry to create rigid analogs.

Target HeterocycleReagentsMechanism
1,3,4-Oxadiazole Aromatic Acid +

Dehydrative cyclization involving the carbonyl oxygen.
1,3,4-Thiadiazole

/ KOH, then

Formation of dithiocarbazate intermediate followed by cyclization.
1,2,4-Triazole

/

Introduction of a second nitrogen via hydrazine, replacing sulfur/oxygen.
Visualization: Divergent Reactivity

Reactivity Center 2-(2,4,5-Trichlorophenoxy) acetohydrazide Schiff Schiff Bases (Hydrazones) Center->Schiff R-CHO EtOH/H+ Oxadiazole 1,3,4-Oxadiazoles (Bioactive) Center->Oxadiazole R-COOH POCl3 Thiadiazole 1,3,4-Thiadiazoles (Antifungal) Center->Thiadiazole CS2/KOH H2SO4 Triazole 1,2,4-Triazoles (Antiviral) Center->Triazole CS2 NH2NH2

Figure 2: Divergent synthesis pathways utilizing the hydrazide core as a scaffold.

Spectroscopic Characterization

Accurate identification of the hydrazide relies on specific spectral signatures that distinguish it from the starting ester.

Infrared Spectroscopy (FT-IR)

The conversion of ester to hydrazide is confirmed by the disappearance of the ester carbonyl band (


) and the appearance of amide/amine bands.
  • 
     Stretching:  Doublet or broad band at 3200–3350 cm⁻¹ .
    
  • 
     Stretching (Amide I):  Strong band at 1650–1680 cm⁻¹ .
    
  • 
     Stretching:  Strong bands at 1240 cm⁻¹  (asymmetric) and 1050 cm⁻¹  (symmetric) characteristic of the ether linkage.
    
  • 
     Stretching:  Sharp bands in the fingerprint region (600–800 cm⁻¹ ).
    
Proton NMR ( NMR)

Solvent:


 is the preferred solvent due to solubility and exchangeable protons.
  • Amide Proton (

    
    ):  Singlet at 
    
    
    
    9.0–10.0 ppm
    (D₂O exchangeable).
  • Amino Protons (

    
    ):  Broad singlet at 
    
    
    
    4.0–5.0 ppm
    (D₂O exchangeable).
  • Methylene Protons (

    
    ):  Singlet at 
    
    
    
    4.6–4.8 ppm
    .
  • Aromatic Protons: Two singlets (due to 2,4,5-substitution pattern isolating the H3 and H6 protons) at

    
     7.2–7.8 ppm .
    

Experimental Protocols

Protocol A: Synthesis of 2-(2,4,5-Trichlorophenoxy)acetohydrazide

Objective: Convert ethyl 2-(2,4,5-trichlorophenoxy)acetate to the hydrazide.

  • Preparation: Dissolve 0.01 mol of ethyl 2-(2,4,5-trichlorophenoxy)acetate in 30 mL of absolute ethanol.

  • Addition: Add hydrazine hydrate (99%, 0.02 mol) dropwise to the stirring solution.

  • Reaction: Reflux the mixture on a water bath for 4–6 hours. Monitor progress via TLC (System: Ethyl Acetate/Hexane 3:7).

  • Isolation: Concentrate the reaction mixture to half its volume under reduced pressure. Cool the solution in an ice bath.

  • Purification: Filter the precipitated solid, wash with cold ethanol, and recrystallize from ethanol to obtain white needle-like crystals.

  • Yield: Expected yield 70–85%.

Protocol B: General Synthesis of Schiff Bases

Objective: Condensation with 4-chlorobenzaldehyde.

  • Mixing: Dissolve 0.01 mol of the hydrazide in 20 mL ethanol. Add 0.01 mol of 4-chlorobenzaldehyde.

  • Catalysis: Add 2–3 drops of glacial acetic acid.

  • Reflux: Heat under reflux for 3–5 hours.

  • Workup: Pour into crushed ice. Filter the solid, wash with water, and recrystallize from ethanol/DMF.

Safety & Handling

While the hydrazide itself is a research chemical, its parent compound (2,4,5-T) has a history of toxicity concerns related to dioxin contamination (TCDD) during manufacturing.

  • Toxicity: Chlorophenoxy derivatives can be harmful if swallowed or absorbed through the skin. They are potential skin sensitizers.

  • Dioxin Awareness: Ensure starting materials (2,4,5-trichlorophenol) are sourced from high-purity vendors to minimize TCDD contamination risks. Modern synthesis methods control temperature to prevent dioxin formation.

  • PPE: Standard lab safety (gloves, goggles, fume hood) is mandatory.

  • Disposal: Halogenated organic waste. Do not release into drains.

References

  • PubChem. (n.d.). 2,4,5-Trichlorophenoxyacetic acid (Compound Summary).[2] National Library of Medicine. Retrieved from [Link]

  • Collaborative for Health & Environment. (n.d.). 2,4,5-T Chemical Description and Properties.[3][4][1][2][5] Retrieved from [Link]

  • University of Hertfordshire. (n.d.). 2,4,5-trichlorophenoxyacetic acid (PPDB). Pesticide Properties DataBase. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Synthesis of 1,3,4-Oxadiazoles.[4][6][7][8][9] Retrieved from [Link]

  • Journal of Scientific and Innovative Research. (2013). Biological Potential of Synthetic Hydrazide Based Schiff Bases.[10] Retrieved from [Link]

Sources

Foundational

Structural & Conformational Analysis: 2-(2,4,5-Trichlorophenoxy)acetohydrazide

This guide provides an in-depth structural and conformational analysis of 2-(2,4,5-Trichlorophenoxy)acetohydrazide , a critical intermediate in the synthesis of agrochemicals and heterocyclic pharmaceuticals (e.g., 1,2,4...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides an in-depth structural and conformational analysis of 2-(2,4,5-Trichlorophenoxy)acetohydrazide , a critical intermediate in the synthesis of agrochemicals and heterocyclic pharmaceuticals (e.g., 1,2,4-triazoles).[1][2][3]

The following analysis synthesizes crystallographic data from homologous phenoxyacetohydrazides with computational predictions to establish a robust structural model.

[1][2][3]

Executive Summary

2-(2,4,5-Trichlorophenoxy)acetohydrazide consists of a lipophilic 2,4,5-trichlorophenyl ether moiety linked to a polar acetohydrazide tail.[1][2][3] Its utility in drug design stems from the hydrazide pharmacophore (-CONHNH₂) , which serves as a rigid hydrogen-bonding donor/acceptor motif.[1][2][3]

This guide details the molecule's preferred spatial arrangement, electronic distribution, and supramolecular assembly, providing a roadmap for researchers utilizing this compound as a building block.[1][2][3]

Chemical Identity & Synthesis

The synthesis follows a robust two-step protocol starting from the commercially available herbicide precursor, 2,4,5-trichlorophenol.[1][2]

  • IUPAC Name: 2-(2,4,5-Trichlorophenoxy)acetohydrazide[1][2][3]

  • Molecular Formula:

    
    [1][2][3]
    
  • Molecular Weight: 269.51 g/mol [1][2][3]

Synthetic Pathway (Protocol)

The formation of the hydrazide is driven by nucleophilic acyl substitution.[1][2][3]

Step 1: Esterification Reaction of 2,4,5-trichlorophenol with ethyl chloroacetate in the presence of anhydrous


 (acetone reflux, 6-8h) yields Ethyl 2-(2,4,5-trichlorophenoxy)acetate .[1][2][3]
  • Critical Control Point: Anhydrous conditions are essential to prevent hydrolysis of the chloroacetate.[1][2][3]

Step 2: Hydrazinolysis The ester is treated with hydrazine hydrate (80%) in ethanol (reflux, 3-4h).[1][2][3]

  • Purification: The product precipitates upon cooling.[1][2][3] Recrystallization from ethanol yields white needles.[1][2][3]

Synthesis Phenol 2,4,5-Trichlorophenol Ester Ethyl Ester Intermediate Phenol->Ester + ClCH2COOEt K2CO3, Acetone Hydrazide Target Hydrazide (C8H7Cl3N2O2) Ester->Hydrazide + NH2NH2 EtOH, Reflux

Figure 1: Synthetic route via nucleophilic acyl substitution.[1][2][3]

Molecular Geometry & Conformation

The molecule adopts a distinct "L-shaped" geometry defined by two planar domains separated by a flexible ether linkage.[1][2][3]

The Planar Domains[1][2][3]
  • Trichlorophenyl Ring: The benzene ring is rigid.[1][2][3] The chlorine atoms at positions 2, 4, and 5 induce significant steric bulk, particularly the ortho-chlorine (Cl2) , which restricts rotation around the ether bond.[1][2]

  • Acetohydrazide Moiety: The

    
     segment tends toward planarity due to resonance delocalization across the amide bond (
    
    
    
    ).[1][2][3]
Conformational Locks (Torsion Angles)

The conformation is governed by two critical torsion angles:[1][2][3]

  • 
     (C(Ar)-O-CH2-C):  The ether linkage typically adopts a gauche or nearly perpendicular orientation relative to the aromatic ring (
    
    
    
    ) to minimize steric clash between the methylene protons and the ortho-chlorine.[1][2][3]
  • 
     (O=C-NH-NH2):  The hydrazide group prefers an anti-periplanar conformation in the solid state to maximize intermolecular hydrogen bonding, though a syn conformation is possible in solution if stabilized by intramolecular H-bonds.[1][2][3]
    
ParameterPredicted Value (DFT/XRD Analog)Structural Significance
Bond Length (C=O) 1.22 - 1.24 ÅTypical double bond character; H-bond acceptor.[1][2][3]
Bond Length (N-N) 1.40 - 1.42 ÅSingle bond; indicates no conjugation extension to terminal amine.[1][2][3]
Torsion (C-C-O-C) 170° - 180°Planar ether linkage ensuring conjugation is broken.[1][2][3]
Torsion (C-N-N-H) VariableTerminal

is pyramidal but dynamic.[1][2][3]

Supramolecular Architecture

In the crystalline state, 2-(2,4,5-Trichlorophenoxy)acetohydrazide does not exist as isolated units.[1][2][3] It self-assembles into supramolecular chains or sheets driven by the hydrazide "head" and the lipophilic "tail".[1][2][3]

Hydrogen Bonding Network

The hydrazide group acts as a dual donor/acceptor:[1][2][3]

  • Donor: The amide proton (

    
    ) and terminal amino protons (
    
    
    
    ).[1][2][3]
  • Acceptor: The carbonyl oxygen (

    
    ).[1][2][3]
    

Common Motif:


 or 

dimers are frequently observed, where two molecules pair up via

bonds.[1][2][3] These dimers then stack via

interactions between the electron-deficient trichlorophenyl rings.[1][2][3]

HBonding cluster_stacking Secondary Interaction Mol1_NH Molecule A (N-H Donor) Mol2_O Molecule B (C=O Acceptor) Mol1_NH->Mol2_O H-Bond Mol2_NH Molecule B (N-H Donor) Mol1_O Molecule A (C=O Acceptor) Mol2_NH->Mol1_O H-Bond PiStack Pi-Pi Stacking (Trichlorophenyl Rings)

Figure 2: Schematic of the centrosymmetric dimer formation typical in phenoxyacetohydrazide crystals.

Spectroscopic Validation

To verify the structure and conformation in the lab, compare experimental data against these standard values derived from the 2,4,5-T parent and hydrazide analogs.

Infrared Spectroscopy (FT-IR)
Functional GroupWavenumber (

)
Description

Stretch
3150 - 3350Broad/Split peaks.[1][2][3] Indicates H-bonding network.[1][2][3]

(Amide I)
1650 - 1680Strong intensity.[1][2][3] Lower shift indicates strong H-bonding.[1][2][3]

(Ether)
1230 - 1250Characteristic aryl alkyl ether stretch.[1][2][3]

600 - 800Multiple sharp peaks due to tri-substitution.[1][2][3]
Proton NMR ( NMR, DMSO- )
  • 
     9.0 - 9.5 ppm (s, 1H):  Amide 
    
    
    
    .[1][2][3] Disappears on
    
    
    exchange.
  • 
     7.6 - 7.8 ppm (s, 1H):  Aromatic 
    
    
    
    (proton between Cl atoms).[1][2][3]
  • 
     7.2 - 7.4 ppm (s, 1H):  Aromatic 
    
    
    
    .
  • 
     4.5 - 4.7 ppm (s, 2H):  Methylene 
    
    
    
    .[1][2][3]
  • 
     4.2 - 4.4 ppm (br s, 2H):  Terminal 
    
    
    
    .

References

  • Structure of Phenoxyacetohydrazides: Fun, H. K., et al. (2011).[1][2][3] "2-[5-Methyl-2-(propan-2-yl)phenoxy]-N'-{2-[5-methyl-2-(propan-2-yl)phenoxy]acetyl}acetohydrazide."[1][2][3] Acta Crystallographica Section E. Link

  • Parent Compound Data (2,4,5-T): National Center for Biotechnology Information (2025).[1][2][3] PubChem Compound Summary for CID 1480, 2,4,5-Trichlorophenoxyacetic acid.[1][2][3] Link

  • Synthesis of Chlorophenoxy Hydrazides: Holla, B. S., & Udupa, K. V. (1992).[1][2][3] "Synthesis and biological activity of some new bis(1,3,4-oxadiazoles)." Farmaco.[1][2][3] (Foundational protocol reference).

  • Spectroscopic Data Sources: SDBS (Spectral Database for Organic Compounds), AIST, Japan.[1][2][3] (General reference for chlorophenoxy IR/NMR patterns). Link[1][2][3]

Sources

Exploratory

InChI key for 2-(2,4,5-Trichlorophenoxy)acetohydrazide

Technical Monograph: 2-(2,4,5-Trichlorophenoxy)acetohydrazide Part 1: Executive Summary & Core Identity Compound Definition 2-(2,4,5-Trichlorophenoxy)acetohydrazide is a synthetic organic compound acting as a critical in...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Monograph: 2-(2,4,5-Trichlorophenoxy)acetohydrazide

Part 1: Executive Summary & Core Identity

Compound Definition 2-(2,4,5-Trichlorophenoxy)acetohydrazide is a synthetic organic compound acting as a critical intermediate in the development of agrochemicals and pharmaceutical agents. Structurally, it consists of a lipophilic 2,4,5-trichlorophenoxy moiety linked to a hydrophilic acetohydrazide tail. While its parent compound, 2,4,5-Trichlorophenoxyacetic acid (2,4,5-T), is a historically significant auxin-mimic herbicide, the hydrazide derivative serves primarily as a scaffold for generating Schiff bases (hydrazones) with potent antimicrobial, antifungal, and anti-inflammatory properties.

The InChIKey The International Chemical Identifier Key (InChIKey) for this compound is the unique, fixed-length hash that serves as its digital fingerprint.

InChIKey: RJNOGGWECYOHOH-UHFFFAOYSA-N

Chemical Informatics Table

IdentifierValue
IUPAC Name 2-(2,4,5-trichlorophenoxy)acetohydrazide
CAS Registry Number 2381-77-3
Molecular Formula C₈H₇Cl₃N₂O₂
Molecular Weight 269.51 g/mol
SMILES C1=C(C(=CC(=C1Cl)Cl)Cl)OCC(=O)NN
InChI String InChI=1S/C8H7Cl3N2O2/c9-4-1-6(11)7(2-5(4)10)15-3-8(14)13-12/h1-2H,3,12H2,(H,13,14)
Part 2: Chemical Structure & InChI Analysis

The InChIKey RJNOGGWECYOHOH-UHFFFAOYSA-N is not random; it is a hashed representation of the compound's connectivity and stereochemistry.

  • Block 1 (Connectivity): RJNOGGWECYOHOH

    • Encodes the molecular skeleton: the trichlorobenzene ring, the ether linkage, and the hydrazide chain.

  • Block 2 (Stereochemistry/Isotopes): UHFFFAOYSA

    • UHFFFAOY indicates no defined stereocenters (achiral).

    • SA indicates the standard version (protonation state).

  • Block 3 (Protonation): N

    • Indicates a neutral charge state.

Structural Visualization (DOT) The following diagram illustrates the logical connectivity of the molecule.

G Figure 1: Structural connectivity of 2-(2,4,5-Trichlorophenoxy)acetohydrazide. Ring 2,4,5-Trichlorophenyl Ring (Lipophilic Core) Ether Ether Linkage (-O-CH2-) Ring->Ether C1-O Bond Carbonyl Carbonyl Group (C=O) Ether->Carbonyl C-C Bond Hydrazide Hydrazide Moiety (-NH-NH2) Carbonyl->Hydrazide Amide Bond

[8]

Part 3: Synthesis Protocol

The synthesis of 2-(2,4,5-Trichlorophenoxy)acetohydrazide is a two-step process starting from 2,4,5-trichlorophenol. This protocol prioritizes yield and purity, specifically mitigating the risk of dioxin formation by controlling temperature.

Reaction Scheme
  • Esterification: 2,4,5-Trichlorophenol + Ethyl chloroacetate

    
     Ethyl 2-(2,4,5-trichlorophenoxy)acetate.
    
  • Hydrazinolysis: Ethyl ester + Hydrazine Hydrate

    
     Target Hydrazide.
    
Step-by-Step Methodology

Step 1: Synthesis of the Ethyl Ester Intermediate

  • Reagents: 2,4,5-Trichlorophenol (0.01 mol), Ethyl chloroacetate (0.01 mol), Anhydrous Potassium Carbonate (

    
    , 0.015 mol), Acetone (dry).
    
  • Procedure:

    • Dissolve 2,4,5-trichlorophenol in dry acetone in a round-bottom flask.

    • Add anhydrous

      
       and stir for 30 minutes to generate the phenoxide anion.
      
    • Add ethyl chloroacetate dropwise.

    • Reflux the mixture for 6–8 hours. Monitor via TLC (Hexane:Ethyl Acetate 7:3).

    • Filter the hot solution to remove inorganic salts (

      
      ).
      
    • Evaporate the solvent to yield the ester precipitate. Recrystallize from ethanol.

Step 2: Hydrazinolysis (Target Synthesis)

  • Reagents: Ethyl 2-(2,4,5-trichlorophenoxy)acetate (from Step 1), Hydrazine hydrate (80% or 99%, excess), Absolute Ethanol.

  • Procedure:

    • Dissolve the ester (0.01 mol) in absolute ethanol (30 mL).

    • Slowly add hydrazine hydrate (0.02 mol) with stirring. Note: Excess hydrazine drives the equilibrium toward the product.

    • Reflux the mixture for 4–6 hours. A solid precipitate usually forms upon cooling.

    • Workup: Cool the mixture in an ice bath. Filter the solid product.[1]

    • Purification: Wash with cold ethanol and recrystallize from ethanol/water to obtain needle-like crystals.

Synthesis Workflow Diagram

Synthesis Figure 2: Synthetic pathway for 2-(2,4,5-Trichlorophenoxy)acetohydrazide. Start 2,4,5-Trichlorophenol Intermediate Ethyl 2-(2,4,5-trichlorophenoxy)acetate (Ester) Start->Intermediate Nucleophilic Substitution (Reflux 6-8h) Reagent1 Ethyl Chloroacetate + K2CO3 / Acetone Reagent1->Intermediate Product 2-(2,4,5-Trichlorophenoxy)acetohydrazide (Target) Intermediate->Product Hydrazinolysis (Reflux 4h) Reagent2 Hydrazine Hydrate (NH2NH2·H2O) / Ethanol Reagent2->Product

[10]

Part 4: Analytical Characterization

To validate the synthesis, the following spectral signatures must be confirmed.

TechniqueFeatureExpected Signal (ppm / cm⁻¹)Assignment
IR Spectroscopy Amide I (C=O)1650–1690 cm⁻¹Carbonyl stretching of the hydrazide.
NH Stretching3200–3350 cm⁻¹Primary and secondary amine stretches (-NH-NH₂).
C-O-C1230–1250 cm⁻¹Aryl alkyl ether stretching.
¹H NMR (DMSO-d₆)Aromatic Protons7.4 – 7.8 ppm (s)Two singlets (H-3 and H-6 of the benzene ring).
Methylene4.6 – 4.8 ppm (s)-O-CH₂-CO- protons.
Hydrazide NH9.0 – 9.5 ppm (s)Amide proton (-CO-NH -).
Amino NH₂4.0 – 4.5 ppm (bs)Terminal amino protons (-NH₂).

Self-Validation Check: The disappearance of the ethyl ester quartet (4.1 ppm) and triplet (1.2 ppm) from the intermediate, combined with the appearance of the NH/NH₂ signals, confirms the conversion.

Part 5: Applications & Biological Potential

1. Precursor for Schiff Bases (Pharmacophores) The primary research utility of this hydrazide is as a "key" to unlock a library of Schiff bases. By condensing the terminal amino group (-NH₂) with various aromatic aldehydes, researchers create N-benzylidene-2-(2,4,5-trichlorophenoxy)acetohydrazides .

  • Mechanism: The azomethine linkage (-CH=N-) formed in this reaction mimics peptide bonds and can bind to bacterial enzymes or DNA.

  • Target Activity: Literature suggests these derivatives exhibit significant activity against S. aureus (Gram-positive) and E. coli (Gram-negative) due to the lipophilicity of the trichlorophenoxy tail facilitating cell membrane penetration.

2. Metal Chelation The hydrazide moiety possesses nitrogen and oxygen donors capable of bidentate chelation with transition metals (Cu²⁺, Co²⁺, Ni²⁺). These complexes often show enhanced biological activity compared to the free ligand.

Part 6: Safety & Toxicology (Critical)

The Dioxin Legacy The starting material, 2,4,5-trichlorophenol, is historically linked to the formation of 2,3,7,8-Tetrachlorodibenzo-p-dioxin (TCDD) if the synthesis temperature exceeds 160°C under alkaline conditions.

  • Protocol Safety: The synthesis described above uses mild reflux conditions (approx. 80°C for ethanol/acetone), which is well below the threshold for significant dioxin formation.

  • Handling: Always handle the parent phenol and the final hydrazide with gloves and in a fume hood. Treat all waste as potentially halogenated hazardous waste.

References
  • PubChem. (2025). 2-(2,4,5-Trichlorophenoxy)acetohydrazide (Compound).[2][3] National Library of Medicine. [Link]

  • ResearchGate. (2015). Synthesis and Biological Evaluation of Trichlorophenylhydrazine Schiff Bases.[Link]

  • Collaborative for Health & Environment. (2024). 2,4,5-T and Dioxin Contamination Mechanisms.[3][4][5][Link]

Sources

Foundational

Strategic Synthesis of Novel Heterocycles from 2-(2,4,5-Trichlorophenoxy)acetohydrazide

Executive Summary This technical guide details the synthetic utility of 2-(2,4,5-trichlorophenoxy)acetohydrazide as a divergent scaffold for generating novel nitrogen-rich heterocycles. While the 2,4,5-trichlorophenoxy m...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This technical guide details the synthetic utility of 2-(2,4,5-trichlorophenoxy)acetohydrazide as a divergent scaffold for generating novel nitrogen-rich heterocycles. While the 2,4,5-trichlorophenoxy moiety is historically associated with auxinic herbicides (2,4,5-T), modern medicinal chemistry exploits this lipophilic pharmacophore to enhance membrane permeability and receptor binding in antimicrobial and anticancer agents.

This document provides researchers with validated protocols for transforming this hydrazide precursor into 1,3,4-oxadiazoles , 1,2,4-triazoles , and 1,3,4-thiadiazoles . Emphasis is placed on reaction mechanisms, yield optimization, and structural validation, ensuring a self-consistent experimental framework.

Part 1: The Precursor Scaffold

Synthetic Logic & Safety

The synthesis of the parent hydrazide requires strict control over the starting material quality. 2,4,5-Trichlorophenol must be sourced from certified "dioxin-free" suppliers to avoid trace contamination with 2,3,7,8-tetrachlorodibenzo-p-dioxin (TCDD), a byproduct of high-temperature alkaline hydrolysis of 1,2,4,5-tetrachlorobenzene.

Synthesis of 2-(2,4,5-Trichlorophenoxy)acetohydrazide

Reaction Scheme:

  • O-Alkylation: 2,4,5-Trichlorophenol + Ethyl chloroacetate

    
     Ethyl 2-(2,4,5-trichlorophenoxy)acetate.
    
  • Hydrazinolysis: Ethyl ester + Hydrazine hydrate

    
     Hydrazide.
    
Detailed Protocol

Step 1: Esterification

  • Dissolve 2,4,5-trichlorophenol (0.1 mol) in anhydrous acetone (150 mL).

  • Add anhydrous

    
     (0.15 mol) and stir at room temperature for 30 minutes.
    
  • Add ethyl chloroacetate (0.11 mol) dropwise.

  • Reflux the mixture for 6–8 hours. Monitor via TLC (Hexane:EtOAc 7:3).

  • Filter inorganic salts while hot; evaporate the solvent.

  • Recrystallize the solid residue from ethanol to yield ethyl 2-(2,4,5-trichlorophenoxy)acetate (Yield: ~85-90%).

Step 2: Hydrazinolysis

  • Dissolve the ester (0.05 mol) in absolute ethanol (100 mL).

  • Add hydrazine hydrate (99%, 0.1 mol) dropwise with stirring.

  • Reflux for 4–6 hours. A white precipitate typically forms upon cooling.

  • Concentrate the solvent to half volume and cool to 0°C.

  • Filter the solid, wash with cold ethanol, and dry.

    • Melting Point: 154–156°C.

    • Yield: ~80–85%.

Part 2: Divergent Synthetic Pathways

The hydrazide functionality (


) serves as a nucleophilic linchpin. By varying the electrophilic partner, three distinct heterocyclic cores can be accessed.
Pathway Map

G Hydrazide 2-(2,4,5-Trichlorophenoxy) acetohydrazide CS2 CS2 / KOH Hydrazide->CS2 RNCS R-NCS (Isothiocyanates) Hydrazide->RNCS RCHO R-CHO (Aldehydes) Hydrazide->RCHO Oxadiazole 1,3,4-Oxadiazole-2-thione CS2->Oxadiazole Cyclization (Reflux/EtOH) Thiosemi Thiosemicarbazide Intermediate RNCS->Thiosemi Reflux/EtOH Hydrazone Schiff Base (Hydrazone) RCHO->Hydrazone Cat. AcOH Reflux Triazole 1,2,4-Triazole-3-thione Thiosemi->Triazole NaOH (4N) Cyclization Thiadiazole 1,3,4-Thiadiazole Thiosemi->Thiadiazole H2SO4 (Conc) Dehydration

Figure 1: Divergent synthesis of nitrogen heterocycles from the parent hydrazide.[1][2][3][4][5]

Part 3: Detailed Experimental Protocols

Synthesis of 5-[(2,4,5-Trichlorophenoxy)methyl]-1,3,4-oxadiazole-2-thione

Mechanism: Nucleophilic attack of the hydrazide nitrogen on carbon disulfide (


), followed by intramolecular cyclization and elimination of 

. Significance: The oxadiazole thione moiety is a bioisostere of carboxylic acids and exhibits potent antifungal activity.

Protocol:

  • Reactants: Dissolve the hydrazide (0.01 mol) in ethanol (50 mL) containing KOH (0.015 mol).

  • Addition: Add carbon disulfide (

    
    , 0.02 mol) dropwise. Caution: 
    
    
    
    is highly flammable and toxic.
  • Reflux: Heat the mixture under reflux for 10–12 hours until

    
     evolution ceases (check with lead acetate paper).
    
  • Workup: Concentrate the solvent. Dilute the residue with cold water and acidify with dilute HCl (pH 2–3).

  • Purification: Filter the resulting precipitate, wash with water, and recrystallize from ethanol/DMF.

    • Validation: IR spectrum shows characteristic

      
       stretch at ~1180 cm⁻¹ and 
      
      
      
      stretch at ~3200 cm⁻¹.
Synthesis of 4-Substituted-5-[(2,4,5-trichlorophenoxy)methyl]-4H-1,2,4-triazole-3-thiones

Mechanism: This pathway proceeds via a thiosemicarbazide intermediate. Base-catalyzed cyclization favors the formation of the 1,2,4-triazole ring over the 1,3,4-thiadiazole (which is favored in acidic conditions).

Protocol:

  • Thiosemicarbazide Formation:

    • Reflux the hydrazide (0.01 mol) and an aryl isothiocyanate (e.g., phenyl isothiocyanate, 0.01 mol) in absolute ethanol (30 mL) for 4 hours.

    • Cool to precipitate the thiosemicarbazide intermediate. Filter and dry.[6][7]

  • Cyclization:

    • Suspend the thiosemicarbazide in 2N NaOH (20 mL).

    • Reflux for 4 hours.[4] The solid will dissolve, then re-precipitate upon acidification.

    • Cool and acidify with dilute HCl.

  • Isolation: Filter the solid product and recrystallize from ethanol.

    • Yield: Typically 70–80%.

Synthesis of Schiff Bases (Hydrazones)

Mechanism: Acid-catalyzed condensation-elimination. Significance: Hydrazones often exhibit enhanced lipophilicity and are key intermediates for cyclization into thiazolidinones or azetidinones.

Protocol:

  • Dissolve hydrazide (0.01 mol) and substituted benzaldehyde (0.01 mol) in ethanol (40 mL).

  • Add 2–3 drops of glacial acetic acid.

  • Reflux for 3–5 hours.

  • Cool to room temperature; the hydrazone usually crystallizes out.

  • Validation: Disappearance of

    
     peaks in NMR; appearance of imine 
    
    
    
    proton at
    
    
    8.0–8.5 ppm.

Part 4: Structural Characterization Data

The following spectral signatures confirm the successful synthesis of the target heterocycles.

Compound ClassIR Signature (

)

NMR Signature (

ppm, DMSO-

)
Hydrazide 3300-3200 (

), 1660 (

)
4.6 (

), 9.4 (

), 4.3 (

)
1,3,4-Oxadiazole-2-thione 3150 (

), 1190 (

), 1610 (

)
14.5 (

thione tautomer), 5.2 (

)
1,2,4-Triazole-3-thione 3200 (

), 1250 (

)
13.8 (

), 5.1 (

), Ar-H multiplets
Hydrazone 1680 (

amide), 1600 (

)
8.2-8.5 (

), 11.6 (

)

Part 5: Therapeutic Potential & Bioactivity

Research indicates that incorporating the 2,4,5-trichlorophenoxy moiety into these heterocycles significantly modulates biological activity.

  • Antimicrobial: The lipophilic trichlorophenoxy "tail" facilitates penetration through the lipid bilayer of bacterial cell walls (Gram-positive) and fungal membranes.

  • Anticancer: 1,3,4-Oxadiazole derivatives have shown cytotoxicity against A549 (lung) and C6 (glioma) cell lines, likely via inhibition of growth factors or induction of apoptosis.

  • Enzyme Inhibition: Triazole derivatives are potent inhibitors of cytochrome P450 enzymes (e.g., CYP51 in fungi), disrupting ergosterol synthesis.

References

  • Synthesis of 2,4,5-Trichlorophenoxyacetic Acid and Intermediates Source: PrepChem.com URL:[Link] Context: Protocol for the precursor acid synthesis and purification.

  • Synthesis of Some Novel Heterocyclic Compounds Derived from 2-[3-(4-chlorophenyl)-5-(4-methoxybenzyl)-4H-1,2,4-triazol-4-yl]acetohydrazide Source: PubMed (J Enzyme Inhib Med Chem) URL:[Link] Context: Validates the reaction of acetohydrazides with CS2 and isothiocyanates to form oxadiazoles and triazoles.

  • Synthesis of Some New 1,3,4-Oxadiazole Derivatives and Evaluation of Their Anticancer Activity Source: PMC (National Institutes of Health) URL:[Link] Context: Detailed mechanisms and bioactivity data for oxadiazole derivatives.

  • Synthesis and Bioactivity of 1,2,4-Triazoles Source: TIJER (International Research Journal) URL:[5][Link] Context: Comprehensive review of synthetic routes (Pellizzari, Einhorn-Brunner) for triazoles from hydrazides.

Sources

Exploratory

The Strategic Utility of 2-(2,4,5-Trichlorophenoxy)acetohydrazide as a Versatile Precursor in Heterocyclic Synthesis

A Technical Guide for Drug Development and Research Scientists Foreword: Re-evaluating a Controversial Legacy The history of 2,4,5-trichlorophenoxyacetic acid (2,4,5-T) is fraught with controversy. As a potent synthetic...

Author: BenchChem Technical Support Team. Date: February 2026

A Technical Guide for Drug Development and Research Scientists

Foreword: Re-evaluating a Controversial Legacy

The history of 2,4,5-trichlorophenoxyacetic acid (2,4,5-T) is fraught with controversy. As a potent synthetic auxin, it was a widely used herbicide, most notoriously as a component of "Agent Orange."[1] Its use was phased out due to severe toxicity concerns, not from the compound itself, but from the unavoidable contamination with 2,3,7,8-tetrachlorodibenzo-p-dioxin (TCDD), a potent carcinogen, during its synthesis.[1] This historical context is not merely a footnote; it is a critical consideration for any researcher working with its derivatives, mandating rigorous purification and analytical validation to ensure the absence of dioxin contaminants.

However, the underlying molecular scaffold of 2,4,5-T possesses a unique electronic and steric profile that can be strategically exploited in medicinal chemistry. By converting the carboxylic acid moiety into a reactive acetohydrazide, we unlock a powerful synthetic precursor. This guide provides a comprehensive technical overview of the synthesis, characterization, and synthetic utility of 2-(2,4,5-Trichlorophenoxy)acetohydrazide, a molecule poised for the construction of diverse and potentially bioactive heterocyclic systems.

Synthesis and Characterization of 2-(2,4,5-Trichlorophenoxy)acetohydrazide

The synthesis of the target acetohydrazide is a straightforward two-step process commencing from the commercially available 2,4,5-trichlorophenoxyacetic acid. The overarching strategy involves an initial esterification to activate the carboxylic acid, followed by hydrazinolysis.

G cluster_0 Step 1: Esterification cluster_1 Step 2: Hydrazinolysis 2_4_5_T 2,4,5-Trichlorophenoxyacetic Acid Ester Ethyl 2-(2,4,5-Trichlorophenoxy)acetate 2_4_5_T->Ester Ethanol, cat. H₂SO₄, Reflux Ester_ref Ethyl 2-(2,4,5-Trichlorophenoxy)acetate Hydrazide 2-(2,4,5-Trichlorophenoxy)acetohydrazide Ester_ref->Hydrazide Hydrazine Hydrate, Ethanol, Reflux

Caption: Synthetic workflow for 2-(2,4,5-Trichlorophenoxy)acetohydrazide.

Step 1: Esterification of 2,4,5-Trichlorophenoxyacetic Acid

The initial step is a classic Fischer esterification. The purpose of converting the carboxylic acid to an ester is to create a more reactive electrophilic center for the subsequent nucleophilic attack by hydrazine. The use of a catalytic amount of strong acid, such as sulfuric acid, protonates the carbonyl oxygen, thereby increasing the electrophilicity of the carbonyl carbon.

Experimental Protocol:

  • To a solution of 2,4,5-trichlorophenoxyacetic acid (1.0 eq.) in absolute ethanol (10 volumes), add concentrated sulfuric acid (0.1 eq.) dropwise at room temperature.

  • Heat the reaction mixture to reflux and maintain for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, cool the mixture to room temperature and remove the excess ethanol under reduced pressure.

  • Pour the residue into ice-cold water and extract with a suitable organic solvent, such as ethyl acetate (3 x 10 volumes).

  • Combine the organic layers, wash with saturated sodium bicarbonate solution, followed by brine, and dry over anhydrous sodium sulfate.

  • Concentrate the organic layer under reduced pressure to yield the crude ethyl 2-(2,4,5-trichlorophenoxy)acetate, which can be used in the next step without further purification.

Step 2: Synthesis of 2-(2,4,5-Trichlorophenoxy)acetohydrazide

The ethyl ester is then converted to the desired acetohydrazide via nucleophilic acyl substitution with hydrazine hydrate. Hydrazine acts as a potent nucleophile, attacking the ester carbonyl to form a tetrahedral intermediate, which then collapses to expel ethanol and form the stable hydrazide.

Experimental Protocol:

  • Dissolve the crude ethyl 2-(2,4,5-trichlorophenoxy)acetate (1.0 eq.) in absolute ethanol (10 volumes).

  • Add hydrazine hydrate (1.2-1.5 eq.) dropwise to the solution at room temperature.

  • Heat the reaction mixture to reflux for 8-12 hours. The progress of the reaction can be monitored by TLC.

  • After completion, cool the reaction mixture. The product often precipitates out of the solution upon cooling.

  • Collect the solid product by filtration, wash with cold ethanol, and dry under vacuum to afford 2-(2,4,5-trichlorophenoxy)acetohydrazide.

Compound NameMolecular FormulaMolecular Weight ( g/mol )Physical State
2-(2,4,5-Trichlorophenoxy)acetohydrazideC₈H₇Cl₃N₂O₂269.51Solid
Characterization
  • Infrared (IR) Spectroscopy: The IR spectrum is expected to show characteristic absorption bands for the N-H stretching of the hydrazide group (around 3200-3400 cm⁻¹), the C=O stretching of the amide (around 1650-1680 cm⁻¹), and C-O-C stretching of the ether linkage (around 1200-1250 cm⁻¹).

  • Nuclear Magnetic Resonance (NMR) Spectroscopy:

    • ¹H NMR: The proton NMR spectrum should exhibit signals for the aromatic protons on the trichlorophenyl ring, a singlet for the -O-CH₂- protons, and exchangeable protons for the -NH-NH₂ group.

    • ¹³C NMR: The carbon NMR will show signals for the aromatic carbons, the carbonyl carbon of the hydrazide, and the methylene carbon of the acetoxy group.

  • Mass Spectrometry (MS): The mass spectrum will show the molecular ion peak corresponding to the molecular weight of the compound, along with characteristic fragmentation patterns.

Applications as a Synthetic Precursor

The true synthetic value of 2-(2,4,5-trichlorophenoxy)acetohydrazide lies in its ability to serve as a versatile building block for a variety of five-membered heterocyclic rings, which are prevalent scaffolds in many biologically active compounds. The terminal -NH₂ group of the hydrazide is a potent nucleophile, and the adjacent -NH- group can participate in cyclization reactions.

Synthesis of 1,3,4-Oxadiazoles

1,3,4-Oxadiazoles are a class of heterocycles known for a wide range of pharmacological activities. They can be readily synthesized from acetohydrazides through cyclodehydration reactions.

G Hydrazide 2-(2,4,5-Trichlorophenoxy)acetohydrazide Intermediate N,N'-Diacylhydrazine Intermediate Hydrazide->Intermediate Phosphorus Oxychloride (POCl₃) Carboxylic_Acid Aromatic Carboxylic Acid (R-COOH) Carboxylic_Acid->Intermediate Oxadiazole 2-(2,4,5-Trichlorophenoxymethyl)-5-aryl-1,3,4-oxadiazole Intermediate->Oxadiazole Heat, Cyclodehydration

Caption: Synthesis of 1,3,4-oxadiazoles.

Rationale: This reaction proceeds via an initial acylation of the terminal nitrogen of the hydrazide by an aromatic carboxylic acid, forming an N,N'-diacylhydrazine intermediate. This intermediate then undergoes intramolecular cyclodehydration, facilitated by a dehydrating agent like phosphorus oxychloride (POCl₃), to furnish the 1,3,4-oxadiazole ring.[1][2]

Experimental Protocol:

  • A mixture of 2-(2,4,5-trichlorophenoxy)acetohydrazide (1.0 eq.) and a substituted aromatic carboxylic acid (1.0 eq.) is taken in phosphorus oxychloride (5-10 volumes).

  • The reaction mixture is heated at reflux for 4-6 hours. The reaction is monitored by TLC.

  • After completion, the excess phosphorus oxychloride is carefully removed under reduced pressure.

  • The residue is poured into crushed ice with constant stirring. The precipitated solid is filtered, washed thoroughly with water, and then with a dilute sodium bicarbonate solution.

  • The crude product is purified by recrystallization from a suitable solvent (e.g., ethanol) to yield the desired 2-(2,4,5-trichlorophenoxymethyl)-5-aryl-1,3,4-oxadiazole.

Synthesis of 1,2,4-Triazoles

1,2,4-Triazoles are another important class of nitrogen-containing heterocycles with diverse biological activities. One common route to 5-thioxo-1,2,4-triazoles involves the reaction of an acetohydrazide with an isothiocyanate, followed by base-catalyzed cyclization.

G Hydrazide 2-(2,4,5-Trichlorophenoxy)acetohydrazide Thiosemicarbazide Thiosemicarbazide Intermediate Hydrazide->Thiosemicarbazide Ethanol, Reflux Isothiocyanate Aryl Isothiocyanate (R-NCS) Isothiocyanate->Thiosemicarbazide Triazole 4-Aryl-5-(2,4,5-trichlorophenoxymethyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione Thiosemicarbazide->Triazole NaOH, Reflux, then Acidification

Caption: Synthesis of 1,2,4-triazole-3-thiones.

Rationale: The reaction begins with the nucleophilic attack of the terminal nitrogen of the hydrazide on the electrophilic carbon of the isothiocyanate to form a thiosemicarbazide intermediate. This intermediate, upon heating in the presence of a base like sodium hydroxide, undergoes intramolecular cyclization with the elimination of a water molecule to form the triazole ring.

Experimental Protocol:

  • To a solution of 2-(2,4,5-trichlorophenoxy)acetohydrazide (1.0 eq.) in ethanol (10 volumes), add an aryl isothiocyanate (1.0 eq.).

  • Heat the mixture at reflux for 6-8 hours to form the thiosemicarbazide intermediate. Monitor the reaction by TLC.

  • After cooling, add a solution of sodium hydroxide (2N) and reflux for another 4-6 hours.

  • Cool the reaction mixture to room temperature and pour it into ice-cold water.

  • Acidify the solution with dilute hydrochloric acid to precipitate the product.

  • Filter the solid, wash with water, and purify by recrystallization from a suitable solvent to obtain the 4-aryl-5-(2,4,5-trichlorophenoxymethyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione.

Safety and Handling

Given the historical context of the starting material, extreme caution is advised.

  • 2,4,5-Trichlorophenoxyacetic Acid: While the pure compound's toxicity is moderate, the primary hazard is the potential for TCDD contamination. It is imperative to source this starting material from a reputable supplier with a certificate of analysis confirming the absence of TCDD.

  • Hydrazine Hydrate: Hydrazine hydrate is corrosive, toxic, and a suspected carcinogen.[3] All manipulations should be carried out in a well-ventilated fume hood, and appropriate personal protective equipment (gloves, safety glasses, lab coat) must be worn.[3]

  • Phosphorus Oxychloride: This reagent is highly corrosive and reacts violently with water. It should be handled with extreme care in a fume hood, and appropriate protective measures must be in place.

Conclusion

2-(2,4,5-Trichlorophenoxy)acetohydrazide represents a valuable, yet underutilized, synthetic precursor. Its straightforward synthesis from a historically significant, albeit controversial, starting material opens the door to a wide array of heterocyclic compounds. The protocols outlined in this guide for the synthesis of 1,3,4-oxadiazoles and 1,2,4-triazoles serve as a template for the broader application of this versatile building block. By leveraging the unique electronic properties of the trichlorophenoxy moiety, researchers can explore novel chemical space in the quest for new therapeutic agents, provided that rigorous safety and purification protocols are strictly adhered to.

References

  • Wikipedia. (2024). 2,4,5-Trichlorophenoxyacetic acid. [Link]

  • Recent Advances in Synthetic Approaches for 1,3,4-Oxadiazole Derivatives: A Comprehensive Review on Therapeutic Applications. (2025). Bentham Open. [Link]

  • Synthesis of Some New 1,3,4-Oxadiazole Derivatives and Evaluation of Their Anticancer Activity. (2021). National Institutes of Health. [Link]

  • Synthesis methods of 1,2,3-/1,2,4-triazoles: A review. (2022). National Institutes of Health. [Link]

  • Preparation method of hydrazide compound. (2013).
  • 1,3,4-Oxadiazole Derivatives: Synthesis, Characterization, Antimicrobial Potential, and Computational Studies. (2018). National Institutes of Health. [Link]

  • A review on methods of synthesis of 1,2,4-triazole derivatives. (2016). SciSpace. [Link]

  • N′-[2-(2,4-dichlorophenoxy)acetyl]acetohydrazide. (2018). National Institutes of Health. [Link]

  • Synthesis of novel phenoxyacetohydrazide compounds and evaluation therapeutic potential exhibit as anti-inflammatory and anti-angiogenic. (2025). National Institutes of Health. [Link]

  • Hydrazine - Hazardous Substance Fact Sheet. (2016). New Jersey Department of Health. [Link]

Sources

Foundational

Comprehensive Spectroscopic Characterization of 2-(2,4,5-Trichlorophenoxy)acetohydrazide

Executive Summary Compound Name: 2-(2,4,5-Trichlorophenoxy)acetohydrazide CAS Registry Number: 2381-77-3 Molecular Formula: C₈H₇Cl₃N₂O₂ Molecular Weight: 269.51 g/mol [1] This technical guide provides a rigorous spectros...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

Compound Name: 2-(2,4,5-Trichlorophenoxy)acetohydrazide CAS Registry Number: 2381-77-3 Molecular Formula: C₈H₇Cl₃N₂O₂ Molecular Weight: 269.51 g/mol [1]

This technical guide provides a rigorous spectroscopic analysis of 2-(2,4,5-trichlorophenoxy)acetohydrazide, a critical intermediate in the synthesis of agrochemicals (herbicides) and pharmaceutical agents (antimicrobial Schiff bases). The compound is characterized by a 2,4,5-trichlorophenoxy moiety linked to a hydrazide functional group.[1] The data presented below synthesizes experimental protocols with theoretical spectral prediction based on the specific substitution pattern of the aromatic ring.

Structural Analysis & Theoretical Prediction

The molecule consists of two distinct domains affecting its spectral signature:

  • Electron-Deficient Aromatic Core: The benzene ring is substituted at positions 1 (oxygen), 2, 4, and 5 (chlorine). This 1,2,4,5-substitution pattern leaves only two aromatic protons at positions 3 and 6, which are para to each other and magnetically isolated (appearing as singlets).

  • Hydrazide Linker: The -OCH₂CONHNH₂ chain introduces characteristic amide-like carbonyl and hydrazinic amine signals.

Predicted Spectral Features
  • 1H NMR: Two distinct aromatic singlets; one methylene singlet (-OCH₂-); two broad exchangeable signals (-NH, -NH₂).

  • IR: Strong Carbonyl (C=O) stretch (Amide I); N-H stretching (doublet for NH₂); C-O-C ether stretch.

  • Mass Spec: Distinctive chlorine isotope cluster (M, M+2, M+4) due to three Cl atoms.

Synthesis Protocol

To ensure the integrity of the spectroscopic data, the compound must be synthesized with high purity. The standard industrial protocol involves the hydrazinolysis of the corresponding ethyl ester.

Reagents & Conditions
  • Precursor: Ethyl 2-(2,4,5-trichlorophenoxy)acetate.

  • Reagent: Hydrazine hydrate (80% or 99%).

  • Solvent: Absolute Ethanol.[2]

  • Conditions: Reflux for 4–6 hours.

Step-by-Step Methodology
  • Dissolution: Dissolve 0.01 mol of ethyl 2-(2,4,5-trichlorophenoxy)acetate in 30 mL of absolute ethanol.

  • Addition: Add 0.02 mol of hydrazine hydrate dropwise with constant stirring.

  • Reflux: Heat the mixture to reflux (approx. 78°C) for 5 hours. Monitor reaction progress via TLC (Solvent system: Methanol/Chloroform 1:9).

  • Precipitation: Cool the reaction mixture to room temperature, then chill in an ice bath. The hydrazide will precipitate as a solid.[3]

  • Purification: Filter the solid, wash with cold ethanol, and recrystallize from ethanol to obtain pure white crystals.

SynthesisWorkflow Start Ethyl 2-(2,4,5-trichlorophenoxy)acetate (In Ethanol) Reflux Reflux (78°C, 5h) Nucleophilic Acyl Substitution Start->Reflux + Reagent Reagent Hydrazine Hydrate (Dropwise Addition) Reagent->Reflux Cool Cooling & Precipitation Reflux->Cool Product 2-(2,4,5-Trichlorophenoxy)acetohydrazide (Solid Crystals) Cool->Product

Figure 1: Synthetic workflow for the hydrazinolysis of the ester precursor.

Spectroscopic Data Analysis

A. Infrared Spectroscopy (FT-IR)

Method: KBr Pellet or ATR. Key Diagnostic: The shift of the carbonyl band from ~1735 cm⁻¹ (ester) to ~1660 cm⁻¹ (hydrazide) confirms the reaction.

Frequency (cm⁻¹)Functional GroupAssignment
3300–3200 N-H StretchBroad/Doublet (NH, NH₂)
3080–3050 C-H (Ar)Aromatic C-H stretching
2950–2850 C-H (Aliph)Methylene (-CH₂-) stretching
1660–1680 C=OAmide I band (Hydrazide Carbonyl)
1580, 1470 C=C (Ar)Aromatic Ring skeletal vibrations
1240–1250 C-O-CAryl alkyl ether asymmetric stretch
600–800 C-ClC-Cl stretching (strong bands)
B. Nuclear Magnetic Resonance (NMR)

Solvent: DMSO-d₆ (Deuterated Dimethyl Sulfoxide). Internal Standard: TMS (Tetramethylsilane) at 0.00 ppm.

¹H NMR Data (400 MHz)

The 2,4,5-substitution pattern is unique. Proton H3 is trapped between two chlorines (deshielded), while H6 is ortho to the ether oxygen (shielded relative to H3).

Chemical Shift (δ ppm)MultiplicityIntegrationAssignmentStructural Insight
9.35 Singlet (Broad)1H-CONH -Exchangeable with D₂O.
7.60–7.65 Singlet1HAr-H3 Meta to Oxygen; flanked by Cl (C2, C4).
7.20–7.25 Singlet1HAr-H6 Ortho to Oxygen; flanked by Cl (C5).
4.75 Singlet2H-OCH₂ -Methylene linker.
4.30 Broad Singlet2H-NHNH₂ Terminal amino group; exchangeable.
¹³C NMR Data (100 MHz)
Chemical Shift (δ ppm)Assignment
166.5 C=O (Hydrazide Carbonyl)
153.2 C1 (Ar-O-C)
131.0 C5 (Ar-Cl)
130.5 C3 (Ar-H)
124.5 C4 (Ar-Cl)
122.0 C2 (Ar-Cl)
115.8 C6 (Ar-H)
67.5 -OCH₂ -
C. Mass Spectrometry (EI-MS)

Method: Electron Impact (70 eV). Molecular Ion: m/z 268/270/272 (due to ³⁵Cl/³⁷Cl isotopes).

Isotopic Abundance Pattern (Cl₃)

For a molecule with three chlorine atoms, the molecular ion cluster follows a specific intensity ratio (approx. 100 : 96 : 30).

  • m/z 268 (M⁺): ³⁵Cl₃

  • m/z 270 (M+2): ³⁵Cl₂³⁷Cl

  • m/z 272 (M+4): ³⁵Cl³⁷Cl₂

Fragmentation Pathway
  • [M]⁺ (268): Molecular Ion.

  • m/z 237 [M - 31]: Loss of hydrazine moiety (-NHNH₂). Formation of acylium ion [Ar-O-CH₂-CO]⁺.

  • m/z 196/198 [M - 72]: Loss of the acetohydrazide chain (-CH₂CONHNH₂). Formation of the 2,4,5-trichlorophenol cation [Ar-OH]⁺.

  • m/z 161 [196 - 35]: Loss of one Chlorine atom from the phenol fragment.

MassSpecFragmentation M_Ion Molecular Ion [M]+ m/z 268/270/272 (C8H7Cl3N2O2) Frag1 Acylium Ion [M - NHNH2]+ m/z 237 M_Ion->Frag1 - N2H3 (31) Frag2 Phenol Cation [M - CH2CONHNH2]+ m/z 196/198 M_Ion->Frag2 - C2H5N2O (73) Frag3 Dichlorophenol Cation [M - Cl]+ m/z 161 Frag2->Frag3 - Cl (35)

Figure 2: Proposed fragmentation pathway for 2-(2,4,5-trichlorophenoxy)acetohydrazide.

References

  • Angene Chemical. (n.d.). 2-(2,4,5-Trichlorophenoxy)acetohydrazide (CAS 2381-77-3).[1] Retrieved February 12, 2026, from [Link]

  • National Institute of Standards and Technology (NIST). (2023). Mass Spectrum of 2,4,5-T Methyl Ester (Analogous Fragmentation). NIST Chemistry WebBook. Retrieved February 12, 2026, from [Link]

  • PubChem. (n.d.).[4] 2,4,5-Trichlorophenoxyacetic acid (Parent Acid Data).[1][5][6][7] National Library of Medicine. Retrieved February 12, 2026, from [Link]

Sources

Exploratory

Crystal Structure Analysis of Phenoxy Acetohydrazide Derivatives

Executive Summary Phenoxy acetohydrazide derivatives represent a critical scaffold in medicinal chemistry, exhibiting potent anti-inflammatory (COX-2 inhibition), antimicrobial, and urease inhibitory activities. The phar...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

Phenoxy acetohydrazide derivatives represent a critical scaffold in medicinal chemistry, exhibiting potent anti-inflammatory (COX-2 inhibition), antimicrobial, and urease inhibitory activities. The pharmacophore's efficacy hinges on the spatial arrangement of the hydrazide moiety (


) and its capacity for hydrogen bonding.

This guide provides a rigorous technical framework for the structural characterization of these derivatives. Moving beyond basic reporting, we establish a self-validating workflow that correlates crystallographic data with supramolecular stability and biological potential.

Chemical Foundation & Synthesis Protocol

To analyze a crystal, one must first ensure the purity and chemical integrity of the bulk material. The synthesis of phenoxy acetohydrazide derivatives generally follows a nucleophilic substitution pathway, followed by hydrazinolysis.

Validated Synthetic Workflow

Objective: Synthesize high-purity 2-phenoxyacetohydrazide for single-crystal growth.

Protocol:

  • Esterification: React substituted phenol with ethyl chloroacetate in dry acetone using anhydrous

    
     as a base. Reflux for 6–8 hours.
    
    • Checkpoint: Monitor TLC until phenol spot disappears.

  • Hydrazinolysis: Treat the resulting ethyl phenoxyacetate with hydrazine hydrate (80%) in absolute ethanol. Reflux for 4–6 hours.[1]

    • Critical Step: Cool the mixture to

      
      . The hydrazide usually precipitates as a white solid.
      
  • Purification: Recrystallize from ethanol/DMF mixtures.

    • Purity Check: Melting point must be sharp (range

      
      ).
      
Reaction Pathway Visualization

SynthesisPath Phenol Substituted Phenol Inter Ethyl Phenoxyacetate (Intermediate) Phenol->Inter Nucleophilic Substitution Reagent1 Ethyl Chloroacetate (K2CO3 / Acetone) Reagent1->Inter Product Phenoxy Acetohydrazide (Target) Inter->Product Hydrazinolysis Reagent2 Hydrazine Hydrate (EtOH / Reflux) Reagent2->Product Crystal Single Crystal (Slow Evaporation) Product->Crystal Recrystallization

Figure 1: Step-wise synthetic pathway transforming phenol precursors into crystallizable hydrazide derivatives.

Crystallographic Experimental Protocol

High-quality data collection is not merely about running the machine; it is about strategy. The following protocol ensures data integrity suitable for high-impact publication and SAR (Structure-Activity Relationship) analysis.

Crystal Selection & Mounting
  • Selection: Choose a crystal with defined faces and no visible cracks. Dimensions should approximate

    
    .
    
  • Mounting: Use a glass fiber or MiTeGen loop with paratone oil.

  • Temperature: Collect data at 100 K or 296 K .

    • Expert Insight: Low temperature (100 K) is preferred to reduce thermal vibration (

      
      ), allowing for more precise location of Hydrogen atoms on the hydrazide nitrogen, which are critical for H-bond analysis.
      
Data Collection & Refinement Strategy

Instrument: Bruker APEX-II or Rigaku XtaLAB (Mo K


 or Cu K

).
  • Unit Cell Determination: Harvest reflections from 3 sets of frames.

  • Data Reduction: Use SAINT/CrysAlisPro. Apply absorption correction (SADABS) if

    
    .
    
  • Structure Solution: SHELXT (Intrinsic Phasing) is recommended for these small organic molecules due to its robustness.

  • Refinement: SHELXL (Least Squares).

    • Constraint: Treat aromatic H-atoms as riding (

      
      ).[2]
      
    • Critical Checkpoint: Locate hydrazide NH protons from the Difference Fourier Map rather than placing them geometrically. This validates the tautomeric state (keto vs. enol).

Crystallography Workflow Diagram

CrystWorkflow Start Crystal Selection (0.2 - 0.4 mm) Diffraction X-Ray Diffraction (Mo/Cu Source) Start->Diffraction Solve Structure Solution (SHELXT - Direct Methods) Diffraction->Solve Refine Refinement (SHELXL) Locate NH Protons Solve->Refine Validation Validation (Check R-factor < 0.05) Refine->Validation Validation->Refine High R-factor? Output CIF Generation & Hirshfeld Analysis Validation->Output Pass

Figure 2: The crystallographic decision matrix. Note the feedback loop at the validation stage to ensure


-factor compliance.

Structural Analysis & Data Interpretation

For phenoxy acetohydrazides, the structural analysis must focus on the amide linkage and the supramolecular packing.

Molecular Geometry

The hydrazide moiety (


) typically adopts a planar conformation to maximize conjugation.

Key Parameters to Monitor:

ParameterTypical Value (Å/°)Significance
C=O[3][4][5] Bond

Indicates double bond character (Keto form).
N–N Bond

Shortness suggests electron delocalization (repulsion minimized).[6]
C–N Bond

Partial double bond character; restricts rotation.
Torsion (C-N-N-C)

(Anti)
Most stable conformation in solid state.
Supramolecular Architecture (Hydrogen Bonding)

The biological activity of these derivatives is often correlated with their ability to form H-bonds. In the crystal lattice, phenoxy acetohydrazides typically form infinite sheets or ribbons .

  • Primary Interaction:

    
     (Intermolecular).
    
  • Secondary Interaction:

    
     (Hydrazide-Hydrazide).
    
  • Graph Set Notation: Often

    
     or 
    
    
    
    motifs.

Expert Insight: Look for "trifurcated" acceptor bonds where the Carbonyl Oxygen (


) accepts H-bonds from two NH groups and a weak CH interaction. This high density of interactions often correlates with higher melting points and stability.

Computational Validation: Hirshfeld Surface Analysis

To move beyond simple geometry, use Hirshfeld Surface Analysis (via CrystalExplorer) to quantify intermolecular interactions.[5] This serves as a "digital twin" validation of the physical crystal data.

Interpreting the Surface
  • 
     Surface:  Look for deep red spots.[5]
    
    • Meaning: These are contacts shorter than the sum of van der Waals radii (Strong H-bonds:

      
      ).
      
  • Fingerprint Plots:

    • H...H Contacts: Usually the largest contributor (30–50%) due to the phenyl rings.

    • O...H Contacts: Represented as sharp spikes at the bottom left of the plot. These quantify the electrostatic component of the lattice energy.

Interaction Logic Diagram

HirshfeldLogic Molecule Phenoxy Acetohydrazide Molecule Surface Hirshfeld Surface Generation Molecule->Surface RedSpot Red Spots (d_norm) Strong H-Bonds Surface->RedSpot Visual Spikes Fingerprint Spikes (O...H / N...H) Surface->Spikes Quantitative Packing Crystal Packing Efficiency RedSpot->Packing Stabilization Spikes->Packing

Figure 3: Logic flow for interpreting Hirshfeld surfaces. Red spots visually identify the pharmacophoric active sites (H-bond acceptors).

Pharmaceutical Implications

The crystal structure is not just static data; it is a predictor of biological behavior.

  • Solubility Profile: Derivatives with extensive 3D H-bond networks (as seen in the crystal packing) often show reduced solubility in non-polar solvents but higher stability.

  • Drug-Receptor Binding: The planar conformation of the acetohydrazide group (

    
    ) allows the molecule to intercalate into the active sites of enzymes like Urease  or COX-2 .
    
    • Mechanism: The Carbonyl Oxygen acts as an electron donor to metal centers (e.g., Nickel in Urease), while the NH groups act as donors to amino acid residues.

References

The following sources provide authoritative grounding for the protocols and structural data discussed above.

  • Comparison of the Crystal Structures of Three Compounds with a Phenoxy Acetohydrazide Nucleus. Source: AIP Conference Proceedings. Context: Establishes baseline bond lengths and monoclinic/orthorhombic packing preferences. URL:[Link]

  • 2-Phenoxyacetohydrazide: Crystal Structure. Source: PubMed Central (PMC) / Acta Crystallographica. Context: Detailed analysis of the planar acetohydrazide group and N-H...O hydrogen bonding networks. URL:[Link]

  • Crystal structure and Hirshfeld surface analysis of acetohydrazide derivatives. Source: IUCr (International Union of Crystallography). Context: Methodology for quantifying intermolecular interactions using Hirshfeld surfaces.[5][7][8] URL:[Link]

  • 2-(4-Methylphenoxy)acetohydrazide. Source: PubMed Central (PMC). Context: Comparative structural data for substituted phenoxy derivatives.[4][5][6][9][10] URL:[Link]

Sources

Foundational

Relationship between 2,4,5-T and 2-(2,4,5-Trichlorophenoxy)acetohydrazide

Title: From Auxin to Pharmacophore: The Synthetic & Functional Evolution of 2,4,5-T to 2-(2,4,5-Trichlorophenoxy)acetohydrazide Executive Summary: The Scaffold Shift This technical guide delineates the chemical and funct...

Author: BenchChem Technical Support Team. Date: February 2026

Title: From Auxin to Pharmacophore: The Synthetic & Functional Evolution of 2,4,5-T to 2-(2,4,5-Trichlorophenoxy)acetohydrazide

Executive Summary: The Scaffold Shift

This technical guide delineates the chemical and functional relationship between 2,4,5-Trichlorophenoxyacetic acid (2,4,5-T) and its hydrazide derivative, 2-(2,4,5-Trichlorophenoxy)acetohydrazide .

Historically, 2,4,5-T is defined by its potent auxinic herbicidal activity and its controversial association with dioxin (TCDD) contamination during the Vietnam War era. However, in modern drug discovery, the trichlorophenoxy moiety is being repurposed. By converting the carboxylic acid functionality of 2,4,5-T into a hydrazide, the molecule loses its herbicidal efficacy and gains utility as a versatile intermediate for synthesizing nitrogen-rich heterocycles (1,3,4-oxadiazoles, 1,2,4-triazoles) and Schiff bases with antimicrobial, antiviral, and antitumor potential.

This guide provides a self-validating synthetic protocol, comparative spectral characterization, and a safety framework for handling these chlorinated aromatics.

Chemical Lineage & Synthetic Pathway

The transformation from 2,4,5-T to its hydrazide derivative is a two-step nucleophilic acyl substitution sequence. The carboxylic acid is first activated (via esterification) and then subjected to hydrazinolysis.

Step 1: Fischer Esterification

The carboxylic acid functionality of 2,4,5-T is relatively unreactive toward hydrazine hydrate directly due to acid-base neutralization. Conversion to the ethyl ester activates the carbonyl carbon.

  • Reagents: 2,4,5-T, Ethanol (excess),

    
     (cat).
    
  • Mechanism: Acid-catalyzed nucleophilic acyl substitution.

Step 2: Hydrazinolysis

The ethyl ester undergoes nucleophilic attack by hydrazine hydrate.

  • Reagents: Ethyl 2-(2,4,5-trichlorophenoxy)acetate, Hydrazine hydrate (80%), Ethanol.

  • Mechanism: The hydrazine nucleophile attacks the ester carbonyl, displacing ethoxide to form the hydrazide.

Visualization: Synthetic Workflow

SynthesisPathway Acid 2,4,5-T (Acid) (C8H5Cl3O3) Ester Ethyl Ester Intermediate (C10H9Cl3O3) Acid->Ester EtOH, H2SO4 Reflux 6h Hydrazide 2-(2,4,5-Trichlorophenoxy) acetohydrazide (C8H7Cl3N2O2) Ester->Hydrazide NH2NH2·H2O EtOH, Reflux 4h

Figure 1: Step-wise conversion of 2,4,5-T to its hydrazide derivative.

Structural & Physicochemical Characterization (Self-Validating Protocol)

To ensure the integrity of the synthesis, researchers must validate the loss of the ester/acid functionality and the appearance of the hydrazide group. The following data points serve as "Go/No-Go" decision gates.

Comparative Spectral Data
Feature2,4,5-T (Parent Acid) Ethyl Ester (Intermediate) Hydrazide (Product)
IR: Carbonyl (C=O) ~1700-1725 cm⁻¹ (Carboxylic Acid)~1735-1750 cm⁻¹ (Ester)1650-1680 cm⁻¹ (Amide I)
IR: N-H Stretch AbsentAbsent3200-3350 cm⁻¹ (Doublet, -NH-NH₂)
¹H NMR: -OH/-NH ~12.0-13.0 ppm (Broad, COOH)Absent~9.0-9.5 ppm (s, -NH-) ~4.0-4.5 ppm (s, -NH₂)
¹H NMR: Alkyl Absent~4.1 ppm (q), 1.2 ppm (t)Absent (Ethyl group removed)
¹H NMR: -OCH₂- ~4.8-5.1 ppm (s)~4.9 ppm (s)~4.6-4.8 ppm (s)
Solubility Soluble in base, DMSO, AcetoneSoluble in organic solventsSoluble in DMSO, hot EtOH; Insoluble in water
Critical Validation Check:
  • The Disappearance of the Ethyl Quartet: In the transition from Step 1 to Step 2, the NMR signals for the ethyl group (approx. 4.1 ppm and 1.2 ppm) must disappear completely.

  • The Appearance of the Hydrazide Doublet: In the IR spectrum, a doublet around 3300 cm⁻¹ confirms the primary amine (

    
    ) of the hydrazide.
    

Functional Divergence: Why Convert?

The chemical relationship extends beyond structure to function. The conversion fundamentally alters the biological interaction profile of the molecule.

A. 2,4,5-T: The Auxin Agonist
  • Mechanism: Mimics Indole-3-acetic acid (IAA).

  • Target: TIR1 ubiquitin ligase complex in plants.

  • Effect: Uncontrolled growth, epinasty, and plant death.

  • Limitation: High toxicity profile and lack of medicinal utility.

B. The Hydrazide: The Medicinal Scaffold
  • Mechanism: Acts as a hydrogen bond donor/acceptor; chelates transition metals.

  • Target: Bacterial DNA gyrase (Schiff bases), Tubulin polymerization (Oxadiazoles).

  • Application:

    • Schiff Bases (Hydrazones): Condensation with aldehydes yields compounds active against S. aureus and M. tuberculosis.

    • Cyclization: Precursor for 5-substituted-1,3,4-oxadiazole-2-thiols, which exhibit antifungal activity.

Experimental Protocols

Protocol A: Synthesis of 2-(2,4,5-Trichlorophenoxy)acetohydrazide
  • Esterification:

    • Dissolve 0.1 mol of 2,4,5-T in 100 mL absolute ethanol.

    • Add 2 mL conc.

      
       dropwise.
      
    • Reflux for 6-8 hours. Monitor by TLC (System: Hexane/Ethyl Acetate 7:3).

    • Concentrate solvent, pour into ice water, and extract with dichloromethane. Wash with

      
       to remove unreacted acid. Dry and evaporate.
      
  • Hydrazinolysis:

    • Dissolve 0.05 mol of the ester in 50 mL ethanol.

    • Add 0.15 mol hydrazine hydrate (excess is crucial to prevent dimer formation).

    • Reflux for 4 hours.[1] A white solid typically precipitates upon cooling.

    • Filter, wash with cold ethanol, and recrystallize from ethanol/water.

    • Yield Target: >75%.

    • Melting Point: Expect ~160-170°C (Verify with literature for specific derivatives).

Protocol B: Divergent Synthesis (Schiff Base vs. Oxadiazole)

Applications cluster_0 Pathway A: Schiff Base Formation cluster_1 Pathway B: Heterocyclization Hydrazide Hydrazide Scaffold Aldehyde Ar-CHO / EtOH / H+ Hydrazide->Aldehyde Cyclizer POCl3 or CS2/KOH Hydrazide->Cyclizer Hydrazone Acylhydrazone (Antimicrobial) Aldehyde->Hydrazone Oxadiazole 1,3,4-Oxadiazole (Anticancer/Antifungal) Cyclizer->Oxadiazole

Figure 2: Divergent synthetic applications of the hydrazide scaffold.[2]

Safety & Toxicology (The TCDD Factor)

CRITICAL WARNING: The parent compound, 2,4,5-T, is historically linked to 2,3,7,8-Tetrachlorodibenzo-p-dioxin (TCDD) contamination, a byproduct of the synthesis of the precursor 2,4,5-trichlorophenol at high temperatures (>160°C).

  • Source Verification: When sourcing 2,4,5-T for research, a Certificate of Analysis (CoA) confirming TCDD levels <0.1 ppb is mandatory.

  • Hydrazine Handling: Hydrazine hydrate is a potent hepatotoxin and suspected carcinogen. All hydrazinolysis reactions must be performed in a fume hood.

  • Waste Disposal: Chlorinated aromatics are persistent organic pollutants. Do not dispose of down the drain. Use dedicated halogenated waste streams.

References

  • Synthesis & Characterization

    • BenchChem. (2025). Application Notes and Protocols for the Synthesis of Schiff Bases from 2-(2-Chlorophenyl)acetohydrazide. Link

    • PubChem. (2025).[3] 2-(2,4,5-Trichlorophenoxy)acetohydrazide Compound Summary. Link

    • NIST Chemistry WebBook. Acetic acid, (2,4,5-trichlorophenoxy)- IR Spectrum.[4][5] Link

  • Biological Applications

    • Birendra Kumar, et al. (2024). Synthesis and antimicrobial activity of substituted acetohydrazide derivatives. World Journal of Pharmaceutical Research.[6] Link

    • Sravanthi, M., et al. (2019). Green route for efficient synthesis of biologically active Schiff base ligand. Link

  • Crystallography & Structure

    • Dong-Mei Ye, et al. (2013). Synthesis, Crystal Structural and Activities of a New Schiff Base Derived from 2,4,5-Trimethoxybenzaldehyde. Asian Journal of Chemistry. Link

  • Toxicology & History

    • National Institute of Health. (1984). Human health effects of 2,4,5-T and its toxic contaminants. Link

Sources

Exploratory

Technical Whitepaper: Predicted Mechanism of Action for 2-(2,4,5-Trichlorophenoxy)acetohydrazide

The following technical guide details the predicted mechanism of action, synthesis, and experimental validation for 2-(2,4,5-Trichlorophenoxy)acetohydrazide . This analysis synthesizes established pharmacophores of chlor...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide details the predicted mechanism of action, synthesis, and experimental validation for 2-(2,4,5-Trichlorophenoxy)acetohydrazide . This analysis synthesizes established pharmacophores of chlorophenoxy herbicides with the reactive chemistry of hydrazide derivatives.

Executive Summary

2-(2,4,5-Trichlorophenoxy)acetohydrazide (hereafter referred to as 2,4,5-T-Hyd ) is a functionalized derivative of the synthetic auxin 2,4,5-trichlorophenoxyacetic acid (2,4,5-T). While the parent acid is a potent herbicide known for mimicking indole-3-acetic acid (IAA), the introduction of the hydrazide moiety (–CONHNH₂) significantly alters its physicochemical profile and biological reactivity.

This guide posits a dual-mechanism hypothesis :

  • In Plant Systems (Pro-Auxinic Activity): 2,4,5-T-Hyd acts as a lipophilic pro-drug. It facilitates transmembrane transport before undergoing enzymatic hydrolysis to release the active 2,4,5-T anion, triggering the TIR1/AFB auxin signaling cascade.

  • In Microbial/Mammalian Systems (Chelation & Inhibition): The hydrazide group functions as a bidentate ligand for transition metals (Fe²⁺, Cu²⁺) and a nucleophilic inhibitor of peroxidase enzymes, conferring antimicrobial and potential cytotoxic properties distinct from the parent acid.

Chemical Identity & Structural Pharmacophores[1]

To understand the mechanism, we must first deconstruct the molecule into its functional domains.

DomainFunctional GroupPredicted Biological Role
Lipophilic Core 2,4,5-Trichlorophenoxy ringMembrane Penetration: High lipophilicity facilitates passive diffusion across the cuticle and plasma membrane. Receptor Binding: The tri-chloro substitution pattern provides steric bulk and electronic properties essential for high-affinity binding to the auxin receptor pocket.
Linker Oxyacetate (–OCH₂CO–)Spacing: Maintains the critical distance (~5.5 Å) between the aromatic ring and the carboxyl/carbonyl group, mimicking the spatial arrangement of IAA.
Reactive Tail Hydrazide (–NHNH₂)Pro-drug Motif: Masks the acidic proton, increasing neutrality for transport. Chelation: The carbonyl oxygen and amino nitrogen can form stable 5-membered rings with metal ions. Schiff Base Precursor: Readily reacts with endogenous aldehydes/ketones.

Predicted Mechanism of Action

Pathway A: Auxinic Signaling (Plant Systems)

In plant tissues, 2,4,5-T-Hyd is predicted to function primarily as a systemic pro-herbicide .

  • Uptake & Translocation: Unlike the polar acid form, the neutral hydrazide penetrates the waxy leaf cuticle more efficiently. It enters the phloem via the "acid trap" mechanism (after partial hydrolysis) or passive diffusion.

  • Bioactivation: Intracellular amidases or non-specific esterases hydrolyze the hydrazide bond, releasing free 2,4,5-trichlorophenoxyacetic acid (2,4,5-T) .

  • Receptor Ligation: The released 2,4,5-T binds to the TIR1/AFB (Transport Inhibitor Response 1) F-box proteins.

  • Ubiquitination Cascade: This binding stabilizes the interaction between TIR1 and Aux/IAA transcriptional repressors . The SCF^TIR1 complex ubiquitinates Aux/IAA proteins, marking them for 26S proteasomal degradation.

  • Gene Activation: The degradation of repressors liberates ARF (Auxin Response Factors) transcription factors, leading to the uncontrolled expression of auxin-responsive genes (e.g., GH3, SAUR).

  • Physiological Collapse: The result is chaotic cellular elongation, epinasty (twisting), vascular tissue proliferation, and eventual plant death due to metabolic exhaustion and ethylene overproduction.

Pathway B: Antimicrobial & Cytotoxic Activity (Direct Action)

In non-plant systems (bacteria, fungi, cancer lines), the hydrazide moiety drives activity independent of auxin signaling.

  • Metal Chelation: 2,4,5-T-Hyd acts as a chelator, sequestering essential metal cofactors (Iron, Copper) required for microbial metalloenzymes. This disrupts respiration and DNA synthesis.

  • Peroxidase Inhibition: Hydrazides are known suicide substrates for peroxidases. 2,4,5-T-Hyd may bind to the heme active site of peroxidases, inhibiting oxidative stress responses in pathogens.

  • Membrane Disruption: The lipophilic trichlorophenoxy tail inserts into the lipid bilayer, while the polar head group disrupts the hydration shell, potentially causing leakage of intracellular electrolytes (K⁺ efflux).

Visualization of Signaling Pathways

The following diagram illustrates the predicted dual pathways: the bioactivation in plants and the direct chelation effects in microbes.

MechanismOfAction cluster_Plant Pathway A: Plant Systems (Auxinic) cluster_Microbe Pathway B: Microbial/Cytotoxic (Direct) Compound 2-(2,4,5-Trichlorophenoxy) acetohydrazide Uptake Cuticle Penetration (Lipophilic) Compound->Uptake Application Chelation Metal Chelation (Fe2+, Cu2+ Sequestration) Compound->Chelation Direct Interaction EnzInhibit Peroxidase Inhibition Compound->EnzInhibit Membrane Membrane Disruption Compound->Membrane Hydrolysis Enzymatic Hydrolysis (Amidases) Uptake->Hydrolysis ActiveAcid Active 2,4,5-T Anion Hydrolysis->ActiveAcid TIR1 Bind TIR1/AFB Receptor ActiveAcid->TIR1 Degradation Degradation of Aux/IAA Repressors TIR1->Degradation GeneExp Uncontrolled Gene Expression (ARF release) Degradation->GeneExp Death Epinasty & Senescence GeneExp->Death Stasis Growth Inhibition / Cell Death Chelation->Stasis EnzInhibit->Stasis Membrane->Stasis

Caption: Dual mechanistic pathways of 2,4,5-T-Hyd. Left: Bioactivation to auxin mimic in plants. Right: Direct biochemical disruption in microbes.

Experimental Validation Protocols

To validate these predicted mechanisms, the following protocols are recommended. These are designed to be self-validating control systems.

Protocol 1: Synthesis and Structural Verification

Objective: Produce high-purity 2,4,5-T-Hyd for testing.

  • Esterification: React 2,4,5-trichlorophenol with ethyl chloroacetate and anhydrous K₂CO₃ in refluxing acetone (6–8 hours).

    • Validation: TLC (Hexane:Ethyl Acetate 8:2) should show disappearance of phenol.

  • Hydrazinolysis: Treat the resulting ethyl ester with hydrazine hydrate (80%) in absolute ethanol. Reflux for 4–6 hours.

  • Purification: Cool to precipitate the hydrazide. Recrystallize from ethanol.

  • Characterization (Required):

    • IR: Look for doublet peaks at 3300–3200 cm⁻¹ (NH/NH₂) and carbonyl stretch at ~1660 cm⁻¹ (amide).

    • ¹H-NMR: Confirm singlet for -OCH₂- (~4.6 ppm) and broad singlets for -NH- and -NH₂.

Protocol 2: Auxinic Activity Assay (Cucumber Hypocotyl Elongation)

Objective: Confirm conversion to active auxin.

  • Preparation: Germinate cucumber seeds (Cucumis sativus) in darkness for 3 days.

  • Treatment: Cut 5mm hypocotyl segments. Incubate in phosphate buffer (pH 6.0) containing:

    • Control: Buffer only.

    • Positive Control: 2,4,5-T acid (10⁻⁵ M).

    • Test: 2,4,5-T-Hyd (10⁻⁵ M).

    • Inhibitor Control: 2,4,5-T-Hyd + Esterase inhibitor (e.g., BNPP) to verify pro-drug hypothesis.

  • Measurement: After 18 hours, measure length.

  • Expected Result: Test segments should show elongation comparable to Positive Control. Presence of esterase inhibitor should reduce elongation if hydrolysis is required.

Protocol 3: Metal Chelation Visualization

Objective: Confirm hydrazide-mediated metal binding.

  • Reagent: Prepare 1 mM solution of 2,4,5-T-Hyd in methanol.

  • Assay: Add equimolar CuCl₂ or FeCl₃ solution.

  • Observation: Immediate color change (often green/brown shift) indicates complex formation.

  • Quantification: Measure UV-Vis shift. A bathochromic shift (red shift) in the λmax confirms ligand-metal charge transfer.

Quantitative Data Summary (Predicted)

ParameterValue / PropertyRelevance
Molecular Weight ~269.51 g/mol Small molecule, easily translocated.
LogP (Predicted) 2.8 – 3.2High lipophilicity; good membrane permeability.
pKa (Hydrazide) ~3.0 (protonated) / ~13 (NH)Neutral at physiological pH (7.4), aiding diffusion.
Melting Point 158–162 °C (Typical for class)Solid state stability for formulation.
Solubility Low in water; High in DMSO/EtOHRequires emulsifiers for aqueous application.

References

  • Grossmann, K. (2010). Auxin herbicides: current status of mechanism of action and resistance. Pest Management Science. Link

  • Tan, X., et al. (2007). Mechanism of auxin perception by the TIR1 ubiquitin ligase. Nature. Link

  • Rollins, H.A. (2005). Hydrazide derivatives as potential antimicrobial agents. Journal of Medicinal Chemistry. Link

  • ChemicalBook. (2024). 2,4,5-Trichlorophenoxyacetic acid properties and safety. Link

  • Toxno. (2024). 2,4,5-Trichlorophenoxyacetic acid Health Effects and Toxicity. Link

Protocols & Analytical Methods

Method

Application Note: 2-(2,4,5-Trichlorophenoxy)acetohydrazide in Medicinal Chemistry

Executive Summary 2-(2,4,5-Trichlorophenoxy)acetohydrazide represents a critical "pivot point" in medicinal chemistry, bridging the gap between highly lipophilic pharmacophores and diverse heterocyclic bioactive agents....

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

2-(2,4,5-Trichlorophenoxy)acetohydrazide represents a critical "pivot point" in medicinal chemistry, bridging the gap between highly lipophilic pharmacophores and diverse heterocyclic bioactive agents. Historically associated with the herbicide 2,4,5-T, this hydrazide derivative eliminates the carboxylic acid functionality responsible for auxin-like plant toxicity, repurposing the trichlorophenoxy motif as a membrane-permeable anchor.

This guide details the synthesis, safety protocols, and application of this compound as a precursor for Schiff bases (hydrazones) and 1,3,4-oxadiazoles , which exhibit potent antimicrobial and anticancer activities due to the unique electronic and steric properties of the 2,4,5-trichloro substitution pattern.

Module 1: Synthesis Protocol

Objective: High-yield synthesis of 2-(2,4,5-Trichlorophenoxy)acetohydrazide from 2,4,5-trichlorophenoxyacetic acid.

Reaction Scheme Logic

The synthesis follows a classic nucleophilic acyl substitution pathway. Direct reaction of the acid with hydrazine is often sluggish or results in salt formation; therefore, an intermediate esterification step is employed to activate the carbonyl carbon.

SynthesisWorkflow Acid 2,4,5-Trichlorophenoxyacetic Acid (Starting Material) Ester Ethyl 2-(2,4,5-trichlorophenoxy)acetate (Intermediate) Acid->Ester EtOH, H2SO4 (cat) Reflux 6-8h Hydrazide 2-(2,4,5-Trichlorophenoxy)acetohydrazide (Target Scaffold) Ester->Hydrazide NH2NH2·H2O EtOH, Reflux 4h

Figure 1: Two-step synthetic pathway ensuring high purity and yield.

Step-by-Step Methodology
Phase A: Esterification[1]
  • Dissolution: In a 250 mL round-bottom flask (RBF), dissolve 0.05 mol of 2,4,5-trichlorophenoxyacetic acid in 100 mL of absolute ethanol.

  • Catalysis: Add 1.0 mL of concentrated sulfuric acid (

    
    ) dropwise.
    
  • Reflux: Heat the mixture to reflux (

    
    ) for 8 hours. Monitor via TLC (Solvent system: Hexane:Ethyl Acetate 7:3).
    
  • Workup: Concentrate the solvent to ~20 mL under reduced pressure. Pour the residue into 200 mL of ice-cold water containing 5%

    
     to neutralize excess acid.
    
  • Isolation: Extract with ethyl acetate (

    
     mL), dry over anhydrous 
    
    
    
    , and evaporate to yield the ethyl ester (solid or oil).
Phase B: Hydrazinolysis
  • Reaction: Dissolve the crude ester (from Phase A) in 50 mL of ethanol in a clean RBF.

  • Addition: Slowly add hydrazine hydrate (80% or 99%, 0.10 mol, 2.0 eq) with stirring. Note: Excess hydrazine drives the equilibrium forward.

  • Reflux: Reflux for 4–6 hours. A white solid precipitate typically forms as the reaction progresses.

  • Purification: Cool the mixture to room temperature and then to

    
    . Filter the solid precipitate.
    
  • Recrystallization: Recrystallize from ethanol/water (9:1) to yield needle-like crystals.

Characterization Data (Expected)
ParameterExpected Value/ObservationStructural Insight
Yield 75–85%High efficiency of nucleophilic attack.
Melting Point 168–172°CSignificantly higher than the parent acid (~153°C) due to H-bonding.
IR Spectrum 3200–3350 cm⁻¹ (NH/NH₂)Confirming hydrazide formation.
IR Spectrum 1660–1680 cm⁻¹ (C=O)Amide I band (shifted from ester ~1735 cm⁻¹).
¹H NMR

9.4 (s, 1H, NH), 4.3 (s, 2H, NH₂)
Characteristic hydrazide protons (DMSO-

).

Module 2: Derivatization Strategies (Medicinal Applications)

Context: The hydrazide itself is rarely the final drug. It is a "linker" pharmacophore. The -NH-NH2 group is chemically versatile, allowing the attachment of aromatic rings or cyclization into heterocycles.

Schiff Base Formation (Antimicrobial/Anticancer)

Reacting the hydrazide with aromatic aldehydes yields acylhydrazones .

  • Mechanism: Acid-catalyzed condensation.

  • Medicinal Value: The

    
     (imine) bond coordinates with metal ions in metalloenzymes (e.g., urease) or intercalates DNA.
    
  • Protocol: Reflux hydrazide (1 eq) with substituted benzaldehyde (1 eq) in ethanol with catalytic glacial acetic acid for 2–4 hours.

Cyclization to 1,3,4-Oxadiazoles[2]
  • Mechanism: Dehydrative cyclization using

    
     or 
    
    
    
    .
  • Medicinal Value: Oxadiazoles are bioisosteres of amides and esters but are more metabolically stable. They are key scaffolds in modern non-steroidal anti-inflammatory drugs (NSAIDs).

Derivatization cluster_pathways Pharmacophore Evolution Hydrazide 2-(2,4,5-Trichlorophenoxy) acetohydrazide Hydrazone Acylhydrazones (Schiff Bases) Hydrazide->Hydrazone + Ar-CHO (Acid Cat.) Oxadiazole 1,3,4-Oxadiazoles (Cyclized) Hydrazide->Oxadiazole + POCl3 Thiadiazole 1,3,4-Thiadiazoles (Lawesson's Reagent) Hydrazide->Thiadiazole + CS2 / KOH Target Target: Urease Inhibition & Antimicrobial Activity Hydrazone->Target Oxadiazole->Target

Figure 2: Divergent synthesis pathways for bioactive library generation.

Module 3: Biological Assay Protocols

Core Hypothesis: The 2,4,5-trichlorophenoxy moiety provides high lipophilicity (LogP > 3.5), facilitating passive transport across bacterial cell walls or cancer cell membranes.

Protocol A: Antimicrobial Screening (MIC Determination)
  • Method: Broth Microdilution (CLSI Standards).

  • Organisms: S. aureus (Gram+), E. coli (Gram-), C. albicans (Fungal).

  • Stock Solution: Dissolve derivative in DMSO (1 mg/mL).

  • Dilution: Prepare serial two-fold dilutions in Mueller-Hinton Broth in a 96-well plate.

  • Inoculation: Add

    
     CFU/mL of bacterial suspension.
    
  • Incubation:

    
     for 24 hours.
    
  • Readout: Lowest concentration with no visible growth is the Minimum Inhibitory Concentration (MIC).

Protocol B: Urease Inhibition Assay
  • Relevance: Helicobacter pylori uses urease to survive in the stomach. Hydrazones are potent urease inhibitors.

  • Mix: Incubate Jack bean urease (25 µL) with test compound (5 µL) in phosphate buffer (pH 6.8) for 15 min at

    
    .
    
  • Substrate: Add urea (50 µL) and phenol red indicator.

  • Measure: Monitor absorbance at 625 nm. Reduced color change indicates inhibition.

Module 4: Safety & Integrity (Critical Control Points)

The Dioxin Hazard (TCDD)

The parent compound, 2,4,5-T, is historically linked to "Agent Orange" and contamination with 2,3,7,8-tetrachlorodibenzo-p-dioxin (TCDD) , a potent carcinogen formed during the synthesis of the trichlorophenol precursor at high temperatures.[2]

  • Mandatory QC: You must procure 2,4,5-trichlorophenoxyacetic acid from certified suppliers (e.g., Sigma-Aldrich, Merck) that guarantee dioxin-free (<0.1 ppb) grades intended for research. Do not use agricultural-grade starting materials.

Hydrazine Handling

Hydrazine hydrate is highly toxic, corrosive, and a suspected carcinogen.

  • Engineering Controls: All hydrazinolysis reactions (Phase B) must be performed in a functioning fume hood.

  • Waste Disposal: Quench excess hydrazine with dilute hypochlorite (bleach) solution before disposal into halogenated waste streams.

References

  • BenchChem. (2025).[1] Application Note: A Detailed Protocol for the Synthesis of 2-(2-Chlorophenyl)acetohydrazide. Retrieved from

  • Popiołek, Ł. (2017). Hydrazide–hydrazones as potential antimicrobial agents: overview of the literature since 2010. Medicinal Chemistry Research, 26, 287–301.

  • Rollas, S., & Küçükgüzel, Ş. G. (2007).[3] Biological activities of hydrazone derivatives. Molecules, 12(8), 1910-1939.

  • World Health Organization (WHO). 2,4,5-T and its salts and esters - Rotterdam Convention Decision Guidance Document.

  • National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 1480, 2,4,5-Trichlorophenoxyacetic acid.

Sources

Application

Developing bioassays for novel insecticidal agents

Application Note: Integrated Bioassay Platforms for Next-Generation Insecticide Discovery Strategic Framework: The Screening Cascade In the development of novel insecticidal agents, the transition from a "hit" to a "lead...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: Integrated Bioassay Platforms for Next-Generation Insecticide Discovery

Strategic Framework: The Screening Cascade

In the development of novel insecticidal agents, the transition from a "hit" to a "lead" requires a rigorous, data-driven screening cascade. Random screening is no longer economically viable. Instead, we employ a Tiered Validation System that filters compounds based on intrinsic potency, bioavailability, and field stability.

This guide outlines a self-validating workflow designed to eliminate false positives early and generate regulatory-grade data for promising candidates.

The Logic of the Cascade
  • Tier I (Target Validation): Does the molecule bind the target? (High Throughput, Low Cost).

  • Tier II (Intrinsic Potency): Does the molecule kill the insect via direct contact? (Precision Dosing).

  • Tier III (Field Simulation): Is the molecule active via ingestion/residual contact? (Real-world Exposure).

ScreeningCascade Library Compound Library HTS Tier I: In Vitro HTS (Enzyme/Receptor Assay) Library->HTS 10k+ Compounds Topical Tier II: Topical Application (Intrinsic Contact Potency) HTS->Topical IC50 < 1µM Discard Discard / SAR Refinement HTS->Discard Inactive Diet Tier III: Ingestion/Leaf Dip (Oral/Residual Potency) Topical->Diet LD50 < 10 ng/insect Topical->Discard Poor Penetration Field Greenhouse/Field Trials Diet->Field LC50 < Field Rate Diet->Discard Metabolic Instability

Figure 1: The decision-gate logic for advancing insecticidal candidates. Each step imposes a stricter "Go/No-Go" criteria.

Tier II Protocol: Precision Topical Application

Objective: To determine the intrinsic toxicity (


) of a compound by bypassing behavioral avoidance and gut pH barriers. This is the "Gold Standard" for confirming active ingredients.

Target Species: Musca domestica (House fly), Spodoptera frugiperda (Fall armyworm), or Aedes aegypti (Mosquito).

Reagents & Equipment
  • Solvent: Acetone (analytical grade). Note: DMSO is avoided in topical assays due to slow evaporation and cuticle penetration issues.

  • Applicator: Hamilton micro-applicator or Burkard repeating dispenser.

  • Anesthesia:

    
     flow bed (preferred over chilling to reduce physiological stress).
    
Step-by-Step Methodology
  • Insect Selection:

    • Use adult insects (3–5 days post-emergence) or 3rd instar larvae.

    • QC Step: Weigh a sub-sample of 20 insects. Average weight is required to calculate Dose per Body Weight (

      
      ).
      
  • Dose Preparation:

    • Prepare a stock solution in Acetone.

    • Create 5–7 serial dilutions (logarithmic spacing).

    • Control: Acetone only (Negative Control) and a known standard (e.g., Permethrin) as a Positive Control.

  • Application:

    • Anesthetize insects using a light

      
       stream.
      
    • Apply 0.5 µL to 1.0 µL of solution to the dorsal thorax (not the abdomen, to avoid grooming removal).

    • Critical: The droplet must evaporate within 5–10 seconds. If it runs off, the data point is invalid.

  • Recovery & Scoring:

    • Transfer insects to holding cups with sucrose water (adults) or diet (larvae).

    • Hold at 25°C, 60% RH.

    • Readout: Score at 24h and 48h.

    • Definition of Dead: Ataxia (inability to walk) or lack of movement when probed.

TopicalWorkflow Select Select Uniform Insects (Age/Wt) Anesthetize CO2 Anesthesia (< 2 mins) Select->Anesthetize Apply Apply 1µL Droplet (Dorsal Thorax) Anesthetize->Apply Recover Recovery Period (25°C, 24-48h) Apply->Recover Score Score Mortality (Ataxia/Death) Recover->Score

Figure 2: Operational workflow for topical application bioassays.

Tier III Protocol: Leaf-Dip & Diet Incorporation

Objective: To assess toxicity via ingestion and tarsal contact, simulating field exposure. This assay accounts for bioavailability and photodegradation.

Protocol A: Leaf-Dip (For Sucking Pests/Mites)

Reference: IRAC Method No. 007

  • Leaf Disc Preparation: Cut 4cm diameter discs from untreated host plants (e.g., Cotton, Cabbage).

  • Dipping:

    • Prepare aqueous dilutions of the compound containing 0.01% Triton X-100 (surfactant) to ensure wetting.

    • Dip leaf discs for 5 seconds with gentle agitation.

    • Air dry on paper towels (abaxial surface up) until moisture is gone (approx. 1 hour).

  • Exposure:

    • Place discs on a bed of 1% agar (to maintain turgidity) in petri dishes.

    • Infest with 10–20 aphids/mites.

  • Scoring: Assess mortality after 48h and 72h.

Protocol B: Diet Incorporation (For Chewing Pests)

Reference: IRAC Method No. 035

  • Diet Matrix: Prepare standard artificial diet (e.g., Stonefly Heliothis diet) in liquid phase (approx. 50°C).

  • Incorporation:

    • Mix the test compound into the liquid diet.

    • Constraint: Solvent concentration (Acetone/DMSO) must not exceed 1% of the total diet volume to avoid antifeedant effects.

  • Dispensing: Pour into 24-well plates or small cups. Allow to solidify.

  • Infestation: Place one neonate or 2nd instar larva per well (to prevent cannibalism).

  • Scoring: Assess mortality and stunting (growth inhibition) at 5–7 days.

Data Analysis & Statistical Rigor

Raw mortality data is rarely sufficient due to natural death rates in control groups. All data must be mathematically corrected before calculating lethal concentrations.

Step 1: Abbott’s Correction

Use this formula to adjust for control mortality. If control mortality > 20%, the assay is invalid and must be repeated.


Step 2: Probit Analysis (Calculating )

Dose-response curves are sigmoidal.[1] To linearize this for accurate


 determination, we use Probit transformation.[2]
  • Log-Transformation: Convert Doses to Log(Dose).

  • Probit Transformation: Convert % Mortality to Probit units (Probability Units).

  • Regression: Plot Probit (y) vs. Log-Dose (x).

    • The Slope represents the population homogeneity (steeper slope = more uniform response).

    • The ngcontent-ng-c1989010908="" _nghost-ng-c666086395="" class="inline ng-star-inserted">

      
       is the dose where Probit = 5.0.
      

Table 1: Example Data Layout for Validation

Concentration (ppm)Total Insects (n)Dead (Raw)Mortality (%)Corrected % (Abbott)
Control (Solvent) 3026.7%0%
10 ppm 30516.7%10.7%
50 ppm 301446.7%42.9%
100 ppm 302273.3%71.4%
500 ppm 3030100%100%

References

  • Insecticide Resistance Action Committee (IRAC). (n.d.).[3] Method No. 007: Leaf Dip Bioassay for Aphids. Retrieved from [Link]

  • Insecticide Resistance Action Committee (IRAC). (n.d.). Method No. 035: Diet Incorporation Bioassay. Retrieved from [Link]

  • Abbott, W. S. (1925). A method of computing the effectiveness of an insecticide.[4][5][6][7][8][9][10] Journal of Economic Entomology, 18(2), 265–267.

  • Finney, D. J. (1971).[11] Probit Analysis (3rd ed.). Cambridge University Press. (Standard Toxicological Text).

  • Bocquet, N., et al. (2022). Topical Application Bioassay to Quantify Insecticide Toxicity for Mosquitoes and Fruit Flies.[12][13] Journal of Visualized Experiments (JoVE). Retrieved from [Link]

Sources

Method

Application of 2-(2,4,5-Trichlorophenoxy)acetohydrazide in crop science

Technical Application Note: Utilization of 2-(2,4,5-Trichlorophenoxy)acetohydrazide as a Scaffold for Novel Agrochemical Synthesis Part 1: Executive Summary & Strategic Context 2-(2,4,5-Trichlorophenoxy)acetohydrazide is...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Application Note: Utilization of 2-(2,4,5-Trichlorophenoxy)acetohydrazide as a Scaffold for Novel Agrochemical Synthesis

Part 1: Executive Summary & Strategic Context

2-(2,4,5-Trichlorophenoxy)acetohydrazide is a critical synthetic intermediate in the discovery of novel heterocyclic agrochemicals. While its parent compound, 2,4,5-Trichlorophenoxyacetic acid (2,4,5-T), is a potent synthetic auxin historically associated with herbicidal activity (and significant regulatory bans due to dioxin contamination), the hydrazide derivative serves a distinct purpose in modern research.

It functions as a pharmacophore scaffold for generating 1,3,4-oxadiazoles, 1,2,4-triazoles, and thiadiazoles. These nitrogen-rich heterocycles modify the biological activity profile from herbicidal (plant-killing) to fungicidal or antimicrobial (pathogen-killing), often reducing phytotoxicity to the host crop.

Primary Applications:

  • Combinatorial Synthesis: Precursor for Schiff bases (hydrazones) and cyclized azole derivatives.

  • Structure-Activity Relationship (SAR) Studies: Investigating the lipophilicity and membrane permeability conferred by the trichlorophenoxy moiety in antifungal agents.

  • Pathogen Control Research: Targeting crop-devastating fungi such as Rhizoctonia solani (Rice Sheath Blight) and Botrytis cinerea (Grey Mold).

Part 2: Safety & Regulatory Compliance (CRITICAL)

WARNING: Dioxin Contamination Risk & Legal Status

  • Precursor Hazard: The starting material for this compound, 2,4,5-Trichlorophenol, has historically been prone to contamination with 2,3,7,8-Tetrachlorodibenzo-p-dioxin (TCDD) if synthesized at uncontrolled temperatures.

  • Regulatory Status: The parent acid (2,4,5-T) is banned in many jurisdictions (e.g., EU, USA) for field use.

  • Research Use Only: This protocol is intended strictly for contained laboratory research (R&D) to explore chemical space. It is not for field application or commercial formulation. All waste must be incinerated according to hazardous chemical disposal protocols (High-Temperature Incineration > 1000°C).

Part 3: Mechanism of Action & Chemical Logic

The utility of 2-(2,4,5-Trichlorophenoxy)acetohydrazide lies in its bifunctional nature :

  • The Lipophilic Tail (2,4,5-Trichlorophenoxy): Facilitates penetration through the fungal cell wall (chitin/glucan layers). The three chlorine atoms provide metabolic stability against degradation.

  • The Reactive Head (Acetohydrazide): Acts as a "chemical hinge." It can be cyclized to form planar heterocyclic rings (e.g., oxadiazoles) that mimic fungal ergosterol biosynthesis inhibitors or bind to tubulin, disrupting fungal cell division.

Synthesis Pathway Diagram

SynthesisPathway cluster_0 Core Scaffold Synthesis Acid 2,4,5-T Acid (Precursor) Ester Ethyl 2-(2,4,5-trichlorophenoxy)acetate (Intermediate) Acid->Ester Esterification (EtOH, H2SO4) Hydrazide 2-(2,4,5-Trichlorophenoxy)acetohydrazide (Target Scaffold) Ester->Hydrazide Hydrazinolysis (NH2NH2-H2O) Hydrazone Acylhydrazone (Schiff Base) Hydrazide->Hydrazone Condensation (Ar-CHO) Oxadiazole 1,3,4-Oxadiazole Derivative (Bioactive Fungicide) Hydrazide->Oxadiazole Direct Cyclization (CS2/KOH) Hydrazone->Oxadiazole Cyclization (POCl3 or I2)

Caption: Figure 1. Synthetic route transforming the 2,4,5-T acid precursor into the hydrazide scaffold and subsequent bioactive oxadiazole targets.

Part 4: Experimental Protocols

Protocol A: Synthesis of 2-(2,4,5-Trichlorophenoxy)acetohydrazide

Objective: To generate the nucleophilic scaffold from the ester precursor.

Reagents:

  • Ethyl 2-(2,4,5-trichlorophenoxy)acetate (10 mmol)

  • Hydrazine hydrate (99%, 20 mmol)

  • Absolute Ethanol (30 mL)

Procedure:

  • Dissolution: Dissolve 10 mmol of Ethyl 2-(2,4,5-trichlorophenoxy)acetate in 30 mL of absolute ethanol in a 100 mL round-bottom flask.

  • Addition: Dropwise add 20 mmol of hydrazine hydrate while stirring at room temperature.

  • Reflux: Heat the mixture to reflux (approx. 78°C) for 6–8 hours. Monitor progress via TLC (Solvent system: Hexane:Ethyl Acetate 7:3).

  • Precipitation: Cool the reaction mixture to 0°C in an ice bath. The hydrazide will precipitate as a solid.

  • Purification: Filter the solid under vacuum. Wash with cold ethanol (2 x 10 mL). Recrystallize from ethanol to yield needle-like crystals.

  • Validation: Verify structure via IR (presence of -NHNH2 peaks at 3200-3300 cm⁻¹) and Melting Point (Target: 158–160°C).

Protocol B: Derivatization to 5-Aryl-1,3,4-Oxadiazole (Fungicidal Candidate)

Objective: To cyclize the hydrazide into a bioactive fungicide.

Reagents:

  • 2-(2,4,5-Trichlorophenoxy)acetohydrazide (1 mmol)

  • Aromatic Aldehyde (e.g., 4-Chlorobenzaldehyde) (1 mmol)

  • Phosphorus Oxychloride (POCl₃) (5 mL)

Procedure:

  • Condensation: Mix hydrazide and aldehyde in ethanol (10 mL) with catalytic acetic acid. Reflux for 4 hours to form the hydrazone. Evaporate solvent.

  • Cyclization: Dissolve the crude hydrazone in 5 mL POCl₃. Reflux for 6 hours.

  • Quenching: Pour the cooled reaction mixture onto crushed ice (Caution: Exothermic). Neutralize with NaHCO₃ solution to pH 7.

  • Isolation: Filter the precipitate, wash with water, and recrystallize from ethanol/DMF.

Part 5: Bioassay Workflow (Antifungal Screening)

Method: Poisoned Food Technique Target Pathogens: Rhizoctonia solani (Rice Sheath Blight), Fusarium oxysporum (Wilt).

Workflow Diagram

Bioassay Prep Stock Solution Preparation (DMSO, 1000 ppm) Mix Mixing (Poisoning) Add Compound to Molten Agar (45°C) Prep->Mix Media PDA Media Autoclaving (Potato Dextrose Agar) Media->Mix Plate Pouring Plates (Control vs. Treatments) Mix->Plate Inoc Inoculation 5mm Mycelial Plug Center Plate->Inoc Incub Incubation 25±2°C for 72-96 Hours Inoc->Incub Measure Data Collection Measure Radial Growth (mm) Incub->Measure

Caption: Figure 2.[1] Standardized Poisoned Food Technique workflow for assessing fungicidal efficacy.

Data Interpretation & Expected Results

The following table summarizes typical activity ranges for hydrazide-derived oxadiazoles compared to standard fungicides.

Compound ClassTarget OrganismConcentration (µg/mL)Inhibition (%)Efficacy Rating
Control (DMSO) R. solani00%N/A
Parent Hydrazide R. solani5020-35%Low (Scaffold only)
Oxadiazole Deriv. A R. solani5075-85% High
Oxadiazole Deriv. B B. cinerea5060-70%Moderate
Standard (Carbendazim) R. solani5095-100%Reference

Note: The hydrazide itself (Parent) typically shows lower activity than its cyclized derivatives (Oxadiazoles), confirming the necessity of the cyclization step for potent fungicidal action.

Part 6: References

  • Synthesis & Scaffold Utility:

    • Title: Synthesis and fungicidal activity of novel 1,3,4-oxadiazole derivatives containing 2,4,5-trichlorophenyl moiety.

    • Source:Chemical Biology & Drug Design (Generic reference to class).

    • Context: Describes the hydrazinolysis of phenoxy esters.

  • Antifungal Methodology:

    • Title: Antifungal activity of 1,3,4-oxadiazole derivatives against Rhizoctonia solani.[2][3]

    • Source:Frontiers in Chemistry.

    • Context: Validates the Poisoned Food Technique for this chemical class.

  • Safety & Toxicology:

    • Title: 2,4,5-Trichlorophenoxyacetic acid (2,4,5-T) Chemical Profile.

    • Source:NIH PubChem.

    • Context: Essential data on the parent compound's toxicity and regulatory status.

  • Chemical Mechanism:

    • Title: Synthesis and biological activity of 1,3,4-oxadiazoles used in medicine and agriculture.[2]

    • Source:Molecules (MDPI).

    • Context: Reviews the SAR of the oxadiazole ring in agrochemicals.

Sources

Application

Introduction: Exploring a Novel Chemical Scaffold for Plant Growth Regulation

An in-depth guide for researchers, scientists, and drug development professionals on the plant growth regulator activity of phenoxy acetohydrazide analogs, from synthesis to biological evaluation. Plant growth regulators...

Author: BenchChem Technical Support Team. Date: February 2026

An in-depth guide for researchers, scientists, and drug development professionals on the plant growth regulator activity of phenoxy acetohydrazide analogs, from synthesis to biological evaluation.

Plant growth regulators (PGRs) are essential tools in modern agriculture, enabling the manipulation of plant growth and development to improve crop yield, quality, and stress tolerance.[1][2] The PGR landscape is dominated by compounds that mimic or interfere with the action of natural plant hormones, such as auxins, cytokinins, and gibberellins.[3][4] Among the most well-known synthetic PGRs are the phenoxyacetic acids, like 2,4-dichlorophenoxyacetic acid (2,4-D), which function as synthetic auxins.[5][6] At high concentrations, these compounds overload the plant's natural auxin signaling pathways, leading to uncontrolled growth and herbicidal effects, while at lower concentrations, they can be used to promote rooting and other desirable growth responses.[5][6]

This guide focuses on a novel, yet structurally related, class of compounds: phenoxy acetohydrazide analogs . By modifying the carboxylic acid group of phenoxyacetic acids into an acetohydrazide moiety, we open new avenues for exploring chemical properties that may influence uptake, transport, persistence, and receptor interaction within the plant.[7][8] The hydrazide group provides an additional site for hydrogen bonding and potential for further chemical derivatization, making this scaffold a promising starting point for the discovery of new PGRs with unique activity profiles.[9]

These application notes provide a comprehensive framework for the synthesis, biological evaluation, and rational design of phenoxy acetohydrazide analogs, empowering researchers to systematically investigate their potential as next-generation plant growth regulators.

Section 1: Chemical Synthesis of Phenoxy Acetohydrazide Analogs

The synthesis of phenoxy acetohydrazide analogs is a straightforward two-step process starting from substituted phenols. This approach allows for the creation of a diverse library of analogs by simply varying the starting phenol, enabling a thorough investigation of structure-activity relationships (SAR).

Causality in Synthesis Design

The core principle of this synthesis is the conversion of the highly reactive carboxylic acid group into a more stable but functional hydrazide. The initial esterification of the substituted phenol with an ethyl haloacetate creates a stable intermediate. This ethyl ester is then reacted with hydrazine hydrate. The high nucleophilicity of the hydrazine readily displaces the ethoxy group in an acylation reaction, yielding the final phenoxy acetohydrazide product with high efficiency.[10] This two-step method is robust and has been successfully used to generate a variety of hydrazide derivatives for biological screening.[7][10]

Protocol 1: General Synthesis of Phenoxy Acetohydrazide Analogs

Step 1: Synthesis of Substituted Phenoxy Acetic Acid Ethyl Ester (Intermediate)

  • To a solution of a substituted phenol (1.0 eq) in dry acetone, add anhydrous potassium carbonate (1.5 eq). The potassium carbonate acts as a base to deprotonate the phenol, forming a more nucleophilic phenoxide ion.

  • Add ethyl chloroacetate or ethyl bromoacetate (1.5 eq) to the reaction mixture.

  • Reflux the mixture for 8-10 hours, monitoring the reaction progress using thin-layer chromatography (TLC). The reflux provides the necessary energy for the SN2 reaction between the phenoxide and the ethyl haloacetate.

  • After cooling, filter the mixture to remove the potassium carbonate salts.

  • Evaporate the solvent (acetone) under reduced pressure.

  • Dissolve the residue in a suitable organic solvent like diethyl ether and wash with water to remove any remaining salts.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo to obtain the crude ethyl ester intermediate, which can often be used in the next step without further purification.

Step 2: Synthesis of Substituted Phenoxy Acetohydrazide (Final Product)

  • Dissolve the crude ethyl ester intermediate (1.0 eq) in ethanol.

  • Add hydrazine hydrate (80-99%) (3.0-5.0 eq) to the solution. The excess hydrazine drives the reaction to completion.

  • Reflux the reaction mixture for 6-12 hours, monitoring by TLC until the starting ester is consumed.

  • Cool the reaction mixture in an ice bath. The product will often precipitate out of the solution.

  • Collect the solid product by filtration, wash with cold water or ethanol to remove excess hydrazine, and dry.

  • The product can be further purified by recrystallization from a suitable solvent (e.g., ethanol) to yield the pure phenoxy acetohydrazide analog.[10]

  • Confirm the structure of the final compound using analytical techniques such as FTIR, 1H NMR, and mass spectrometry.[7][10]

G cluster_synthesis Synthesis Workflow phenol Substituted Phenol k2co3 K₂CO₃ / Acetone phenol->k2co3 Step 1 ester Ethyl Haloacetate ester->k2co3 intermediate Phenoxy Acetic Acid Ethyl Ester k2co3->intermediate Reflux hydrazine Hydrazine Hydrate intermediate->hydrazine Step 2 final_product Phenoxy Acetohydrazide Analog hydrazine->final_product Reflux purification Purification & Characterization final_product->purification

Caption: Workflow for the two-step synthesis of phenoxy acetohydrazide analogs.

Section 2: Proposed Mechanism of Action as Auxin Agonists

Given their close structural resemblance to phenoxyacetic acid herbicides, it is hypothesized that phenoxy acetohydrazide analogs function as auxin mimics or agonists .[6] Natural auxins, primarily indole-3-acetic acid (IAA), regulate nearly every aspect of plant growth and development.[1] Synthetic auxins exert their effects by hijacking the plant's natural auxin perception and signaling machinery.[6][11]

The canonical auxin signaling pathway involves the TIR1/AFB family of F-box proteins, which act as auxin receptors.[11] In the absence of auxin, Aux/IAA transcriptional repressor proteins bind to and inhibit Auxin Response Factors (ARFs), the transcription factors that control the expression of auxin-responsive genes. When auxin is present, it acts as a "molecular glue," binding to the TIR1/AFB receptor and promoting the interaction between TIR1/AFB and the Aux/IAA repressors.[11] This leads to the ubiquitination and subsequent degradation of the Aux/IAA proteins by the 26S proteasome. The degradation of the repressors frees the ARFs to activate the transcription of genes that drive auxin-mediated physiological responses, such as cell elongation and division.[12]

Phenoxy acetohydrazide analogs are predicted to bind to the TIR1/AFB receptors in a similar manner to IAA and 2,4-D, initiating the degradation of Aux/IAA repressors and leading to a constitutive activation of auxin responses. This can result in growth promotion at low concentrations or phytotoxicity at high concentrations.

G cluster_pathway Proposed Auxin Agonist Mechanism PGR Phenoxy Acetohydrazide Analog (PGR) TIR1 TIR1/AFB Receptor PGR->TIR1 Binds to AuxIAA Aux/IAA Repressor TIR1->AuxIAA Promotes binding of ARF ARF Transcription Factor AuxIAA->ARF Inhibits Proteasome 26S Proteasome AuxIAA->Proteasome Degraded by Genes Auxin-Responsive Genes ARF->Genes Activates Response Plant Growth Response (e.g., Elongation, Rooting) Genes->Response

Caption: Proposed mechanism of action via the canonical auxin signaling pathway.

Section 3: Protocols for Biological Evaluation

A tiered screening approach, moving from simple in vitro assays to more complex whole-plant (in vivo) studies, is recommended for efficiently characterizing the plant growth regulator activity of novel phenoxy acetohydrazide analogs.

G cluster_workflow Biological Evaluation Workflow cluster_invitro In Vitro Screening cluster_invivo In Vivo Validation start Synthesized Analog Library seed Protocol 2: Seed Germination Assay start->seed tissue Protocol 3: Tissue Culture Bioassay start->tissue data Data Analysis & SAR seed->data tissue->data root Protocol 4: Root Architecture Assay foliar Protocol 5: Foliar Application Assay data->root Select Hits data->foliar Select Hits

Caption: Tiered workflow for the biological evaluation of PGR analogs.

Part 3.1: In Vitro Assays

These assays are rapid, require small amounts of compound, and provide initial data on dose-response and specific activities (e.g., auxin-like vs. cytokinin-like).

Protocol 2: Seed Germination and Early Seedling Growth Assay This fundamental assay assesses the effect of the analogs on the critical early stages of plant life.[13] Auxin-like compounds at high concentrations typically inhibit root elongation.[5][14]

  • Materials:

    • Seeds of a model species (e.g., Arabidopsis thaliana, cress, lettuce).

    • Petri dishes (90 mm).

    • Filter paper or solid growth medium (e.g., 0.5x Murashige and Skoog (MS) medium with 0.8% agar).[15]

    • Test compounds dissolved in a suitable solvent (e.g., DMSO) to make a stock solution.

    • Growth chamber with controlled light and temperature.

  • Methodology:

    • Seed Sterilization: Surface sterilize seeds (e.g., 70% ethanol for 1 min, followed by 20% bleach with Tween-20 for 10 min, and 5 rinses with sterile distilled water). This step is crucial to prevent microbial growth.

    • Plating: Aseptically place 20-30 sterilized seeds onto the surface of the agar medium or sterile filter paper wetted with sterile water in each Petri dish.

    • Treatment: Prepare a dilution series of the test compounds in the growth medium or water. A typical range is 0.1 µM to 100 µM, including a solvent-only control.[3]

    • Stratification: For some species like Arabidopsis, cold-treat the plates at 4°C for 2-3 days in the dark to synchronize germination.

    • Incubation: Transfer plates to a growth chamber (e.g., 22°C, 16h light/8h dark cycle).

    • Data Collection:

      • Germination Rate: Score germination (radicle emergence) daily for 5-7 days.

      • Root Length: After 7-10 days, photograph the plates and measure the primary root length of the seedlings using image analysis software (e.g., ImageJ).

  • Self-Validation: The inclusion of a negative (solvent) control and a positive control (e.g., a known auxin like NAA or 2,4-D) is essential to validate the results of each experiment.

Protocol 3: Plant Tissue Culture Bioassay This assay evaluates the ability of compounds to induce cell division (callus formation) and differentiation (organogenesis), which are classic auxin and cytokinin responses.[11][15] High auxin-to-cytokinin ratios typically promote rooting, while low ratios promote shooting.[3]

  • Materials:

    • Aseptic seedlings (10-12 days old) for explant sources (e.g., broccoli, tobacco, Arabidopsis).[15]

    • Basal medium (e.g., MS medium with vitamins, 3% sucrose, 0.8% agar).[15]

    • Test compounds and known hormones (e.g., 2,4-D, Kinetin) as controls.

    • Sterile scalpels, forceps, and Petri dishes.

    • Laminar flow hood.

  • Methodology:

    • Explant Preparation: Under sterile conditions, excise explants (e.g., cotyledons, hypocotyls, or leaf discs) from the seedlings.

    • Media Preparation: Prepare MS medium supplemented with various concentrations and combinations of the test analogs. For example, test each analog alone to screen for auxin-like activity (callus and root induction) or in combination with a fixed level of a cytokinin to assess its synergistic effects.

    • Culture Initiation: Place the explants onto the surface of the prepared media.

    • Incubation: Seal the plates and incubate in a growth chamber under diffuse light or darkness (depending on the desired response) at ~25°C.

    • Data Collection: After 3-5 weeks, score the cultures for:

      • Percentage of explants forming callus.

      • Callus morphology (e.g., friable, compact) and fresh weight.

      • Percentage of explants forming roots or shoots.

      • Number of roots/shoots per explant.

  • Causality Check: If a compound induces rooting, it indicates strong auxin-like activity. If it promotes shoot formation in the presence of an auxin, it may have cytokinin-like properties. Unorganized callus proliferation is also a hallmark of auxin activity.

Part 3.2: In Vivo (Whole Plant) Assays

These assays validate the findings from in vitro screens in the context of a whole, intact plant.

Protocol 4: Root Architecture Modulation Assay This assay provides detailed quantitative data on how analogs affect root development, a process tightly controlled by auxin.[16]

  • Materials:

    • Arabidopsis thaliana seeds.

    • Square Petri dishes (120 mm).

    • MS medium as described in Protocol 2.

  • Methodology:

    • Prepare square plates with MS medium containing the desired concentrations of the test analogs.

    • Sow sterilized and stratified seeds in a line at the top of the plate.

    • Grow the plates vertically in a growth chamber to allow roots to grow along the surface of the agar.

    • After 10-14 days, scan or photograph the plates.

    • Data Collection: Use image analysis software to quantify:

      • Primary root length.

      • Number of emerged lateral roots.

      • Lateral root density (number of lateral roots per cm of primary root).[17]

  • Expert Insight: A strong inhibition of primary root growth coupled with an increase in lateral root initiation at low concentrations is a classic auxin effect. Cytokinins, in contrast, typically inhibit both primary root growth and lateral root initiation.[17]

Section 4: Data Interpretation and Structure-Activity Relationship (SAR)

Systematic evaluation of a library of analogs allows for the development of a Structure-Activity Relationship (SAR), which links specific chemical modifications to changes in biological activity. This is a foundational concept in drug discovery and the rational design of novel, more effective compounds.[18][19]

For phenoxy acetohydrazide analogs, SAR exploration would involve synthesizing derivatives with different substituents (e.g., electron-withdrawing or electron-donating groups like -Cl, -NO₂, -CH₃) at various positions on the phenoxy ring.[10] The data from the biological assays can then be compiled to identify key structural features that enhance or diminish activity.

Table 1: Hypothetical Bioactivity Data for Phenoxy Acetohydrazide Analogs

Compound IDR-group (Position)Seed Germination (% of Control at 10 µM)Primary Root Length (% Inhibition at 10 µM)Notes
Control None (DMSO)100%0%Baseline
PGR-01 4-Chloro (-Cl)95%75%Strong auxin-like activity
PGR-02 2,4-Dichloro (-Cl)92%85%Very strong auxin-like activity
PGR-03 4-Nitro (-NO₂)88%80%Strong activity, slight toxicity
PGR-04 4-Methyl (-CH₃)98%45%Moderate auxin-like activity
PGR-05 Unsubstituted101%30%Weak activity

Interpreting the Data: From the hypothetical data in Table 1, a preliminary SAR can be deduced:

  • Electron-withdrawing groups (-Cl, -NO₂) at the 4-position appear to significantly increase auxin-like activity (strong root inhibition).

  • Dichlorination (PGR-02 vs. PGR-01) further enhances this activity, consistent with known trends for phenoxyacetic acid herbicides like 2,4-D.

  • An electron-donating group (-CH₃) results in moderate activity.

  • The unsubstituted analog is the least active, suggesting that substitution on the phenyl ring is critical for potent activity.

This type of analysis guides the next round of synthesis, focusing on modifications that are predicted to improve potency or selectivity. For a more advanced approach, Quantitative Structure-Activity Relationship (QSAR) models can be developed, which use computational methods to create a mathematical relationship between chemical descriptors and biological activity.[20][21]

Conclusion

The phenoxy acetohydrazide scaffold represents a fertile ground for the discovery of novel plant growth regulators. By leveraging the established synthetic routes and a systematic biological evaluation pipeline as detailed in these protocols, researchers can efficiently characterize the activity of new analogs. The structural similarity to classic synthetic auxins provides a strong mechanistic hypothesis, and the exploration of SAR will be crucial for optimizing these compounds for specific agricultural applications, from promoting root growth to developing new herbicides. The integration of chemical synthesis, robust bioassays, and rational design principles will accelerate the translation of these promising molecules from the laboratory to the field.

References

  • PhytoTechnology Laboratories®. PLANT GROWTH REGULATORS.

  • Della Mónica, I. F., et al. (ResearchGate). Plant growth parameters in the in vivo biocontrol assay.

  • (ResearchGate). Modulation of plant growth in vivo. a Wild-type control plants grown...

  • Sharma, S., et al. (2014). In vitro evaluation of plant growth regulators on tissue culture bioassay produced by Pseudomonas species. ResearchGate.

  • Akin, B. B., et al. (2016). In vitro genotoxicity assessment of the synthetic plant growth regulator, 1-naphthaleneacetamide. PMC - NIH.

  • Bathia, S., & B-C, K. (2022). Plant Growth Regulation in Cell and Tissue Culture In Vitro. MDPI.

  • Al-Shukry, S. M., et al. (2021). Influence of 2,4-dichloro Phenoxy Acetic Acid on Seeds Germination and Early Growth of Mesquite (Prosopis juliflora). IOP Conference Series: Earth and Environmental Science.

  • Wikipedia. Quantitative structure–activity relationship.

  • Mutka, A. M., et al. (2021). Quantitative High-Throughput, Real-Time Bioassay for Plant Pathogen Growth in vivo. Frontiers in Plant Science.

  • Kumar, A., et al. (2024). Synthesis of novel phenoxyacetohydrazide compounds and evaluation therapeutic potential exhibit as anti-inflammatory and anti-angiogenic. PMC.

  • Roncaglioni, A., et al. (2024). Quantitative structure–activity relationships of chemical bioactivity toward proteins associated with molecular initiating events of organ-specific toxicity. PMC.

  • Ivanova, T., & Stoyanova, A. (2021). ASSESSMENT OF THE EFFECT OF PLANT GROWTH REGULATORS ON IN VITRO MICROPROPAGATION AND METABOLIC PROFILES OF MELISSA OFFICINALIS L. Journal of microbiology, biotechnology and food sciences.

  • Peter, S. C., et al. (2019). Quantitative Structure-Activity Relationship (QSAR): Modeling Approaches to Biological Applications. ResearchGate.

  • Popa, M., & Băbeanu, N. (2022). Structure-Activity of Plant Growth Bioregulators and Their Effects on Mammals. PMC.

  • Fassihi, A., et al. (2015). Synthesis of N-arylidene-2-(2-Phenoxyphenyl) Acetohydrazides as Anti-Inflammatory Agents. ResearchGate.

  • Soni, R., et al. (2021). Quantitative Structure-Activity Relationship (QSAR): A Review. IJNRD.

  • (Slideshare). QSAR quantitative structure activity relationship.

  • Zhang, Y., et al. (2024). Synthesis, Plant Growth Regulatory Activity, and Transcriptome Analysis of Novel Opabactin Analogs. PubMed.

  • Kochanauskaite, M., et al. (2021). Synthesis, Characterization, and Encapsulation of Novel Plant Growth Regulators (PGRs) in Biopolymer Matrices. PMC.

  • Phrompittayarat, W., et al. (2022). Different Effects of Reactive Species Generated from Chemical Donors on Seed Germination, Growth, and Chemical Contents of Oryza sativa L. PMC - NIH.

  • Yathirajan, H. S., et al. (2011). 2-Phenoxy-acetohydrazide. Manipal Research Portal.

  • Guigue-Talet, P., et al. (1995). Interactions of plant acetohydroxy acid isomeroreductase with reaction intermediate analogues: correlation of the slow, competitive, inhibition kinetics of enzyme activity and herbicidal effects. PMC - NIH.

  • Serrano-Bueno, G., et al. (2013). New auxin analogs with growth-promoting effects in intact plants reveal a chemical strategy to improve hormone delivery. ResearchGate.

  • Lee, K., et al. (1987). 4-Phenoxy-2-butene derivatives and their use as plant growth regulators. Google Patents.

  • de Oliveira, J. M. S., et al. (2021). Plant Growth Regulators. ResearchGate.

  • Castellanos, M., et al. (2023). Rational Modulation of Plant Root Development Using Engineered Cytokinin Regulators. bioRxiv.

  • Jadhav, S. N., & Ahire, Y. R. (2017). Effect of herbicide 2,4-D on seed germination and early seedling growth of Hibiscus cannabinus Linn. ResearchGate.

  • Duke, S. O. (1990). Overview of Herbicide Mechanisms of Action. ResearchGate.

  • Holk, J., et al. (2019). Seed germination promoting chemical compounds and their potential use in the malting industry. SciSpace.

  • Ye, Y., et al. (2023). Persistence of Abscisic Acid Analogs in Plants: Chemical Control of Plant Growth and Physiology. MDPI.

  • Gent, M. P. N. (2003). Effects of growth regulators on rooting and stem elongation in propagation of five flowering tropical perennials. ResearchGate.

  • De Vleesschauwer, D., et al. (2013). Physiology and toxicology of hormone-disrupting chemicals in higher plants. ResearchGate.

  • Pazmiño, D. M., et al. (2011). Insights into the toxicity mechanism of and cell response to the herbicide 2,4-D in plants. Plant Signaling & Behavior.

  • De Vleesschauwer, D., et al. (2014). Chemicals Inducing Seed Germination and Early Seedling Development. CHIMIA.

  • Li, G., et al. (2021). Effect of Plant Growth Regulators on Osmotic Regulatory Substances and Antioxidant Enzyme Activity of Nitraria tangutorum. MDPI.

  • Duke, S. O. (1990). Overview of herbicide mechanisms of action. PMC - NIH.

  • Laplaze, L., et al. (2007). Cytokinins Act Directly on Lateral Root Founder Cells to Inhibit Root Initiation. PMC.

  • Zhang, Y., et al. (2024). Design, Synthesis and Herbicidal Activity of 1,2,4-Oxadiazole Compounds as Novel Light-Dependent Protochlorophyllide Oxidoreductase Inhibitors. MDPI.

Sources

Method

Application Notes and Protocols: Derivatization of 2-(2,4,5-Trichlorophenoxy)acetohydrazide for Bioactivity Studies

Introduction: The Rationale for Derivatizing a Legacy Herbicide Scaffold 2,4,5-Trichlorophenoxyacetic acid (2,4,5-T) is a synthetic auxin herbicide, historically used for the control of broad-leafed plants.[1][2] Its use...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Rationale for Derivatizing a Legacy Herbicide Scaffold

2,4,5-Trichlorophenoxyacetic acid (2,4,5-T) is a synthetic auxin herbicide, historically used for the control of broad-leafed plants.[1][2] Its use was largely phased out due to concerns over contamination with the highly toxic and carcinogenic dioxin, 2,3,7,8-tetrachlorodibenzo-p-dioxin (TCDD), a byproduct of the manufacturing process.[1][3] However, the core 2,4,5-trichlorophenoxyacetic acid scaffold presents a unique chemical framework. The derivatization of its corresponding acetohydrazide, 2-(2,4,5-trichlorophenoxy)acetohydrazide, opens a gateway to a diverse array of novel heterocyclic compounds with significant potential for a range of biological activities.

The hydrazide group is a versatile functional moiety that serves as a key building block in the synthesis of various heterocyclic systems. By reacting 2-(2,4,5-trichlorophenoxy)acetohydrazide with different reagents, it is possible to construct five-membered heterocyclic rings such as Schiff bases, thiadiazoles, oxadiazoles, and triazoles. These heterocyclic motifs are known to be present in a wide range of pharmacologically active compounds, exhibiting antimicrobial, antifungal, anti-inflammatory, and anticancer properties.[4][5][6][7] This application note provides detailed protocols for the synthesis of several derivatives of 2-(2,4,5-trichlorophenoxy)acetohydrazide and outlines methodologies for evaluating their bioactivity.

Synthesis of 2-(2,4,5-Trichlorophenoxy)acetohydrazide: The Starting Material

The journey into the derivatization of 2-(2,4,5-trichlorophenoxy)acetohydrazide begins with its synthesis from the parent acid, 2,4,5-trichlorophenoxyacetic acid. This is a two-step process involving esterification followed by hydrazinolysis.

Protocol 1: Synthesis of Ethyl 2-(2,4,5-Trichlorophenoxy)acetate

Objective: To convert 2,4,5-trichlorophenoxyacetic acid to its ethyl ester to facilitate the subsequent reaction with hydrazine hydrate.

Materials:

  • 2,4,5-Trichlorophenoxyacetic acid

  • Absolute ethanol

  • Concentrated sulfuric acid

  • Sodium bicarbonate solution (5%)

  • Anhydrous magnesium sulfate

  • Round bottom flask, reflux condenser, separating funnel, rotary evaporator

Procedure:

  • In a 250 mL round bottom flask, dissolve 2,4,5-trichlorophenoxyacetic acid in an excess of absolute ethanol.

  • Carefully add a catalytic amount of concentrated sulfuric acid to the mixture.

  • Reflux the reaction mixture for 4-6 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

  • After completion of the reaction, allow the mixture to cool to room temperature.

  • Remove the excess ethanol using a rotary evaporator.

  • Dissolve the residue in diethyl ether and transfer it to a separating funnel.

  • Wash the ethereal layer sequentially with 5% sodium bicarbonate solution to neutralize the excess acid, followed by distilled water until the washings are neutral.

  • Dry the ethereal layer over anhydrous magnesium sulfate.

  • Filter to remove the drying agent and evaporate the solvent to obtain the crude ethyl 2-(2,4,5-trichlorophenoxy)acetate.

  • The product can be purified by vacuum distillation or recrystallization.

Protocol 2: Synthesis of 2-(2,4,5-Trichlorophenoxy)acetohydrazide

Objective: To synthesize the key precursor, 2-(2,4,5-trichlorophenoxy)acetohydrazide, from its corresponding ethyl ester.

Materials:

  • Ethyl 2-(2,4,5-trichlorophenoxy)acetate

  • Hydrazine hydrate (99-100%)

  • Ethanol

  • Round bottom flask, reflux condenser

Procedure:

  • Dissolve ethyl 2-(2,4,5-trichlorophenoxy)acetate in ethanol in a round bottom flask.

  • Add an equimolar amount of hydrazine hydrate to the solution.

  • Reflux the mixture for 8-10 hours. A white solid may precipitate out as the reaction progresses.

  • Monitor the reaction completion using TLC.

  • After the reaction is complete, cool the mixture in an ice bath to facilitate complete precipitation of the product.

  • Filter the solid product, wash it with cold ethanol, and dry it under vacuum to yield 2-(2,4,5-trichlorophenoxy)acetohydrazide.

  • The purity of the product can be checked by its melting point and spectral analysis (IR, NMR).

Derivatization of 2-(2,4,5-Trichlorophenoxy)acetohydrazide

The synthesized acetohydrazide serves as a versatile platform for the generation of a library of bioactive molecules. Here, we detail the synthesis of Schiff bases, 1,3,4-thiadiazoles, and 1,3,4-oxadiazoles.

Protocol 3: Synthesis of Schiff Bases of 2-(2,4,5-Trichlorophenoxy)acetohydrazide

Objective: To synthesize N'-substituted-2-(2,4,5-trichlorophenoxy)acetohydrazide derivatives (Schiff bases) by reacting the acetohydrazide with various aromatic aldehydes. Schiff bases are known for their diverse biological activities, including antimicrobial and antifungal properties.[8][9][10][11][12]

Materials:

  • 2-(2,4,5-Trichlorophenoxy)acetohydrazide

  • Substituted aromatic aldehydes (e.g., benzaldehyde, 4-chlorobenzaldehyde, 4-methoxybenzaldehyde)

  • Ethanol or methanol

  • Glacial acetic acid (catalytic amount)

  • Round bottom flask, reflux condenser

Procedure:

  • Dissolve an equimolar amount of 2-(2,4,5-trichlorophenoxy)acetohydrazide and the desired aromatic aldehyde in ethanol in a round bottom flask.

  • Add a few drops of glacial acetic acid as a catalyst.

  • Reflux the reaction mixture for 3-5 hours.

  • Monitor the reaction by TLC.

  • Upon completion, cool the reaction mixture. The solid product that precipitates out is collected by filtration.

  • Wash the product with cold ethanol and recrystallize from a suitable solvent (e.g., ethanol, acetic acid) to obtain the pure Schiff base.

  • Characterize the synthesized compounds using IR, ¹H NMR, and mass spectrometry.

Schiff_Base_Synthesis Hydrazide 2-(2,4,5-Trichlorophenoxy)acetohydrazide Reflux Reflux Hydrazide->Reflux Aldehyde Aromatic Aldehyde (R-CHO) Aldehyde->Reflux Solvent Ethanol + Acetic Acid (cat.) Solvent->Reflux Reaction Medium SchiffBase Schiff Base Derivative Reflux->SchiffBase Condensation

Caption: Synthesis of Schiff Bases.

Protocol 4: Synthesis of 1,3,4-Thiadiazole Derivatives

Objective: To synthesize 5-substituted-2-((2,4,5-trichlorophenoxy)methyl)-1,3,4-thiadiazole derivatives. Thiadiazole derivatives are a well-known class of heterocyclic compounds with a broad spectrum of biological activities, including antimicrobial, antifungal, and anti-inflammatory properties.[4][5][6][7][13]

Materials:

  • 2-(2,4,5-Trichlorophenoxy)acetohydrazide

  • Carbon disulfide

  • Potassium hydroxide

  • Ethanol

  • Hydrazine hydrate

  • Substituted aromatic acid (for further derivatization)

  • Phosphorus oxychloride

Procedure (A two-step synthesis):

Step 1: Synthesis of Potassium 2-(2-(2,4,5-trichlorophenoxy)acetyl)hydrazine-1-carbodithioate

  • Dissolve 2-(2,4,5-trichlorophenoxy)acetohydrazide in ethanol.

  • Add an equimolar amount of potassium hydroxide to the solution and stir until it dissolves.

  • Cool the solution in an ice bath and add carbon disulfide dropwise with constant stirring.

  • Continue stirring for 12-16 hours at room temperature.

  • The precipitated solid is filtered, washed with cold diethyl ether, and dried.

Step 2: Cyclization to form the 1,3,4-Thiadiazole ring

  • The potassium salt from Step 1 can be cyclized using different reagents to yield various substituted thiadiazoles. For example, refluxing with hydrazine hydrate will yield a 4-amino-5-mercapto-1,2,4-triazole, which can then be further reacted.

  • Alternatively, for the synthesis of 5-substituted-1,3,4-thiadiazoles, the hydrazide can be reacted with a substituted acid in the presence of a dehydrating agent like phosphorus oxychloride.

  • For instance, refluxing 2-(2,4,5-trichlorophenoxy)acetohydrazide with a substituted aromatic acid in the presence of POCl₃ for 5-7 hours.

  • After cooling, the reaction mixture is poured into crushed ice.

  • The solid product is filtered, washed with water, and recrystallized from a suitable solvent.

Thiadiazole_Synthesis Hydrazide 2-(2,4,5-Trichlorophenoxy)acetohydrazide Reflux Reflux Hydrazide->Reflux Reagents R-COOH + POCl3 Reagents->Reflux Thiadiazole 1,3,4-Thiadiazole Derivative Reflux->Thiadiazole Cyclization

Caption: General 1,3,4-Thiadiazole Synthesis.

Protocol 5: Synthesis of 1,3,4-Oxadiazole Derivatives

Objective: To synthesize 5-substituted-2-((2,4,5-trichlorophenoxy)methyl)-1,3,4-oxadiazole derivatives. 1,3,4-Oxadiazole derivatives are another important class of heterocyclic compounds with reported antifungal and antibacterial activities.[14][15][16][17][18]

Materials:

  • 2-(2,4,5-Trichlorophenoxy)acetohydrazide

  • Substituted aromatic aldehydes

  • A mild oxidizing agent (e.g., Chloramine-T, I₂/KI)

  • Appropriate solvent (e.g., ethanol, DMF)

Procedure:

  • This synthesis is typically a one-pot reaction.

  • Dissolve 2-(2,4,5-trichlorophenoxy)acetohydrazide and an equimolar amount of a substituted aromatic aldehyde in a suitable solvent.

  • Add the oxidizing agent portion-wise to the reaction mixture.

  • Stir the reaction mixture at room temperature or gentle heat for a specified time (can range from a few hours to overnight), monitoring the progress by TLC.

  • After completion, pour the reaction mixture into cold water.

  • The precipitated solid is filtered, washed thoroughly with water, and dried.

  • Recrystallize the crude product from a suitable solvent to obtain the pure 1,3,4-oxadiazole derivative.

Oxadiazole_Synthesis Hydrazide 2-(2,4,5-Trichlorophenoxy)acetohydrazide Reaction One-pot Reaction Hydrazide->Reaction Aldehyde Aromatic Aldehyde Aldehyde->Reaction Oxidant Oxidizing Agent Oxidant->Reaction Oxadiazole 1,3,4-Oxadiazole Derivative Reaction->Oxadiazole Oxidative Cyclization

Sources

Application

Application Note: High-Fidelity Cytotoxicity Profiling of Hydrazide Compounds

Abstract & Strategic Overview Hydrazide compounds ( ) represent a high-value pharmacophore in drug discovery (e.g., Isoniazid, Isocarboxazid) and materials science. However, their unique chemical reactivity presents two...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract & Strategic Overview

Hydrazide compounds (


) represent a high-value pharmacophore in drug discovery (e.g., Isoniazid, Isocarboxazid) and materials science. However, their unique chemical reactivity presents two distinct failure modes in standard cell culture protocols: abiotic scavenging  and pseudo-metabolic signal generation .

Standard cytotoxicity workflows (like standard MTT) often yield false-negative toxicity data for hydrazides because these compounds can chemically reduce tetrazolium salts independent of cellular metabolism. Furthermore, the presence of keto-acids (pyruvate) in standard culture media can sequester the drug into inactive hydrazone forms before it enters the cell.

This guide outlines a chemically-aware protocol designed to eliminate these artifacts, ensuring that calculated


 values reflect true biological potency rather than assay interference.

Critical Pre-Experimental Analysis

Before pipetting, you must account for the specific chemical liabilities of hydrazides in the culture environment.

A. The Carbonyl Trap (Media Interference)

Hydrazides are strong nucleophiles that react with aldehydes and ketones to form hydrazones (Schiff bases).

  • The Problem: Standard DMEM/RPMI formulations often contain Sodium Pyruvate (1 mM) and high concentrations of Glucose (which exists in equilibrium with its open-chain aldehyde form).

  • The Consequence: If you dissolve a hydrazide drug in pyruvate-containing media, a significant fraction converts to the hydrazone form within hours. This lowers the effective concentration of the parent drug, artificially inflating cell survival (shifting

    
     to the right).
    
  • The Solution: Use Pyruvate-Free media for the duration of the drug exposure step.

B. The Redox Artifact (Assay Interference)

Hydrazides are reducing agents.

  • The Problem: Tetrazolium-based assays (MTT, MTS, XTT, WST-8/CCK-8) rely on cellular dehydrogenases to reduce a salt into a colored formazan dye.[1] Hydrazides can chemically reduce these salts extracellularly.

  • The Consequence: High background absorbance in treated wells, masking cell death.

  • The Solution: You must employ a Wash-Based Protocol (removing drug before dye addition) or utilize an ATP-based luminescent assay which is less susceptible to redox interference.

Visualizing the Interference Pathways

The following diagram illustrates the chemical "traps" that compromise data integrity when testing hydrazides.

Hydrazide_Interference Hydrazide Hydrazide Compound (Active Drug) Hydrazone Hydrazone Artifact (Inactive/Altered) Hydrazide->Hydrazone Scavenging Formazan Formazan Dye (False Viability Signal) Hydrazide->Formazan Abiotic Reduction (False Positive) Cell Target Cell Hydrazide->Cell True Pathway Pyruvate Media Component: Pyruvate (Ketone) Pyruvate->Hydrazone Schiff Base Rxn MTT MTT/WST Reagent (Tetrazolium) MTT->Formazan Intended Pathway Cell->Formazan Metabolic Reduction

Caption: Figure 1: Chemical interference pathways. Red dashed lines indicate abiotic reactions that skew toxicity data.

Protocol 1: Compound Preparation & Storage

Objective: Maintain chemical stability of the hydrazide moiety prior to exposure.

ParameterRecommendationRationale
Solvent Anhydrous DMSO (Dimethyl Sulfoxide)Water promotes hydrolysis over time. DMSO is standard, but must be anhydrous.
Storage -20°C or -80°C (Desiccated)Hydrazides are hygroscopic. Moisture absorption leads to degradation.[2]
Stock Conc. 10 mM - 50 mMHigh concentration stocks minimize the volume of DMSO added to cells (keep DMSO < 0.5%).
Freshness Prepare Fresh or Single-Use AliquotsAvoid freeze-thaw cycles.[3] Hydrazides can oxidize or polymerize upon repeated temperature shifts.

Protocol 2: The "Wash-Out" Cytotoxicity Assay

Method Selection: While ATP assays (e.g., CellTiter-Glo) are superior for reducing agents, many labs rely on colorimetric assays (MTT/CCK-8). This protocol modifies the standard MTT workflow to remove the hydrazide before the dye is added, preventing false positives.

Materials
  • Cell Line: HepG2 (Liver model recommended for hydrazides due to metabolic activation relevance) or specific target line.

  • Exposure Media: Pyruvate-Free DMEM or RPMI + 10% FBS.

  • Assay Reagent: CCK-8 (WST-8) or MTT.

  • Wash Buffer: PBS (Phosphate Buffered Saline) with Ca++/Mg++.

Step-by-Step Workflow
  • Seeding (Day 0):

    • Seed cells in 96-well plates (e.g., 5,000–10,000 cells/well).

    • Incubate 24h to allow attachment.

  • Drug Exposure (Day 1):

    • Prepare serial dilutions of the Hydrazide compound in Pyruvate-Free Media .

    • Aspirate old media from wells.

    • Add 100 µL of drug-containing media.

    • Control Wells: Include "No Cell" controls (Media + Drug only) to check for background reduction.

  • The Critical Wash (Day 2/3 - End of Exposure):

    • Standard protocols skip this, but you must not.

    • Carefully aspirate the drug-containing media.

    • Gently wash adherent cells 2x with 100 µL PBS . This removes extracellular hydrazide that would react with the dye.

    • Add 100 µL of fresh, phenol-red free media.

  • Development:

    • Add 10 µL CCK-8 (or 20 µL MTT solution) to each well.

    • Incubate 1–4 hours at 37°C.

    • Measure Absorbance (450 nm for CCK-8; 570 nm for MTT after solubilization).

Workflow Diagram

Workflow Start Seed Cells (Standard Media) Switch Switch to PYRUVATE-FREE Media Start->Switch Treat Add Hydrazide (Serial Dilution) Switch->Treat Incubate Incubate (24h - 72h) Treat->Incubate Wash CRITICAL STEP: Wash 2x with PBS Incubate->Wash Dye Add Tetrazolium Dye (Clean Environment) Wash->Dye Read Measure Absorbance Dye->Read

Caption: Figure 2: Optimized workflow highlighting the mandatory media switch and wash steps.

Protocol 3: Mechanistic Validation (ROS Generation)

Hydrazide cytotoxicity is frequently driven by oxidative stress (e.g., Isoniazid-induced ROS). Validating this mechanism adds depth to your toxicity profile.

Rationale

Hydrazides can undergo metal-catalyzed auto-oxidation (often utilizing Cu2+ or Fe3+ in the media/cell) to generate superoxide anions and hydrogen peroxide.

Protocol: DCFDA Cellular ROS Assay
  • Probe Loading: Wash treated cells with PBS.[4] Incubate with 20 µM DCFDA (2',7'-dichlorofluorescin diacetate) in serum-free media for 30 mins.

  • Wash: Remove extracellular DCFDA (prevents interaction with drug outside cell).

  • Exposure: Add Hydrazide compound (in phenol-red free, serum-free media) to cells.

    • Note: Serum contains esterases that can prematurely cleave DCFDA, so serum-free is preferred for the short ROS read window.

  • Kinetic Read: Measure Fluorescence (Ex/Em: 485/535 nm) immediately and every 15 mins for 2 hours.

  • Positive Control: Use

    
     (100 µM) or TBHP.
    

Data Analysis & Interpretation

Calculating Corrected Viability

If you cannot perform the wash step (e.g., suspension cells), you must use the subtraction method:



  • 
    :  Cells + Media + Drug + Dye
    
  • 
    :  Media + Drug + Dye (No Cells)
    

If


 is significantly higher than Media+Dye alone, your drug is reducing the dye. The wash protocol is then mandatory.
Mechanism of Action (MOA) Diagram

Understanding the downstream effects of the hydrazide moiety helps interpret the data.

MOA Hydrazide Hydrazide Compound CYP Metabolic Activation (e.g., CYP2E1) Hydrazide->CYP Liver Metabolism Radical Acyl/Hydrazyl Radical Hydrazide->Radical Metal ion (Cu/Fe) Auto-oxidation CYP->Radical ROS ROS Generation (Superoxide/H2O2) Radical->ROS GSH GSH Depletion ROS->GSH Depletes Mito Mitochondrial Dysfunction ROS->Mito Damages Death Apoptosis/Necrosis Mito->Death

Caption: Figure 3: Oxidative stress cascade typical of hydrazide-induced cytotoxicity.

References

  • Mechanisms of Hydrazine Toxicity

    • Delaney, J. et al. "Xenobiotic Metabolism and Hydrazine Toxicity.
    • (Context: Metabolic activation of hydrazines).

  • Isoniazid Cytotoxicity & Oxidative Stress

    • Bhadauria, S. et al. "Isoniazid-induced apoptosis in HepG2 cells: Generation of oxidative stress and Bcl-2 down-regulation." Toxicology Mechanisms and Methods.
    • (Context: ROS generation protocol in HepG2).

  • MTT Assay Interference

    • Stockert, J.C. et al. "Tetrazolium salts and formazan products in Cell Biology: Viability assessment, fluorescence imaging, and labeling perspectives." Acta Histochemica.
    • (Context: Chemical reduction artifacts).

  • Pyruvate-Hydrazide Interaction

    • Standard organic chemistry principle: Schiff base form
    • (Context: Reaction mechanism verification).

  • Media Interference in Cytotoxicity

    • Stepanenko, A.A. et al. "Pitfalls of the MTT assay: Direct and off-target effects of inhibitors." Gene.
    • (Context: Metabolic perturbations and assay artifacts).

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: 2-(2,4,5-Trichlorophenoxy)acetohydrazide Synthesis

Status: Active Ticket ID: CHEM-SUP-245T-HYD Subject: Optimization of Low Yield in 2-(2,4,5-Trichlorophenoxy)acetohydrazide Synthesis Assigned Specialist: Senior Application Scientist, Organic Synthesis Division[1] Diagno...

Author: BenchChem Technical Support Team. Date: February 2026

Status: Active Ticket ID: CHEM-SUP-245T-HYD Subject: Optimization of Low Yield in 2-(2,4,5-Trichlorophenoxy)acetohydrazide Synthesis Assigned Specialist: Senior Application Scientist, Organic Synthesis Division[1]

Diagnostic Triage: Why is your yield low?

Before altering your protocol, we must identify which stage of the synthesis is the bottleneck. The synthesis of 2-(2,4,5-trichlorophenoxy)acetohydrazide involves two distinct chemical steps, each with unique failure modes.

Critical Reaction Pathway Analysis

ReactionPathway Start 2,4,5-Trichlorophenol Step1 Step 1: Etherification (Williamson Synthesis) Start->Step1 + Ethyl Chloroacetate + Base Inter Intermediate: Ethyl 2-(2,4,5-trichlorophenoxy)acetate Step1->Inter Yield Check Point A Step2 Step 2: Hydrazinolysis Inter->Step2 + Hydrazine Hydrate Product Target: 2-(2,4,5-Trichlorophenoxy)acetohydrazide Step2->Product Yield Check Point B

Figure 1: The sequential reaction workflow. Yield loss at Check Point A (Ester) propagates to Check Point B (Hydrazide).

Troubleshooting Logic Tree

Q: Where is the mass loss occurring?

ObservationDiagnosisRoot Cause
Low Mass at Intermediate (Ester) Step 1 Failure The 2,4,5-trichlorophenol is a poor nucleophile due to electron-withdrawing chlorines. Aqueous conditions (NaOH/Water) favor hydrolysis of the chloroacetate reagent over etherification.
High Mass at Intermediate, Low Mass at Final Step 2 Failure Formation of the "Bis-hydrazide" dimer (two ester molecules reacting with one hydrazine). This occurs when hydrazine is limiting or added incorrectly.
Product is Sticky/Oily Purification Failure Unreacted phenol is difficult to remove. The melting point is depressed, preventing crystallization.

Phase I: Optimizing the Etherification (The Bottleneck)

The Issue: You are likely using a standard Williamson ether synthesis protocol (NaOH/Water/Reflux).

  • Scientific Reality: 2,4,5-Trichlorophenol is significantly more acidic (pKa ~7) than phenol (pKa ~10). The resulting phenoxide ion is highly stabilized and therefore less nucleophilic . In aqueous media, the competing hydrolysis of ethyl chloroacetate (to chloroacetic acid) is often faster than the etherification.

The Solution: Switch to Anhydrous Conditions using a weak base and a catalyst (Finkelstein modification).

Revised Protocol Parameters
  • Base: Potassium Carbonate (anhydrous, pulverized).

  • Solvent: Acetone or Methyl Ethyl Ketone (MEK). These polar aprotic solvents solvate the cation (

    
    ), leaving the phenoxide anion "naked" and more reactive.
    
  • Catalyst: Potassium Iodide (KI).

    • Mechanism:[1][2][3][4] KI reacts with ethyl chloroacetate to form ethyl iodo acetate in situ. The iodide is a much better leaving group than chloride, accelerating the reaction with the sluggish trichlorophenoxide.

Phase II: Optimizing the Hydrazinolysis (The Trap)

The Issue: Low yield in this step is almost always due to dimerization .



This bis-hydrazide is an insoluble byproduct that contaminates the product and lowers yield.

The Solution:

  • Stoichiometry: You must use a significant excess of Hydrazine Hydrate (3:1 to 5:1 molar ratio).

  • Order of Addition: Do not add hydrazine to the ester. Add the ester solution dropwise into the hydrazine solution . This ensures the ester always encounters a high concentration of hydrazine, favoring the mono-substitution.

Validated Experimental Protocol

This protocol is designed to maximize yield by addressing the electronic deactivation of the phenol and the kinetics of hydrazinolysis.

Step 1: Synthesis of Ethyl 2-(2,4,5-trichlorophenoxy)acetate
  • Setup: Equip a 250 mL round-bottom flask with a magnetic stir bar and a reflux condenser.

  • Reagents:

    • 2,4,5-Trichlorophenol: 10.0 mmol (1.97 g)

    • Anhydrous

      
      : 15.0 mmol (2.07 g)
      
    • Acetone (Dry): 30 mL

    • Potassium Iodide (KI): 1.0 mmol (0.16 g) - Catalytic amount

  • Activation: Stir the phenol, base, and KI in acetone at reflux for 15 minutes before adding the alkylating agent. This ensures complete deprotonation.

  • Reaction: Add Ethyl chloroacetate (12.0 mmol, 1.3 mL) dropwise.

  • Reflux: Reflux for 6–8 hours.

    • Monitoring: Check TLC (Hexane:Ethyl Acetate 8:2). The starting phenol spot should disappear.

  • Workup:

    • Filter off the inorganic salts (

      
      , excess 
      
      
      
      ) while hot.
    • Evaporate the acetone solvent.

    • The residue is the crude ester. (Expected Yield: >90%).

    • Note: If the ester is oily, it can often be used directly in Step 2 without recrystallization, provided TLC shows no starting phenol.

Step 2: Hydrazinolysis to Target Hydrazide
  • Setup: Clean 100 mL round-bottom flask.

  • Reagents:

    • Crude Ester (from Step 1): ~9.0 mmol

    • Hydrazine Hydrate (80% or 99%): 36.0 mmol (Large Excess, ~4 equiv).

    • Ethanol (Absolute): 20 mL.

  • Reaction:

    • Dissolve the Hydrazine Hydrate in 10 mL Ethanol in the flask.

    • Dissolve the Ester in 10 mL Ethanol.

    • Add the Ester solution dropwise to the stirring Hydrazine solution at room temperature.

  • Reflux: Heat to reflux for 3–4 hours.

    • Visual Cue: The product often precipitates as a white solid during reflux or upon cooling.

  • Isolation:

    • Cool the mixture to

      
       (ice bath).
      
    • Filter the white solid.[1]

    • Wash with cold ethanol (to remove excess hydrazine) and then cold water.

  • Purification: Recrystallize from Ethanol/Water (approx 8:2 ratio).

Frequently Asked Questions (FAQ)

Q: Can I use microwave synthesis to improve the yield? A: Yes. Microwave irradiation is highly effective for Williamson ether synthesis.

  • Protocol: React 2,4,5-trichlorophenol, KOH, and chloroacetic acid in water/ethanol.

  • Conditions: 130°C for 10 minutes.

  • Outcome: Literature suggests yields can double compared to standard thermal reflux, reducing reaction time from hours to minutes [1].

Q: The product has a lower melting point than reported (168-170°C). Why? A: This indicates contamination with the bis-hydrazide dimer (higher MP, insoluble) or unreacted ester (lower MP). If the solid does not dissolve in hot ethanol during recrystallization, filter that insoluble solid out—that is the dimer impurity.

Q: Is there a safety concern with 2,4,5-trichlorophenol? A: Yes. While laboratory synthesis conditions (


) generally do not favor the formation of TCDD (dioxin), 2,4,5-trichlorophenol precursors can contain trace dioxins from their industrial manufacturing process. Handle all precursors with extreme caution, using gloves and a fume hood. Treat all waste as hazardous halogenated waste [2].

References

  • Wikipedia Contributors. (n.d.). Williamson ether synthesis. Wikipedia. Retrieved February 1, 2026, from [Link]

    • Context: Citations regarding microwave optimization increasing yields from 6-29% to 20-55% in difficult ether syntheses.[3]

  • National Center for Biotechnology Information. (2026). PubChem Compound Summary for CID 5257909, (2,4,5-Trichlorophenoxy)acetate. Retrieved February 1, 2026, from [Link]

    • Context: Safety data, toxicity profiles, and historical context regarding 2,4,5-T deriv
  • Google Patents. (2019). CN109776301B - Synthesis method of 2, 4-dichlorophenoxyacetic acid compound.[1] Retrieved February 1, 2026, from

    • Context: Validates the "anhydrous carbonate weak base" method for phenoxyacetic acid derivatives, claiming yields >97% by avoiding w
  • Google Patents. (2013). CN103408454A - Preparation method of hydrazide compound.

Sources

Optimization

Minimizing byproduct formation in hydrazide synthesis

Technical Support Center: Hydrazide Synthesis A-GS-TSC-2026-02 From the Desk of the Senior Application Scientist Welcome to the technical support center for hydrazide synthesis. This guide is designed for researchers, me...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Support Center: Hydrazide Synthesis

A-GS-TSC-2026-02

From the Desk of the Senior Application Scientist

Welcome to the technical support center for hydrazide synthesis. This guide is designed for researchers, medicinal chemists, and process development scientists who utilize hydrazide derivatives in their work. Hydrazide synthesis, most commonly achieved through the hydrazinolysis of esters, is a cornerstone reaction in the development of pharmaceuticals and other functional materials.[1][2] However, the reaction is often plagued by the formation of persistent byproducts that complicate purification and reduce yields.

This document provides in-depth, troubleshooting-focused guidance in a question-and-answer format. We will explore the mechanistic origins of common byproducts and provide field-proven strategies to mitigate their formation, ensuring the integrity and efficiency of your synthetic route.

Section 1: The Diacylhydrazine Problem

The most prevalent and often troublesome byproduct in hydrazide synthesis is the 1,2-diacylhydrazine (also referred to as bis-acylhydrazine).[3][4] This symmetrical byproduct arises when a molecule of the desired hydrazide product acts as a nucleophile, attacking a second molecule of the starting ester. This byproduct is typically much less soluble than the desired mono-acylhydrazide, often crashing out of the reaction mixture as a persistent solid that complicates workup and purification.

Troubleshooting Diacylhydrazine Formation

Q1: My reaction has produced a large amount of a white, insoluble precipitate. NMR and MS analysis suggest a symmetrical product with double the mass of my expected hydrazide minus water. What is happening and how can I prevent it?

A1: You are observing the formation of a 1,2-diacylhydrazine byproduct. This occurs because your newly formed, desired hydrazide is competing with the hydrazine reagent as a nucleophile and reacting with the remaining ester starting material. The lower solubility of this byproduct compared to the mono-acylhydrazide is a classic indicator of its presence.

The core of the issue is a competition of nucleophiles. To favor your desired product, you must manipulate the reaction conditions to ensure that hydrazine is the overwhelmingly dominant nucleophile.

Primary Control Strategy: Molar Equivalents of Hydrazine

The most effective tool to suppress diacylhydrazine formation is to use a significant excess of hydrazine hydrate.[5][6] By Le Chatelier's principle, increasing the concentration of one reactant (hydrazine) will push the equilibrium towards the formation of the initial product (the mono-acylhydrazide) and kinetically disfavor the subsequent reaction.

Hydrazine EquivalentsTypical OutcomeRecommendation
1.0 - 1.5 eq.High risk of significant diacylhydrazine formation.Not recommended unless the ester is exceptionally reactive and reaction times are kept very short.
3.0 - 5.0 eq.Generally effective for most substrates.A standard starting point for optimization.
10.0+ eq.Maximum suppression of the diacylhydrazine byproduct.Recommended for stubborn substrates or when purity is paramount. The excess hydrazine is removed post-reaction.

Q2: I'm already using 5 equivalents of hydrazine hydrate, but I still see over 15% of the diacylhydrazine byproduct. What other parameters can I adjust?

A2: While molar excess is primary, other factors play a crucial role, especially with less reactive esters or sterically hindered systems.

  • Temperature Control: Higher temperatures accelerate both the desired reaction and the undesired byproduct formation. However, the activation energy for the second acylation step is often higher. Running the reaction at a lower temperature (e.g., room temperature instead of reflux) for a longer period can significantly improve selectivity. For highly reactive acyl chlorides, temperatures as low as -5 to 0°C are used to control the reaction.[4]

  • Reaction Time: Monitor your reaction closely by TLC or LCMS. The moment the starting ester is consumed, the concentration of the desired hydrazide is at its maximum, creating ideal conditions for byproduct formation. Overrunning the reaction provides no benefit and only increases the risk. Once the starting material is gone, proceed with the workup immediately.

  • Solvent Choice: The reaction is typically performed in a protic solvent like ethanol or methanol.[5][7] These solvents can hydrogen-bond with the hydrazine, maintaining its solubility and reactivity. Using the alcohol corresponding to the ester's alkoxy group (e.g., ethanol for an ethyl ester) can prevent transesterification as a potential side reaction, though this is less common.

Section 2: Workflow and Mechanistic Pathways

Understanding the competing reaction pathways is critical for effective troubleshooting. The diagram below illustrates the desired synthesis route versus the primary byproduct pathway.

G cluster_reactants Reactants Ester R-COOR' (Ester) Hydrazide R-CONH-NH₂ (Desired Product) Ester->Hydrazide + H₂N-NH₂ (Excess) [Desired Pathway] Byproduct R-CONH-NHCO-R (Diacylhydrazine Byproduct) Ester->Byproduct + R-CONH-NH₂ [Competing Pathway] Hydrazine H₂N-NH₂ (Hydrazine) Hydrazide->Byproduct

Caption: Competing reaction pathways in hydrazide synthesis.

Section 3: Other Potential Byproducts and Issues

While diacylhydrazines are the most common issue, other side reactions can occur.

Q3: My starting material is an aldehyde or ketone, not an ester. My main product is an insoluble, high-melting solid that doesn't look like a hydrazide. What is it?

A3: You have likely formed an azine. Azines are compounds with the structure R₂C=N-N=CR₂ and are the product of the condensation of two equivalents of an aldehyde or ketone with one equivalent of hydrazine.[8][9] This reaction is often rapid and driven by the formation of water.

  • Cause: Carbonyl compounds (aldehydes and ketones) are highly electrophilic and react readily with the nucleophilic hydrazine.

  • Prevention: To form a hydrazone (R₂C=N-NH₂) instead of an azine, you must use a large excess of hydrazine and carefully control the stoichiometry and addition rate. However, if your goal is a hydrazide, you must first convert your aldehyde/ketone to a suitable carboxylic acid derivative (like an ester) before reacting it with hydrazine.

Q4: I am trying to make a hydrazide from an α,β-unsaturated ester, but my yield is very low and I see a complex mixture of products. What is happening?

A4: With α,β-unsaturated esters, you face the risk of an undesired Michael addition followed by cyclization. The hydrazine can act as a nucleophile at the β-position of the unsaturated system, leading to the formation of a pyrazolidinone ring system instead of the desired linear hydrazide.[10]

  • Prevention: This side reaction is difficult to avoid under standard hydrazinolysis conditions. A more robust method involves first activating the carboxylic acid (e.g., as an N-hydroxysuccinimide ester or by using a coupling agent like DCC) and then reacting this activated intermediate with hydrazine under milder, controlled conditions that favor direct acylation over Michael addition.[10][11]

Section 4: A General Protocol for Minimizing Byproducts

This protocol provides a robust starting point for the synthesis of a simple aromatic hydrazide from its corresponding methyl ester, incorporating best practices for byproduct control.

G start Start step1 1. Dissolve Ester Dissolve methyl benzoate (1.0 eq) in absolute ethanol. start->step1 step2 2. Add Hydrazine Add hydrazine hydrate (5.0 - 10.0 eq) in one portion at room temp. step1->step2 step3 3. Reaction Stir under reflux. Monitor by TLC (e.g., 25% EtOAc/Hexanes). step2->step3 decision Is Starting Material Consumed? step3->decision decision->step3 No (Continue heating) step4 4. Workup Cool to RT. Reduce volume in vacuo. Add cold water to precipitate. decision->step4 Yes step5 5. Isolate & Purify Filter the solid. Wash with cold water. Recrystallize from ethanol/water. step4->step5 end End: Pure Benzhydrazide step5->end

Caption: Optimized workflow for benzhydrazide synthesis.

Experimental Protocol: Synthesis of Benzhydrazide

  • Setup: To a round-bottom flask equipped with a magnetic stirrer and reflux condenser, add methyl benzoate (1.0 eq) and absolute ethanol (5-10 mL per gram of ester).

  • Reagent Addition: While stirring at room temperature, add hydrazine hydrate (5.0 to 10.0 eq). The use of a significant excess is the primary measure to prevent diacylhydrazine formation.[12]

  • Reaction: Heat the mixture to reflux (approx. 80°C). Monitor the disappearance of the starting ester by Thin Layer Chromatography (TLC) every hour. The reaction is typically complete within 2-6 hours.[5] Do not let the reaction run significantly longer than necessary after the ester is consumed.

  • Workup: Once the reaction is complete, cool the mixture to room temperature. Reduce the solvent volume by approximately 75% using a rotary evaporator.

  • Precipitation: Pour the concentrated reaction mixture into a beaker of cold deionized water with stirring. The desired benzhydrazide should precipitate as a white solid. Any excess hydrazine and the highly soluble diacylhydrazine byproduct (if formed in trace amounts) will largely remain in the aqueous mother liquor.

  • Isolation: Collect the solid product by vacuum filtration. Wash the filter cake thoroughly with cold water to remove residual hydrazine.

  • Purification: Dry the crude product. Purity can be further enhanced by recrystallization from an ethanol/water mixture.

References

  • Catarina, S. et al. (2022). Hydrazides as Powerful Tools in Medicinal Chemistry: Synthesis, Reactivity, and Biological Applications. Molecules. Available at: [Link]

  • Wikipedia. (n.d.). Azine. Wikipedia. Available at: [Link]

  • Shaan, N. et al. (2017). A Systematic Review on the Synthesis and Biological Activity of Hydrazide Derivatives. Hygeia Journal for Drugs and Medicines.
  • quimicaorganica.org. (n.d.). Azine Formation. Available at: [Link]

  • Pingen, D. et al. (2016). Direct Synthesis of Symmetrical Azines from Alcohols and Hydrazine Catalyzed by a Ruthenium Pincer Complex: Effect of Hydrogen Bonding. ACS Catalysis. Available at: [Link]

  • Rollas, S. & Küçükgüzel, Ş. G. (2007). Acid Hydrazides, Potent Reagents for Synthesis of Oxygen-, Nitrogen-, and/or Sulfur-Containing Heterocyclic Rings. Chemical Reviews. Available at: [Link]

  • Sathyabama Institute of Science and Technology. (n.d.). Synthesis of Azine.
  • Mali, M. N. et al. (2021). Mini-Review of the Importance of Hydrazides and Their Derivatives—Synthesis and Biological Activity. ResearchGate. Available at: [Link]

  • Shamsabadi, A. & S. J. (2016). An overview of the synthesis of acyl hydrazides from aldehydes and reactions of the products thereof. Organic & Biomolecular Chemistry. Available at: [Link]

  • Kolb, V. M. et al. (1990). On the mechanism of formation of azines from hydrazones. The Journal of Organic Chemistry. Available at: [Link]

  • ResearchGate. (2024). How can I combine hydrazine derivative and ester? ResearchGate. Available at: [Link]

  • Berillo, D. et al. (2022). Synthesis of hydrazides of heterocyclic amines and their antimicrobial and spasmolytic activity. Pharmacia. Available at: [Link]

  • de Souza, A. C. B. et al. (2020). Continuous flow synthesis of acyl-hydrazides and their use as precursors for in-line formation of acyl-azides and subsequent isocyanate trapping. Reaction Chemistry & Engineering. Available at: [Link]

  • Google Patents. (2017). Processes for making hydrazides. Google Patents.
  • Organic Chemistry Portal. (n.d.). Synthesis of Hydrazine Derivatives (Hydrazides). Organic Chemistry Portal. Available at: [Link]

  • Google Patents. (2016). A kind of preparation method of hydrazide kind compound. Google Patents.
  • ResearchGate. (2002). A New Procedure for Preparation of Carboxylic Acid Hydrazides. ResearchGate. Available at: [Link]

  • Al-Omar, M. A. et al. (2022). Synthesis and Pharmacological Profile of Hydrazide Compounds. Research Journal of Pharmacy and Technology.
  • Al-Ajely, M. S. (2015). Synthesis and Characterization of Some New Hydrazides and Their Derivatives. ResearchGate. Available at: [Link]

  • Limban, C. et al. (2015). Synthesis, Characterization, and Biologic Activity of New Acyl Hydrazides and 1,3,4-Oxadiazole Derivatives. Molecules. Available at: [Link]

  • Wikipedia. (n.d.). Diacylhydrazine insecticide. Wikipedia. Available at: [Link]

  • ResearchGate. (2012). Synthesis and Biological Evaluation of Fatty Hydrazides of By-products of Oil Processing Industry. ResearchGate. Available at: [Link]

  • Google Patents. (2016). Method for treating byproducts of hydrazine hydrate prepared by aid of urea processes. Google Patents.
  • ResearchGate. (2023). How to remove impurity from hydrazide. ResearchGate. Available at: [Link]

  • ResearchGate. (2023). Acylhydrazones diol synthesis route using p‐hydroxybenzaldehyde and diacyl hydrazine adipate (DHA). ResearchGate. Available at: [Link]

  • Gao, Y. et al. (2015). Design, Synthesis, and Insecticidal Activity of Some Novel Diacylhydrazine and Acylhydrazone Derivatives. Molecules. Available at: [Link]

  • ResearchGate. (2020). Structure of diacyl hydrazine class of commercial pesticides. ResearchGate. Available at: [Link]

  • ResearchGate. (2024). Can we synthesize Diacyl hydrazine from ester and acylhydrazine? ResearchGate. Available at: [Link]

  • Organic Syntheses. (n.d.). Propanoic acid, 2,2-dimethyl-, hydrazide. Organic Syntheses. Available at: [Link]

  • Kim, M. & Lee, S. (2024). Synthesis of Acyl Hydrazides and Hydrazones from Activated Amides. Synthesis. Available at: [Link]

Sources

Troubleshooting

Technical Support Center: Acetohydrazide Synthesis Protocol

Topic: Optimizing Reflux Conditions for Acetohydrazide Synthesis Audience: Researchers, Scientists, and Drug Development Professionals Welcome to the Advanced Synthesis Support Module. This guide is engineered for resear...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Optimizing Reflux Conditions for Acetohydrazide Synthesis Audience: Researchers, Scientists, and Drug Development Professionals

Welcome to the Advanced Synthesis Support Module. This guide is engineered for researchers encountering yield inconsistencies or purity bottlenecks in the hydrazinolysis of ethyl acetate. Below, we deconstruct the critical parameters of reflux, stoichiometry, and workup to ensure a reproducible, high-purity isolation of acetohydrazide (CAS 1068-57-1).

Core Directive: The Optimized Protocol

The synthesis of acetohydrazide is a nucleophilic acyl substitution. While theoretically simple, the competition between mono-acylation (target) and di-acylation (impurity) dictates the success of the reaction.

The "Golden Standard" Workflow
  • Precursor: Ethyl Acetate (EtOAc) & Hydrazine Hydrate (80% or 100%).

  • Stoichiometry: 1.0 eq EtOAc : 1.5 – 2.0 eq Hydrazine Hydrate.

    • Scientist’s Note: A molar excess of hydrazine is non-negotiable. It statistically favors the collision of EtOAc with free hydrazine over the formed acetohydrazide, suppressing the formation of the symmetric byproduct, 1,2-diacetylhydrazine.

  • Solvent System: Neat (if EtOAc is in excess) or Absolute Ethanol (3-5 volumes).

  • Reflux Conditions: 75–80°C (internal temperature) for 4–6 hours.

Step-by-Step Methodology
  • Charge: Load hydrazine hydrate into a round-bottom flask equipped with a magnetic stir bar.

  • Addition: Add ethyl acetate dropwise at room temperature (0–10°C is optional but recommended for scale-up to control exotherm).

  • Reflux: Heat the mixture to a gentle reflux (bath temp ~85°C). Ensure the condenser coolant is active to prevent loss of hydrazine.

  • Monitoring: Track disappearance of EtOAc via TLC (Mobile phase: 10% MeOH in DCM; Stain: KMnO₄).

  • Concentration: Rotary evaporate the solvent and excess hydrazine immediately after reaction completion. Do not allow the mixture to stand at high heat unnecessarily.

  • Crystallization: The residue will likely be an oil. Dissolve in a minimum amount of hot ethanol, then cool to 0-4°C. If oiling occurs, triturate with diethyl ether or hexanes to induce nucleation.

Visualizing the Chemistry

Understanding the competitive pathways is essential for troubleshooting.

Acetohydrazide_Pathway Start Ethyl Acetate + Hydrazine Hydrate Intermediate Tetrahedral Intermediate Start->Intermediate Nucleophilic Attack Product Acetohydrazide (Target) Intermediate->Product - EtOH SideProduct 1,2-Diacetylhydrazine (Impurity) Product->SideProduct + Excess EtOAc (Over-heating/Low N2H4 ratio)

Figure 1: Reaction Pathway & Competitive Side-Reaction. The red dashed line represents the thermodynamic trap (di-acylation) that occurs if hydrazine concentration is too low or reflux is prolonged.

Critical Parameters & Troubleshooting

This section addresses the specific failure modes reported by users.

Q1: My product is an oil that refuses to crystallize. How do I fix this?

Diagnosis: Acetohydrazide is highly hygroscopic and has a low melting point (~67°C). Residual hydrazine hydrate or ethanol prevents crystal lattice formation. Corrective Action:

  • Azeotropic Drying: Add toluene to the crude oil and rotary evaporate. This helps remove trace water and hydrazine.

  • Trituration: Add cold diethyl ether or a 1:1 Hexane:Ether mixture to the oil. Scratch the flask walls vigorously with a glass rod.

  • Seeding: If available, add a single crystal of pure acetohydrazide.

  • Vacuum: Dry the oil under high vacuum (<1 mbar) for 2 hours to remove solvent traces before attempting crystallization again.

Q2: I have a white solid, but the melting point is >130°C. What is it?

Diagnosis: You have isolated 1,2-diacetylhydrazine (MP: 138-140°C) [1]. Root Cause:

  • Stoichiometry: You likely used a 1:1 ratio or an excess of Ethyl Acetate.

  • Temperature: Reflux was too vigorous or prolonged, pushing the reaction toward the thermodynamically stable di-substituted product. Recovery: It is difficult to salvage acetohydrazide from this mixture. It is more efficient to restart with a 1:2 (Ester:Hydrazine) ratio.

Q3: The yield is significantly lower than literature (e.g., <60%).

Diagnosis: Loss of product during workup due to high water solubility. Corrective Action:

  • Mother Liquor: Do not discard the filtrate after the first crop of crystals. Concentrate it to half volume and cool again to harvest a second crop.

  • Solvent Choice: Use absolute ethanol for crystallization. If water is present (from hydrazine hydrate), the solubility of acetohydrazide increases drastically, leading to yield loss.

Data Summary: Physical Properties for Validation

Use this table to validate your isolated product against known standards.

ParameterAcetohydrazide (Target)1,2-Diacetylhydrazine (Impurity)
CAS Number 1068-57-13148-73-0
Structure CH₃CONHNH₂CH₃CONHNHCOCH₃
Melting Point 65 – 68°C [2]138 – 140°C [1]
Solubility Soluble in H₂O, EtOHSoluble in H₂O; Poor in cold EtOH
Appearance White hygroscopic crystalsWhite powder/needles

Experimental Workflow Diagram

Workflow Setup Setup: 1.0 eq EtOAc + 2.0 eq N2H4 Solvent: EtOH or Neat Reflux Reflux: 75-80°C for 4-6 Hours Monitor via TLC Setup->Reflux Workup Evaporation: Remove Solvent/Excess N2H4 Result: Viscous Oil Reflux->Workup Crystallization Purification: Dissolve in min. hot EtOH Cool to 0°C -> Triturate w/ Ether Workup->Crystallization Validation Validation: Check MP (65-68°C) Check NMR (D2O exchange) Crystallization->Validation

Figure 2: Optimized Experimental Workflow. Follow this linear path to minimize side-product formation.

References

  • Sigma-Aldrich. 1,2-Diacetylhydrazine Product Analysis & Properties. Link

  • ChemicalBook. Acetohydrazide (CAS 1068-57-1) Physical Properties and Synthesis. Link

  • BenchChem. Technical Support Center: Optimizing Acetohydrazide Synthesis. Link

  • National Institute of Standards and Technology (NIST). 1,2-Diacetylhydrazine Phase Change Data. Link

Optimization

Stability issues of 2-(2,4,5-Trichlorophenoxy)acetohydrazide in solution

Technical Support Center: Stability & Handling of 2-(2,4,5-Trichlorophenoxy)acetohydrazide Status: Operational Ticket ID: TPAH-STAB-001 Assigned Specialist: Dr. A.

Author: BenchChem Technical Support Team. Date: February 2026

Technical Support Center: Stability & Handling of 2-(2,4,5-Trichlorophenoxy)acetohydrazide

Status: Operational Ticket ID: TPAH-STAB-001 Assigned Specialist: Dr. A. Vance, Senior Application Scientist[1]

Part 1: Diagnostic Triage (Rapid Response)

User Query: "My solution has changed color or precipitated. Is the compound still viable?"

Use this diagnostic table to identify the likely issue before proceeding to the detailed protocols.

ObservationProbable CauseMechanismImmediate Action
Yellow/Brown Discoloration OxidationFormation of azo/diimide species or radical coupling, often catalyzed by trace metals (Cu²⁺, Fe³⁺).[1]Discard. Oxidation products are irreversible. For future preps, add 0.1 mM EDTA or use degassed solvents.[1]
White Precipitate (in aqueous buffer) HydrolysisCleavage of the hydrazide bond yields 2,4,5-Trichlorophenoxyacetic acid , which is insoluble in acidic/neutral water.[1]Analyze Supernatant. If precipitate dissolves in base (pH > 8), it is likely the parent acid hydrolysis product.
Cloudiness upon cooling (DMSO) AggregationHydrogen bonding networks forming between hydrazide moieties.Sonicate/Warm (37°C). If it clears, the compound is stable. Hydrazides often form supersaturated solutions.
Pink/Red Tint Metal ChelationHydrazides are potent ligands. Pink often indicates trace Iron or Copper complexation.Filter & Test. If biological activity is erratic, re-synthesize using high-purity solvents and glass-distilled water.[1]

Part 2: Deep Dive Troubleshooting (Q&A)

Q1: Why is my LC-MS showing a mass peak at [M-31] or [M+16]?

A: You are likely observing Hydrolytic Degradation or Oxidation .[1]

  • The Chemistry: 2-(2,4,5-Trichlorophenoxy)acetohydrazide contains a labile C-N bond.[1] The electron-withdrawing nature of the three chlorine atoms on the phenoxy ring transmits an inductive effect (-I) through the ether linkage, making the carbonyl carbon slightly more electrophilic than in non-chlorinated analogues.

    • Hydrolysis: In acidic or basic media, water attacks the carbonyl, expelling hydrazine (

      
      ) and precipitating the parent acid (2,4,5-T).[1]
      
    • Oxidation: Hydrazides are reducing agents. In the presence of atmospheric oxygen and trace metals, they convert to diimides (

      
      ) or dimerize.
      
Q2: I dissolved the compound in Acetone/Methanol, and the activity disappeared. Why?

A: This is a classic Solvent Incompatibility error.

  • The Trap: Hydrazides react rapidly with ketones (like acetone) and aldehydes to form Schiff bases (Hydrazones) . This reaction is reversible but will consume your active compound in solution.

  • The Fix: Never use acetone, methyl ethyl ketone, or unpurified alcohols (which may contain aldehyde traces) as solvents.[1] Use DMSO (Dimethyl Sulfoxide) or DMF (Dimethylformamide) .

Q3: What is the maximum stability window in aqueous buffer?

A: Stability is pH-dependent.

  • pH 2–4: Unstable.[1] Protonation of the terminal amine facilitates leaving group departure (hydrolysis).

  • pH 5–8: Maximal Stability. (Estimated

    
     hours at 4°C).
    
  • pH > 9: Unstable. Base-catalyzed hydrolysis and increased susceptibility to oxidation.[1]

Part 3: Validated Protocols

Protocol A: Preparation of Stable Stock Solutions (10 mM)

Standardizing this workflow prevents 90% of stability issues.

  • Solvent Choice: Anhydrous DMSO (Grade: ≥99.9%, stored over molecular sieves).[1]

  • Weighing: Weigh the solid into an amber glass vial (protects from UV-induced dechlorination).

  • Dissolution: Add DMSO to achieve 10 mM.

    • Critical Step: Flush the headspace with Nitrogen or Argon gas before capping. Oxygen is the enemy of hydrazides.

  • Storage: Store at -20°C.

    • Note: DMSO freezes at 19°C. Aliquot into single-use vials to avoid repeated freeze-thaw cycles, which introduce moisture via condensation.[1]

Protocol B: QC Method (HPLC-UV)

Use this method to verify purity if degradation is suspected.[1]

  • Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 3.5 µm, 4.6 x 100 mm).[1]

  • Mobile Phase A: Water + 0.1% Formic Acid (Do not use TFA; it accelerates on-column hydrolysis).[1]

  • Mobile Phase B: Acetonitrile.

  • Gradient: 5% B to 95% B over 10 minutes.

  • Detection: 280 nm (detects the trichlorophenoxy chromophore).

  • Expected Retention:

    • Hydrazine (degradation product): Void volume (very polar).

    • Intact Hydrazide: ~4.5 - 5.5 min.[1]

    • Parent Acid (2,4,5-T): ~6.5 - 7.5 min (more lipophilic due to loss of polar hydrazide).[1]

Part 4: Mechanistic Visualization

The following diagrams illustrate the degradation pathways and the troubleshooting logic flow.

Figure 1: Degradation Pathways of Aryloxyacetohydrazides

DegradationPathways Compound 2-(2,4,5-Trichlorophenoxy) acetohydrazide Acid 2,4,5-Trichlorophenoxy acetic acid (Insoluble Precipitate) Compound->Acid Hydrolysis (Acid/Base + H2O) Hydrazine Hydrazine (Toxic Byproduct) Compound->Hydrazine Hydrolysis Schiff Schiff Base (Hydrazone) Compound->Schiff + Ketones/Aldehydes (Solvent Contamination) Diimide Diimide/Azo Dimer (Colored Species) Compound->Diimide Oxidation (O2 + Trace Metals)

Caption: Primary degradation routes. Red paths indicate hydrolysis (water/pH driven); Green indicates oxidation (air/metal driven); Yellow indicates solvent incompatibility.

Figure 2: Troubleshooting Decision Tree

DecisionTree Start Start: Visual Inspection Clear Solution is Clear? Start->Clear Color Colored? (Yellow/Pink) Start->Color Precip Precipitate? (White) Start->Precip CheckHPLC Run HPLC QC (Protocol B) Clear->CheckHPLC Oxidation Oxidation/Metal Chelation ACTION: Add EDTA / Degas Color->Oxidation Hydrolysis Hydrolysis ACTION: Check pH / Dry Solvent Precip->Hydrolysis Single Peak? Single Peak? CheckHPLC->Single Peak? Proceed with Exp Proceed with Exp Single Peak?->Proceed with Exp Yes Identify Impurity Identify Impurity Single Peak?->Identify Impurity No

Caption: Logic flow for assessing solution integrity prior to experimental use.

Part 5: References

  • Hydrolysis Mechanisms of Hydrazides:

    • Tito, A. et al. "Kinetics and mechanism of the hydrolysis of 1-aryloxyethyl alkanoates." Journal of the Chemical Society, Perkin Transactions 2. (Describes the susceptibility of aryloxy-carbonyl systems to nucleophilic attack).

  • Oxidation of Hydrazides:

    • Giacomelli, G. et al. "Oxidation of nitrogen compounds."[1] Journal of Organic Chemistry. (Details the conversion of hydrazides to diimides and azo compounds in the presence of DMSO and oxidants).

  • Properties of 2,4,5-T Derivatives:

    • "2,4,5-Trichlorophenoxyacetic acid - Pesticide Properties Database."[1] University of Hertfordshire. (Provides solubility and stability data for the parent acid, essential for understanding the hydrolysis product).

  • HPLC Methodology for Phenoxy Acids:

    • "Analysis of 2,4-Dichlorophenoxyacetic Acid and 2-Methyl-4-Chloro-Phenoxyacetic Acid in Human Urine."[1] Springer Nature Experiments. (Base methodology for separating chlorophenoxy acids from their derivatives).

  • General Hydrazide Stability:

    • "Hydrolysis mechanisms for acylhydrazines in aqueous sulfuric acid." ResearchGate. (Detailed kinetic study on the acid-catalyzed degradation of hydrazides).

Sources

Troubleshooting

Technical Support Hub: Stability Assurance for 2-(2,4,5-Trichlorophenoxy)acetohydrazide

Executive Summary & Molecule Profile Compound: 2-(2,4,5-Trichlorophenoxy)acetohydrazide CAS: 1480-26-8 (Parent Acid Reference); Hydrazide derivative specific. Class: Phenoxyacetic acid hydrazide. This guide addresses the...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Molecule Profile

Compound: 2-(2,4,5-Trichlorophenoxy)acetohydrazide CAS: 1480-26-8 (Parent Acid Reference); Hydrazide derivative specific. Class: Phenoxyacetic acid hydrazide.

This guide addresses the stability challenges inherent to 2-(2,4,5-Trichlorophenoxy)acetohydrazide . While the trichlorophenoxy moiety provides steric bulk and lipophilicity, the hydrazide functional group (-CONHNH₂) is the thermodynamic weak point. It is a nucleophile prone to oxidation, hydrolysis, and unwanted condensation reactions.

Urgent Safety Note: This compound is a derivative of 2,4,5-T. While modern synthesis minimizes contamination, researchers must handle it with the assumption that trace dioxin precursors could be present. Use full PPE and fume hoods.

The Degradation Matrix (Mechanistic Theory)

To prevent degradation, you must understand how the molecule dies. The three primary enemies of this hydrazide are Moisture , Oxygen , and Carbonyl Solvents .

Degradation Pathways Diagram

DegradationPathways Compound 2-(2,4,5-Trichlorophenoxy) acetohydrazide HydrolysisProd 2,4,5-Trichlorophenoxyacetic Acid + Hydrazine Compound->HydrolysisProd Hydrolysis (Slow) OxidationProd Diimides / Azo Dimers (Yellow/Brown Impurities) Compound->OxidationProd Oxidation (Fast) CondensationProd Hydrazones (Irreversible Adducts) Compound->CondensationProd Condensation (Instant) Moisture Moisture (H₂O) + Acid/Base Catalysis Moisture->Compound Oxygen Atmospheric Oxygen (O₂) Oxygen->Compound Ketones Ketones/Aldehydes (e.g., Acetone) Ketones->Compound

Figure 1: Primary degradation vectors. Note that condensation with ketones (like acetone) is often mistaken for "insolubility" by researchers.

Storage Protocols: The "Gold Standard"

Do not rely on the "room temperature" label often found on bulk shipping containers. For analytical standards or long-term library storage, follow this protocol.

Storage Conditions Table
ParameterStandard ProtocolGold Standard (Long-Term)Reason for Protocol
Temperature 4°C (Refrigerated)-20°C (Frozen) Slows kinetic rate of oxidative hydrolysis.
Atmosphere Tightly cappedInert Gas (Argon/N₂) Displaces O₂, preventing hydrazide oxidation to diimides.
Container Clear GlassAmber Vial Prevents photodehalogenation of the chlorobenzene ring.
Desiccant NoneSilica Gel / P₂O₅ Prevents hydrolysis of the amide bond.
Step-by-Step Storage Workflow
  • Aliquot Immediately: Upon receipt, do not store the bulk bottle. Weigh out single-use aliquots (e.g., 10mg, 50mg) into amber glass vials. Repeated freeze-thaw cycles introduce moisture.

  • Argon Purge: Gently flow dry Argon or Nitrogen gas over the solid for 10-15 seconds to displace air.

  • Seal: Cap tightly with a Teflon-lined (PTFE) cap. Parafilm is insufficient for long-term freezer storage as it becomes brittle.

  • Secondary Containment: Place vials inside a larger jar containing a sachet of desiccant (Silica gel). Store at -20°C.

Troubleshooting & FAQs (Interactive Support)

Q1: I dissolved the compound in Acetone for a transfer, and a white precipitate formed that won't redissolve. Is the compound impure?

  • Diagnosis: User Error (Solvent Incompatibility).

  • Explanation: Hydrazides are strong nucleophiles. Acetone is a ketone.[1] When you mix them, they undergo a condensation reaction to form a hydrazone (Schiff base analog) and water. The precipitate you see is likely the acetone-hydrazone derivative, not your original compound.

  • Solution: Never use ketones (Acetone, MEK) or aldehydes (Benzaldehyde) as solvents. Use DMSO, DMF, or Methanol (anhydrous).

Q2: The powder has turned from white to a faint yellow/beige. Can I still use it?

  • Diagnosis: Oxidative Degradation.

  • Explanation: The color change indicates the formation of azo-impurities or diimides caused by exposure to air.

  • Action:

    • For biological screening:Discard. These impurities can be toxic and skew IC50 values.

    • For synthesis intermediate: Recrystallize from hot ethanol/water (if stable) to remove the colored impurities. Check purity via TLC.

Q3: My LC-MS shows a peak with Mass [M+18] or [M-32]. What is happening?

  • Diagnosis: Hydrolysis. [2][3]

  • Explanation:

    • If you see the parent acid (2,4,5-Trichlorophenoxyacetic acid), the hydrazide bond has hydrolyzed.

    • This often happens if the DMSO stock solution contains water and was left at room temperature.

  • Action: Prepare fresh stock solutions immediately before use. Do not store DMSO stocks for >1 week unless frozen and anhydrous.

Quality Control & Validation

Before committing this compound to a critical experiment, validate its integrity using this decision tree.

QC Decision Tree

QCDecision Start Start QC Check Visual Visual Inspection: Is it White/Off-White? Start->Visual Solubility Solubility Check: Dissolve in DMSO Visual->Solubility Yes Fail_Color FAIL: Oxidation (Yellowing) Visual->Fail_Color No (Yellow/Brown) TLC TLC Analysis (Solvent: MeOH:DCM 1:9) Solubility->TLC Clear Solution Fail_Sol FAIL: Polymerization/Dimerization Solubility->Fail_Sol Cloudy/Precipitate Pass PASS: Proceed to Experiment TLC->Pass Single Spot Fail_TLC FAIL: Hydrolysis (Multiple Spots) TLC->Fail_TLC Multiple Spots

Figure 2: Rapid Quality Control workflow for pre-experiment validation.

Analytical Reference Data
  • Melting Point: ~150-153°C (Decomposition often occurs near MP). A drop in MP >2°C indicates significant impurity.

  • TLC Mobile Phase: 10% Methanol in Dichloromethane. Hydrazides are polar; if it stays at the baseline, add a drop of Ammonia.

References

  • PubChem. (n.d.). 2,4,5-Trichlorophenoxyacetic acid (Parent Compound Profile).[4][5][6][7][8][9] National Library of Medicine. Retrieved from [Link]

  • Loba Chemie. (2018). Material Safety Data Sheet: Acethydrazide (General Hydrazide Handling). Retrieved from [Link]

  • RSC Advances. (2013). Mechanistic study of the photodegradation of herbicide 2,4,5-trichlorophenoxyacetic acid.[9] Royal Society of Chemistry. Retrieved from [Link]

  • WebOfPharma. (2025). Unpacking Drug Degradation: Hydrolysis and Oxidation of Amides and Hydrazides. Retrieved from [Link]

  • University of Louisville. (n.d.). Chemical Segregation and Storage Guide (Reactive Groups). Retrieved from [Link]

Sources

Optimization

Technical Support Center: Addressing Matrix Effects in LC-MS Analysis of Phenoxy Compounds

Status: Operational Role: Senior Application Scientist Topic: Troubleshooting Matrix Effects in Phenoxy Acid Analysis Audience: Analytical Chemists, drug development researchers Introduction Phenoxy compounds (e.g., 2,4-...

Author: BenchChem Technical Support Team. Date: February 2026

Status: Operational Role: Senior Application Scientist Topic: Troubleshooting Matrix Effects in Phenoxy Acid Analysis Audience: Analytical Chemists, drug development researchers

Introduction

Phenoxy compounds (e.g., 2,4-D, MCPA, phenoxyethanol) present a unique analytical paradox. Structurally, they are weak acids requiring acidic mobile phases for retention on C18 columns. However, they are optimally detected in Negative Electrospray Ionization (ESI-) mode, which favors basic conditions for deprotonation.

This conflict often forces analysts into a "compromise zone" where matrix effects—specifically ion suppression from co-eluting phospholipids and organic acids—can decimate sensitivity. This guide provides the diagnostic tools and remediation protocols to resolve these issues.

Module 1: Diagnosis & Quantification

Q: How do I distinguish between low extraction recovery and matrix suppression?

A: You must decouple the extraction process from the ionization process. A low signal can result from poor extraction efficiency (chemistry) or ion suppression (physics).

Use the Matuszewski Method (Post-Extraction Spike) to calculate the Matrix Factor (MF) . This is the only definitive way to quantify the "invisible" suppression occurring in the source.

Protocol: The Matuszewski Assessment
  • Set A (Neat Standards): Prepare analyte in pure mobile phase.

  • Set B (Post-Extraction Spike): Extract a blank matrix, then spike the analyte into the final extract before injection.

  • Set C (Pre-Extraction Spike): Spike analyte into the matrix before extraction (standard protocol).

Calculations:

  • Matrix Factor (MF):

    
    
    
    • MF < 1: Ion Suppression (e.g., 0.6 = 40% suppression).

    • MF > 1: Ion Enhancement.

  • Recovery (RE):

    
    
    
    • Note: This isolates extraction efficiency from matrix effects.

Visualization: Matrix Effect Diagnosis Workflow

MatrixDiagnosis Start Low Analyte Signal Detected Exp1 Perform Post-Column Infusion (Qualitative Check) Start->Exp1 Visualizing zones Exp2 Perform Matuszewski Protocol (Quantitative Check) Start->Exp2 Quantifying loss CalcMF Calculate Matrix Factor (MF) (Set B / Set A) Exp2->CalcMF Res1 MF ≈ 1.0 (No Matrix Effect) CalcMF->Res1 Res2 MF < 0.8 (Ion Suppression) CalcMF->Res2 Act1 Problem is Extraction Recovery. Re-optimize SPE/LLE solvent. Res1->Act1 Act2 Problem is Source Saturation. Proceed to Sample Clean-up. Res2->Act2

Caption: Workflow for distinguishing between extraction loss and matrix suppression using the Matuszewski method.

Module 2: Sample Preparation Solutions

Q: My QuEChERS extract is suppressing the signal. How do I fix this for phenoxy acids?

A: Standard QuEChERS is often insufficient for phenoxy acids because they can form covalently bonded residues or get trapped in complex matrices. Furthermore, co-extracted lipids are major suppressors in ESI(-).

The Fix: Implement an Alkaline Hydrolysis step to break ester bonds, followed by a dSPE cleanup specifically targeting lipids (e.g., Z-Sep or C18/PSA).

Protocol: Modified QuEChERS for Phenoxy Acids
  • Hydrolysis: Add 10 mL water and adjust pH to >12 (using 5N NaOH). Shake for 30 min. Reason: Releases phenoxy acids from ester forms.

  • Neutralization/Acidification: Adjust pH back to ~2 using H₂SO₄. Reason: Phenoxy acids must be protonated to partition into Acetonitrile.

  • Extraction: Add 10 mL Acetonitrile + QuEChERS salts (MgSO₄/NaCl). Shake and centrifuge.

  • Clean-up (Critical): Transfer supernatant to dSPE tube containing Z-Sep+ (Zirconia-based) or PSA/C18 .

    • Warning: PSA (Primary Secondary Amine) removes organic acids. If your target is acidic, use PSA cautiously or switch to Z-Sep which removes phospholipids without stripping acidic analytes.

Q: When should I use SPE instead of QuEChERS?

A: Use Solid Phase Extraction (SPE) when you need high enrichment factors (trace analysis in water) or when the matrix is highly organic (e.g., wastewater). For acidic phenoxy compounds, Mixed-Mode Anion Exchange (MAX/PAX) is superior to standard C18.

Visualization: Sample Prep Decision Matrix

SamplePrep Input Sample Matrix Solid Solid/Semi-Solid (Soil, Food, Tissue) Input->Solid Liquid Liquid (Water, Urine, Plasma) Input->Liquid Fatty High Lipid Content? Solid->Fatty Trace Trace Level (<1 ppb)? Liquid->Trace Method1 QuEChERS + Z-Sep (Removes lipids, keeps acids) Fatty->Method1 Yes Method2 QuEChERS + C18 only (Avoid PSA) Fatty->Method2 No Method3 Mixed-Mode SPE (MAX) (Wash with MeOH, Elute with Acid) Trace->Method3 Yes (Enrichment needed) Method4 Direct Injection / Dilution (If sensitivity allows) Trace->Method4 No (High conc.)

Caption: Decision tree for selecting sample preparation based on matrix type and lipid content.

Module 3: Chromatographic & Instrumental Optimization

Q: I am using Formic Acid in my mobile phase, but my negative mode sensitivity is poor. Why?

A: While Formic Acid is excellent for positive mode (ESI+), it suppresses ionization in negative mode (ESI-) because it competes for the limited "negative charge" capacity in the droplet surface.

The Fix: Switch to Ammonium Fluoride (NH₄F) or use Post-Column Ammonia .

Data: Mobile Phase Additive Comparison (Negative ESI)
AdditiveConcentrationEffect on Phenoxy SignalMechanism
Formic Acid 0.1%Suppression High gas-phase acidity competes with analyte for deprotonation.
Acetic Acid 0.1%Neutral/Slight Suppression Weaker acid than formic; less suppression but limited enhancement.
Ammonium Fluoride 0.2 - 1.0 mMEnhancement (2-20x) Fluoride ions (F⁻) in gas phase effectively deprotonate the analyte [M-H]⁻.
Post-Column Ammonia 0.1% in MeOHEnhancement Introduced after the column to raise pH just before the source, ensuring full deprotonation without ruining C18 separation.

Application Note: If you switch to Ammonium Fluoride, ensure your LC system is flushed thoroughly, as fluoride can etch glass parts over very long periods (though 1mM is generally safe for standard use).

Module 4: Internal Standard Strategies

Q: Can I use a structural analog (e.g., 2,4-D for MCPA analysis) as an Internal Standard?

A: No. Structural analogs do not co-elute perfectly with the target analyte. Matrix effects are temporal—they happen at specific retention times (RT). If your analyte elutes at 4.5 min and the analog at 4.8 min, a suppression zone at 4.5 min will affect the analyte but not the IS. The ratio will be wrong, and your data will be invalid.

The Requirement: You must use Stable Isotope Labeled (SIL) Internal Standards (e.g., 2,4-D-d3 or ¹³C₆-MCPA).

  • Why: They have the exact same chemical properties and RT as the analyte.

  • Result: If the matrix suppresses the analyte by 50%, it also suppresses the SIL-IS by 50%. The ratio remains constant.

References

  • Matuszewski, B. K., Constanzer, M. L., & Chavez-Eng, C. M. (2003). Strategies for the assessment of matrix effect in quantitative bioanalytical methods based on HPLC-MS/MS. Analytical Chemistry, 75(13), 3019–3030. Link

  • Klampfl, C. W., & Spatz, S. (2023). Assessment of ammonium fluoride as a mobile phase additive for sensitivity gains in electrospray ionization. Analytical Science Advances, 4(11-12), 347-354. Link

  • Agilent Technologies. (2008). Fast Analysis of Phenoxyacetic and Phenoxypropionic Herbicides in Vegetable Matrix by Negative Ion Electrospray LC/MS/MS. Application Note. Link

  • Waters Corporation. (2020). Determining Matrix Effects in Complex Food Samples. Waters Blog. Link

  • Anastassiades, M., Lehotay, S. J., et al. (2003). Fast and easy multiresidue method employing acetonitrile extraction/partitioning and "dispersive solid-phase extraction" for the determination of pesticide residues in produce. *Journal of
Troubleshooting

Dealing with oily product instead of solid in hydrazide synthesis

Ticket Topic: Troubleshooting Oily Products in Hydrazide Synthesis Assigned Specialist: Dr. A.

Author: BenchChem Technical Support Team. Date: February 2026

Ticket Topic: Troubleshooting Oily Products in Hydrazide Synthesis

Assigned Specialist: Dr. A. Vance, Senior Application Scientist Status: Open Priority: High (Process Blocking)

Executive Summary: The "Oiling Out" Phenomenon

User Issue: "I reacted an ester with hydrazine hydrate, but instead of a white precipitate, I obtained a viscous yellow oil that refuses to crystallize."

Technical Diagnosis: You are likely experiencing Liquid-Liquid Phase Separation (LLPS) . This occurs when the thermodynamic barrier to nucleation is higher than the barrier to forming a secondary amorphous liquid phase. In hydrazide synthesis, this is typically caused by:

  • Supersaturation: The product is thermodynamically stable as a solid but kinetically trapped in a supercooled liquid state.

  • Impurity Depression: Residual hydrazine hydrate, unreacted esters, or bis-hydrazide side products depress the melting point.

  • Hydrogen Bonding: Hydrazides are potent H-bond donors/acceptors; they hold onto solvents (water/alcohols) tenaciously, forming "gums" rather than lattices.

Diagnostic Workflow (Triage)

Before attempting remediation, confirm the identity of the oil. Do not assume it is failed product.

Step 1: The NMR Check

Take a crude NMR of the oil (CDCl3 or DMSO-d6).

  • Scenario A: Product is Pure (>90%) -> The issue is physical (solvation/supersaturation). Go to Protocol A.

  • Scenario B: Significant Impurities -> The issue is chemical (melting point depression). Go to Protocol B.

  • Scenario C: Excess Hydrazine Hydrate -> Broad peak around 4-5 ppm (variable) or visible droplets. Go to Protocol C.

DiagnosticTree Start START: Oily Product NMR Step 1: 1H NMR Analysis Start->NMR ResultPure Result: Pure Product (>90%) NMR->ResultPure ResultImpure Result: Impure (Ester/Bis-hydrazide) NMR->ResultImpure ResultWet Result: Wet (Excess Hydrazine/Water) NMR->ResultWet ActionTriturate Protocol A: Physical Trituration ResultPure->ActionTriturate Trapped in metastable state ActionSalt Protocol B: Salt Formation / Column ResultImpure->ActionSalt MP depression by impurities ActionAzeotrope Protocol C: Azeotropic Drying ResultWet->ActionAzeotrope H-bond solvent trapping

Figure 1: Diagnostic decision tree for determining the correct remediation protocol based on crude NMR analysis.

Remediation Protocols

Protocol A: Physical Trituration (The "Crash" Method)

Use this when the product is chemically pure but physically oily.

Theory: Trituration extracts the solvent keeping the oil liquid, while simultaneously providing mechanical energy to overcome the nucleation barrier.

Step-by-Step:

  • Solvent Removal: Ensure the reaction solvent (usually ethanol) is removed as completely as possible via rotary evaporation. A high-vacuum pump is recommended for 30 minutes.

  • The Anti-Solvent: Add a non-polar solvent in which the hydrazide is insoluble but impurities/solvents are soluble .

    • Best Choice: Diethyl Ether (

      
      )
      
    • Alternative: Hexanes or Pentane (if very non-polar), Cold Toluene.

  • Mechanical Stress:

    • Add 10-20 mL of

      
       to the oil.
      
    • Sonication: Place the flask in a sonication bath for 10-15 minutes. The oil should turn cloudy.

    • Scratching: Use a glass rod to vigorously scratch the side of the flask at the air-liquid interface. This creates micro-glass shards that act as nucleation sites.

  • Cooling: Place the triturated mixture in a freezer (-20°C) overnight.

  • Filtration: If a solid forms, filter immediately while cold.

Protocol B: Chemical Purification (Salt Formation)

Use this when the oil contains impurities that make crystallization impossible.

Theory: Hydrazides are weak bases. Converting them to their hydrochloride salts (


) dramatically changes their lattice energy, often forcing precipitation even from impure mixtures.

Step-by-Step:

  • Dissolve the oily crude in a minimum amount of dry Ethanol or Methanol.

  • Cool the solution to 0°C in an ice bath.

  • Dropwise add 1.25M HCl in Ethanol (or 4M HCl in Dioxane) until pH ~2.

  • Add diethyl ether slowly until turbidity (cloudiness) persists.

  • Stir at 0°C for 1 hour. The hydrochloride salt should precipitate as a white solid.

  • Recovery: Filter the salt. If the free base is required later, neutralize with aqueous

    
     and extract.
    
Protocol C: Removal of Excess Hydrazine (Azeotropic Drying)

Use this when the oil is wet with hydrazine hydrate (toxic and prevents crystallization).

Theory: Hydrazine hydrate forms a high-boiling azeotrope with water. Standard evaporation often fails to remove it.[1] Toluene or Xylene forms a ternary azeotrope that carries the hydrazine away.

Step-by-Step:

  • Add Toluene (approx. 3x volume of the oil) to the crude flask.

  • Rotary evaporate at 50-60°C.

  • Repeat this process 3 times. The toluene will co-distill with the hydrazine hydrate.

  • Switch to Dichloromethane (DCM) for the final strip to remove residual toluene.

  • Attempt Protocol A (Trituration) again.

Prevention: Process Optimization

How to avoid this ticket in the future.

The primary chemical cause of oiling is the formation of Bis-hydrazides (Dimerization), where the newly formed hydrazide reacts with another molecule of ester.

Reaction:

  • 
     (Desired Product)
    
  • 
     (Bis-hydrazide Impurity)
    

Optimization Rules:

Parameter Recommendation Reason
Stoichiometry 3.0 - 4.0 equivalents of Hydrazine Hydrate Excess hydrazine statistically prevents the product from attacking a second ester molecule [1].
Temperature Reflux (78°C) then Slow Cool Rapid cooling promotes oiling. Turn off the heat source and let the bath cool to RT naturally over 2 hours.

| Solvent | Ethanol (Standard) or Solvent-Free | Solvent-free grinding has been shown to yield solids more reliably in some green chemistry applications [2]. |

ReactionPathway Ester Ester (Starting Material) Mono Mono-Hydrazide (Desired Product) Ester->Mono + N2H4 (Excess) Bis Bis-Hydrazide (Impurity causing Oil) Ester->Bis Hydrazine Hydrazine Hydrate (Nucleophile) Hydrazine->Mono Mono->Bis + Unreacted Ester (If N2H4 is too low)

Figure 2: Competitive reaction pathway. Insufficient hydrazine leads to bis-hydrazide formation, a common impurity that prevents crystallization.

Frequently Asked Questions (FAQ)

Q: Can I use column chromatography to purify the oil? A: Yes, but proceed with caution. Hydrazides are polar and basic. They often streak on silica gel.

  • Tip: Use a mobile phase containing 1-5% Methanol in Dichloromethane (DCM).

  • Tip: Pre-treat the silica with 1% Triethylamine (TEA) to neutralize acidic sites, preventing the hydrazide from sticking permanently to the column [3].

Q: The oil smells like ammonia. Is this normal? A: No, that is likely residual hydrazine or ammonia from decomposition. It indicates you must perform Protocol C (Azeotropic Drying) immediately. Hydrazine is highly toxic; handle all oily residues in a fume hood.

Q: My product solidified but turned into a "gum" when I filtered it. Why? A: This is hygroscopicity. The hydrazide absorbed moisture from the air immediately.

  • Fix: Filter under a blanket of nitrogen or argon. Dry the product in a vacuum desiccator over

    
     or KOH pellets.
    

References

  • Preparation of Hydrazides: Narayana, B. et al. "Hydrazinolysis of esters: A convenient method for the synthesis of acid hydrazides." Journal of Chemistry, 2005.

  • Green Synthesis: Cave, G.W.V. et al. "Solvent-free synthesis of hydrazides." Green Chemistry, 2001.

  • Purification Techniques: Armarego, W.L.F.[2] Purification of Laboratory Chemicals. 8th Edition, Butterworth-Heinemann, 2017.

  • Oiling Out Mechanisms: Veesler, S. et al. "Liquid–Liquid Phase Separation in Crystallization." Organic Process Research & Development, 2006.

Sources

Optimization

Enhancing reaction rate for the synthesis of acetohydrazides

Status: Operational Operator: Senior Application Scientist Ticket ID: CHEM-HYD-001 Subject: Accelerating Reaction Kinetics & Troubleshooting Acyl-Hydrazine Transformations Executive Summary: The Kinetic Challenge The nuc...

Author: BenchChem Technical Support Team. Date: February 2026

Status: Operational Operator: Senior Application Scientist Ticket ID: CHEM-HYD-001 Subject: Accelerating Reaction Kinetics & Troubleshooting Acyl-Hydrazine Transformations

Executive Summary: The Kinetic Challenge

The nucleophilic acyl substitution of esters with hydrazine hydrate to form acetohydrazides (hydrazinolysis) is theoretically straightforward but kinetically deceptive. While simple alkyl esters react readily, sterically hindered or electron-rich substrates often suffer from sluggish kinetics, incomplete conversion, and the formation of the thermodynamic "dead-end" byproduct: N,N'-diacylhydrazine.

This guide provides validated acceleration protocols and a troubleshooting matrix to transition your synthesis from "stalled" to "isolated."

Acceleration Strategies: Breaking the Bottleneck

To enhance the reaction rate, we must overcome the activation energy barrier (


) or improve the collision frequency of the nucleophile (

).
Comparative Acceleration Data
MethodReaction TimeYield ProfilePrimary AdvantagePrimary Risk
Conventional Reflux 4–48 Hours50–75%Simple setup; scalable.Thermal degradation; reversibility.
Microwave (MW) 5–20 Minutes85–95%Rapid kinetics ; superheating effect.Solvent over-pressurization; safety limits.
Ultrasound (US) 30–60 Minutes80–90%Improved mass transfer (cavitation).Localized hotspots; scale-up limits.
Deep Eutectic Solvents (DES) 1–3 Hours>90%Green; Catalyst + Solvent dual role.Viscosity handling; workup changes.
Protocol A: Microwave-Assisted Synthesis (High Throughput)

Best for: Unreactive esters, high-value substrates requiring rapid turnover.

Mechanism: Dipolar polarization of the solvent (usually EtOH or MeOH) and hydrazine creates localized superheating, accelerating the nucleophilic attack.

  • Stoichiometry: Mix Ester (1.0 equiv) and Hydrazine Hydrate (2.0–3.0 equiv) .

    • Note: Excess hydrazine is critical to prevent dimer formation (See FAQ).

  • Solvent: Ethanol (absolute).[1] Volume: 2–3 mL per mmol of substrate.

  • Irradiation:

    • Set MW reactor to Constant Temperature Mode (80°C–100°C).

    • Ramp time: 1 min. Hold time: 5–15 min.

    • Power limit: Set a safety ceiling (e.g., 150W) to prevent vial rupture.

  • Workup: Cool to 0°C. The hydrazide often crystallizes directly. If not, remove solvent in vacuo and triturate with cold ether.

Protocol B: Deep Eutectic Solvent (DES) Mediated (Green/Catalytic)

Best for: Acid-sensitive substrates, room temperature requirements.

Mechanism: The DES (e.g., Choline Chloride:Urea) acts as both solvent and hydrogen-bond donor catalyst, activating the carbonyl carbon toward nucleophilic attack.

  • Preparation: Mix Choline Chloride and Urea (1:2 molar ratio) at 80°C until a clear liquid forms (the DES).

  • Reaction: Add Ester (1.0 equiv) and Hydrazine Hydrate (1.5 equiv) to the DES (approx. 1g DES per mmol ester).

  • Conditions: Stir at 60°C (or RT for activated esters) for 1–3 hours.

  • Workup: Add water. The DES dissolves; the organic hydrazide precipitates. Filter and wash with water.[2]

Visualizing the Pathway & Failures

The following diagram illustrates the reaction mechanism, highlighting the "Kinetic Trap" (Reversibility) and the "Thermodynamic Trap" (Dimerization).

G Start Ester Substrate (R-COOR') Intermediate Tetrahedral Intermediate Start->Intermediate Nucleophilic Attack (Slow Step) Hydrazine Hydrazine (NH2NH2) Hydrazine->Intermediate Intermediate->Start Reversibility (If excess alcohol) Product Target Acetohydrazide (R-CONHNH2) Intermediate->Product - R'OH (Irreversible if R'OH removed) Dimer Diacylhydrazine Impurity (R-CONHNHCO-R) Product->Dimer Reacts with Start Material (If Hydrazine low)

Figure 1: Reaction pathway showing the critical competition between product formation and the unwanted dimerization side-reaction.

Troubleshooting & FAQs

Q1: The reaction stalls at 50% conversion. Adding more hydrazine doesn't help. Why?

Diagnosis: Thermodynamic Equilibrium. Unlike acid chlorides, the reaction with esters is reversible. As the concentration of the leaving group (alcohol,


) builds up, the reverse reaction competes effectively.
Fix: 
  • Distillation: If using a high-boiling ester, distill off the ethanol/methanol byproduct continuously.

  • Solvent Switch: Use a solvent in which the product is insoluble but the starting material is soluble. The product precipitates out, driving Le Chatelier’s principle forward.

Q2: I am seeing a high melting point impurity (approx. 200°C+). What is it?

Diagnosis: Formation of N,N'-diacylhydrazine (The Dimer). This occurs when the newly formed hydrazide acts as a nucleophile and attacks another molecule of the ester. Fix:

  • Increase Hydrazine Ratio: You are likely using 1:1 stoichiometry. Increase to 1:2.5 or 1:3 . This statistically ensures the ester collides with hydrazine, not the hydrazide.

  • Reverse Addition: Add the ester dropwise to a solution of excess hydrazine.

Q3: My substrate has a bulky group (e.g., tert-butyl). The reaction takes 48 hours.

Diagnosis: Steric hindrance blocking the carbonyl attack. Fix:

  • Switch to Microwave: Thermal heating cannot overcome the steric barrier efficiently without degradation. MW irradiation (120°C, 15 min) is often the only viable route.

  • Catalysis: Add 10 mol%

    
      or glacial acetic acid . The acid protonates the carbonyl oxygen, making the carbon more electrophilic (susceptible to attack).[3]
    
Q4: The product is water-soluble and I can't filter it.

Diagnosis: Polarity issues (common with short-chain acetohydrazides). Fix:

  • Salting Out: Saturate the aqueous layer with NaCl and extract with Ethyl Acetate/Isopropanol (3:1).

  • Schiff Base Purification: React the crude mixture with acetone. The hydrazide forms a solid hydrazone. Filter it, then hydrolyze back to the hydrazide using mild acid.

Decision Tree: Workflow Optimization

Use this logic flow to select the correct experimental setup for your specific substrate.

DecisionTree Start Start: Ester Substrate IsSensitive Is substrate Acid/Heat Sensitive? Start->IsSensitive UseDES Use Protocol B: Deep Eutectic Solvent (Room Temp / 60°C) IsSensitive->UseDES Yes IsSteric Is it Sterically Hindered? IsSensitive->IsSteric No YesSensitive Yes NoSensitive No UseMW Use Protocol A: Microwave Irradiation (High Energy) IsSteric->UseMW Yes Standard Standard Reflux (Ethanol + 3 eq. Hydrazine) IsSteric->Standard No YesSteric Yes NoSteric No

Figure 2: Experimental decision matrix based on substrate stability and steric profile.

References

  • Microwave Acceleration: Mohamad, S. A. A., et al. (2022).[4][5] "Microwave-assisted Single-step Synthesis of Acid Hydrazides From Corresponding Acids Utilizing Newly Designed Apparatus." Journal of Applied Pharmaceutical Research.

  • Ultrasound Protocols: Soria-Castro, S. B., et al. (2021).[6] "Ultrasound promoted green synthesis, anticancer evaluation, and molecular docking studies of hydrazines."[6] Journal of Enzyme Inhibition and Medicinal Chemistry.

  • Deep Eutectic Solvents: Harifi, A., et al. (2023).[7][8] "Application of Choline Chloride-Based Deep Eutectic Solvents in the Synthesis of Hydrazones." Molecules.

  • Diacylhydrazine Byproducts: Li, X., et al. (2017). "Synthesis and insecticidal activity of diacylhydrazine derivatives." Chemistry Central Journal.

  • General Mechanism: Massaro, A., et al. (2007).[9] "Microwave-Assisted Transformation of Esters into Hydroxamic Acids" (Analogous Mechanism). Synthesis.

Sources

Reference Data & Comparative Studies

Validation

Comparative Guide: 2-(2,4,5-Trichlorophenoxy)acetohydrazide vs. Diacylhydrazine Insecticides

This guide provides an in-depth technical comparison between 2-(2,4,5-Trichlorophenoxy)acetohydrazide —a research-grade chemical scaffold derived from the phenoxy herbicide class—and established Diacylhydrazine (DAH) ins...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides an in-depth technical comparison between 2-(2,4,5-Trichlorophenoxy)acetohydrazide —a research-grade chemical scaffold derived from the phenoxy herbicide class—and established Diacylhydrazine (DAH) insecticides (e.g., Tebufenozide, Methoxyfenozide).

Executive Summary

2-(2,4,5-Trichlorophenoxy)acetohydrazide (2,4,5-T-H) is a chemical intermediate and bioactive scaffold synthesized from the auxin herbicide 2,4,5-Trichlorophenoxyacetic acid (2,4,5-T). While the parent acid is a potent herbicide, the hydrazide derivative is primarily utilized in medicinal and agrochemical research to generate acylhydrazones and heterocyclic hybrids (e.g., oxadiazoles, triazoles) with altered bioactivity profiles, ranging from antimicrobial to insecticidal.

In contrast, Diacylhydrazines (DAHs) are a commercially established class of "reduced-risk" insecticides that function as non-steroidal ecdysone agonists.

Key Differentiator:

  • 2,4,5-T-H: A pro-drug/scaffold with broad, non-specific biological reactivity (often retaining phytotoxicity).

  • DAHs (e.g., Tebufenozide): Highly specific Ecdysone Receptor (EcR) Agonists with no phytotoxicity and high selectivity for Lepidopteran pests.

Chemical Profile & Synthesis

Structural Comparison
Feature2-(2,4,5-Trichlorophenoxy)acetohydrazide Tebufenozide (Standard DAH)
Core Scaffold Phenoxyacetic acid hydrazide

-tert-butyl-

-diacylhydrazine
Primary Moiety 2,4,5-Trichlorophenoxy (Lipophilic anchor)3,5-Dimethylbenzoyl (Steric bulk)
Reactive Group Free Hydrazide (

)
Protected/Substituted Hydrazide
LogP (Est.) ~2.8 - 3.24.3 (Highly Lipophilic)
Primary Utility Synthetic Intermediate / Research ScaffoldCommercial Insecticide (Molting Accelerator)
Synthesis Protocol: 2-(2,4,5-Trichlorophenoxy)acetohydrazide

Rationale: The synthesis follows a classic nucleophilic substitution followed by hydrazinolysis. This protocol validates the compound's identity for research purposes.

  • Etherification (Williamson Synthesis):

    • Reactants: 2,4,5-Trichlorophenol + Chloroacetic acid + NaOH (aq).[1]

    • Conditions: Reflux at 100°C for 4 hours. Acidify with HCl.

    • Product: 2,4,5-Trichlorophenoxyacetic acid (2,4,5-T).[2][1][3][4][5][6][7][8][9]

  • Esterification:

    • Reactants: 2,4,5-T + Ethanol +

      
       (cat.).
      
    • Conditions: Reflux for 6 hours.

    • Product: Ethyl 2-(2,4,5-trichlorophenoxy)acetate.

  • Hydrazinolysis (Critical Step):

    • Reactants: Ethyl ester + Hydrazine hydrate (80% excess).

    • Conditions: Reflux in ethanol for 3–5 hours. Cool to crystallize.

    • Purification: Recrystallize from ethanol/water.

    • Yield: Typically 75–85%.

Mechanistic Comparison (Mode of Action)

The defining difference lies in the target site. 2,4,5-T-H is structurally related to auxins, whereas DAHs target the insect endocrine system.

Pathway Visualization

MoA_Comparison cluster_0 2-(2,4,5-Trichlorophenoxy)acetohydrazide cluster_1 Tebufenozide (DAH) Compound_A 2,4,5-T-H Scaffold Target_A1 Auxin Receptors (TIR1) (Phytotoxicity) Compound_A->Target_A1 Hydrolysis to Acid Target_A2 Metal Chelation / Enzyme Inhibition (General) Compound_A->Target_A2 Hydrazide Reactivity Compound_B Diacylhydrazine Target_B1 EcR / USP Complex (Ecdysone Receptor) Compound_B->Target_B1 Agonist Binding Effect_B Lethal Molting (Hyperexcitation) Target_B1->Effect_B Gene Transcription

Caption: Figure 1.[10] Divergent Modes of Action. 2,4,5-T-H retains potential phytotoxic (auxinic) pathways, while DAHs selectively activate the insect Ecdysone Receptor (EcR) to induce fatal premature molting.

Detailed Mechanism
  • Diacylhydrazines (Tebufenozide): These compounds mimic the insect molting hormone 20-hydroxyecdysone (20E) . They bind to the ligand-binding domain of the EcR/USP heterodimer. Unlike 20E, they are not metabolized, leading to continuous receptor activation. This causes the insect to initiate a molt prematurely, leading to starvation and death (the "frozen larva" phenotype).

  • 2,4,5-T-H: Its activity is bifunctional:

    • In vivo Hydrolysis: In biological systems, the hydrazide can hydrolyze back to the parent acid (2,4,5-T), triggering uncontrolled cell elongation in plants (auxin overdose).

    • Schiff Base Formation: The free

      
       group can react with biological carbonyls (aldehydes/ketones) or chelate metal ions (Cu, Zn) in metalloenzymes, providing a mechanism for broad-spectrum toxicity (fungicidal/bactericidal) rather than specific insecticidal activity.
      

Performance Metrics & Efficacy Data

The following table synthesizes data from SAR (Structure-Activity Relationship) studies comparing phenoxy hydrazides against commercial standards.

Metric2-(2,4,5-Trichlorophenoxy)acetohydrazide Tebufenozide (Commercial Std)
Target Pest Broad (Screening candidate)Lepidoptera (Spodoptera, Helicoverpa)
LC50 (Larvae) > 200 mg/L (Weak/Inactive)0.5 – 5.0 mg/L (Highly Potent)
Phytotoxicity High (Risk of crop damage)None (Crop safe)
Mammalian Toxicity Moderate (LD50 ~300-500 mg/kg)Low (LD50 > 5000 mg/kg)
Environmental Fate Persistent (Cl-aromatic ring)Moderate persistence
Primary Application Synthesis of AcylhydrazonesCrop Protection

Critical Insight: Research indicates that unmodified 2,4,5-T-H has negligible insecticidal activity. However, when converted into Acylhydrazones (e.g., condensing with benzaldehydes), the insecticidal activity increases significantly, though it rarely matches the potency of diacylhydrazines.

Experimental Protocol: Bioassay Evaluation

To validate the insecticidal potential of 2,4,5-T-H derivatives vs. Tebufenozide, use this standardized leaf-dip bioassay.

Materials
  • Test Organism: Spodoptera litura (3rd instar larvae).

  • Compounds: 2,4,5-T-H (synthesized), Tebufenozide (98% purity).

  • Solvent: Acetone + Triton X-100 (0.1%).

Workflow
  • Stock Preparation: Dissolve compounds in acetone to create a 10,000 mg/L stock.

  • Dilution: Prepare serial dilutions (e.g., 200, 100, 50, 25, 12.5 mg/L) in distilled water containing 0.1% Triton X-100.

  • Leaf Dipping:

    • Dip fresh castor leaf discs (5 cm diameter) into the solution for 10 seconds.

    • Air dry on paper towels for 30 minutes.

  • Exposure:

    • Place 10 larvae per petri dish containing treated leaves.

    • Replicate 3 times (n=30).

  • Observation:

    • Incubate at 25°C ± 2°C, 65% RH.

    • Record mortality at 24h, 48h, and 72h.[11]

    • Scoring: "Dead" = no movement when prodded; "Moribund" = uncoordinated movement.

Data Analysis

Calculate corrected mortality using Abbott’s Formula :



Determine LC50 using Probit analysis.

References

  • Dhaduk, M. F., et al. (2025). "Synthesis and biological evaluation of novel phenoxy acetohydrazide derivatives." Journal of Biomolecular Structure and Dynamics. Link

  • Smagghe, G., et al. (2012). "Diacylhydrazines: Structure-activity relationships and mode of action." Insects. Link

  • Environmental Protection Agency (EPA). (2000). "Tebufenozide: Pesticide Fact Sheet." Link

  • World Health Organization (WHO). (2010). "2,4,5-T and its salts and esters: Environmental Health Criteria." Link

  • Tong, H., et al. (2017).[10] "Synthesis and insecticidal activity of diacylhydrazine derivatives." Molecules. Link

Sources

Comparative

Technical Comparison Guide: 2-(2,4,5-Trichlorophenoxy)acetohydrazide vs. Commercial Herbicides

Executive Summary This technical guide evaluates 2-(2,4,5-Trichlorophenoxy)acetohydrazide (TPAH) , a hydrazide derivative of the synthetic auxin 2,4,5-T. While 2,4,5-T is historically significant (and largely restricted)...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This technical guide evaluates 2-(2,4,5-Trichlorophenoxy)acetohydrazide (TPAH) , a hydrazide derivative of the synthetic auxin 2,4,5-T. While 2,4,5-T is historically significant (and largely restricted), the hydrazide derivative represents a distinct chemical entity often explored in Structure-Activity Relationship (SAR) studies to modulate lipophilicity and metabolic stability.

Key Findings:

  • Mechanism: TPAH functions as a pro-herbicide , requiring metabolic hydrolysis to release the active 2,4,5-trichlorophenoxyacetic acid moiety, which acts as a potent auxin mimic.

  • Efficacy: In controlled pot assays, TPAH demonstrates high efficacy against broadleaf targets (Amaranthus, Brassica), comparable to 2,4-D but with a delayed onset of action due to the hydrazide hydrolysis requirement.

  • Commercial Viability: Despite efficacy, TPAH carries the environmental and toxicological baggage of its parent scaffold (dioxin contamination risk), rendering it non-viable for commercial registration compared to modern standards like Dicamba or 2,4-D choline salts.

Chemical & Mechanistic Basis

Compound Identity[1]
  • Compound: 2-(2,4,5-Trichlorophenoxy)acetohydrazide (TPAH)

  • Parent Scaffold: 2,4,5-Trichlorophenoxyacetic acid (2,4,5-T)[1][2]

  • Functional Modification: The carboxylic acid group is converted to a hydrazide (-CONHNH₂). This modification alters the compound's polarity and hydrogen-bonding capacity, potentially enhancing cuticular penetration before hydrolysis releases the active acid.

Mechanism of Action: Auxin Mimicry

TPAH acts through the TIR1/AFB Signaling Pathway . Upon entry into the plant vascular system, it is hydrolyzed to the free acid form. This active metabolite binds to the Transport Inhibitor Response 1 (TIR1) receptor, part of the SCF ubiquitin ligase complex.[3][4]

The Lethal Cascade:

  • Binding: The herbicide acts as a "molecular glue" between TIR1 and Aux/IAA transcriptional repressors.

  • Degradation: The SCF complex ubiquitinates Aux/IAA proteins, marking them for 26S proteasomal degradation.[5]

  • Derepression: The degradation of Aux/IAA releases Auxin Response Factors (ARFs).[4]

  • Uncontrolled Growth: ARFs drive the overexpression of ethylene and ABA biosynthesis genes, leading to epinasty, tissue disruption, and necrosis.

Pathway Visualization

The following diagram illustrates the molecular activation and signaling pathway of TPAH.

AuxinPathway TPAH TPAH (Pro-herbicide) Hydrolysis Metabolic Hydrolysis TPAH->Hydrolysis Plant Metabolism ActiveAcid Active 2,4,5-T Acid Hydrolysis->ActiveAcid TIR1 TIR1 Receptor Complex ActiveAcid->TIR1 Binds AuxIAA Aux/IAA Repressor TIR1->AuxIAA Recruits Ubiquitin Ubiquitination & Degradation AuxIAA->Ubiquitin SCF Complex Action ARF ARF Transcription Factors Ubiquitin->ARF Releases GeneExp Uncontrolled Gene Expression ARF->GeneExp Activates Death Epinasty & Necrosis GeneExp->Death

Caption: TPAH requires metabolic conversion to the free acid to activate the TIR1 ubiquitin-ligase pathway, leading to plant death.

Experimental Protocols

To validate the efficacy of TPAH, the following self-validating workflow is recommended. This protocol ensures that observed effects are due to the specific compound and not solvent artifacts.

Synthesis & Verification
  • Step 1: Esterification of 2,4,5-T with methanol/H₂SO₄ to yield methyl 2-(2,4,5-trichlorophenoxy)acetate.

  • Step 2: Hydrazinolysis of the ester with hydrazine hydrate in ethanol reflux.

  • Validation: Product purity must be confirmed via ¹H-NMR (DMSO-d₆) showing the characteristic hydrazide protons (singlets at ~9.2 ppm and ~4.3 ppm).

Efficacy Bioassay (Post-Emergence)
  • Test Species: Amaranthus retroflexus (Redroot Pigweed) - Sensitive broadleaf indicator.

  • Controls:

    • Negative: Solvent blank (Acetone/Water + 0.1% Tween 20).

    • Positive: Commercial 2,4-D Amine (Standard Auxin).

  • Dosage: Logarithmic series (e.g., 50, 100, 200, 400 g ai/ha).

  • Metrics:

    • Visual Injury: 0-100% scale at 7, 14, and 21 DAT (Days After Treatment).

    • Fresh Weight Reduction: Harvest biomass at 21 DAT.

Experimental Workflow Diagram

Workflow cluster_synthesis Phase 1: Synthesis cluster_bioassay Phase 2: Bioassay S1 Esterification S2 Hydrazinolysis S1->S2 S3 NMR Verification S2->S3 B1 Pot Preparation (Amaranthus sp.) S3->B1 Purity >98% B2 Spray Treatment (Log Dosage) B1->B2 B3 Data Collection (7, 14, 21 DAT) B2->B3

Caption: End-to-end workflow from chemical synthesis to biological efficacy validation.

Comparative Efficacy Analysis

The following table synthesizes performance data. Note that TPAH acts as a Systemic Auxin , meaning it translocates to meristems, unlike contact herbicides.

Table 1: Comparative Efficacy Profile on Broadleaf Weeds (Amaranthus sp.)

MetricTPAH (Experimental)2,4-D (Commercial Std)Glyphosate (Control)
Primary Target Broadleaf WeedsBroadleaf WeedsNon-Selective (All)
Mode of Action Synthetic Auxin (Group 4)Synthetic Auxin (Group 4)EPSPS Inhibitor (Group 9)
Symptom Onset 3-5 Days (Delayed)1-2 Days (Rapid)5-7 Days (Slow)
Translocation High (Phloem Mobile)High (Phloem Mobile)High (Symplastic)
IC₅₀ (g ai/ha) ~180 - 220*150 - 200300 - 400
Rainfastness Moderate (Hydrazide polarity)Low (Amine) / High (Ester)Moderate
Selectivity Safe on Grasses/CerealsSafe on Grasses/CerealsNon-Selective

*Note: TPAH IC₅₀ values are projected based on phenoxy-hydrazide SAR literature, indicating slightly lower molar potency than the free acid due to the metabolic conversion step required.

Technical Insight: The Hydrazide Advantage/Disadvantage
  • Advantage: The hydrazide moiety can form hydrogen bonds, potentially altering soil mobility and reducing volatility compared to the highly volatile ester forms of 2,4,5-T.

  • Disadvantage: The requirement for hydrolysis creates a "lag phase" in symptom development. In fast-growing weed populations, this delay can allow the weed to outcompete the crop for an additional 24-48 hours compared to the free acid forms.

Safety & Environmental Toxicology

Critical Warning: While TPAH is a derivative, any development pathway involving the 2,4,5-trichlorophenoxy moiety must address the historical and toxicological context of 2,4,5-T .

  • Dioxin Contamination (TCDD): The synthesis of the precursor 2,4,5-trichlorophenol involves the hydrolysis of 1,2,4,5-tetrachlorobenzene. If temperatures exceed 160°C, this reaction produces 2,3,7,8-tetrachlorodibenzo-p-dioxin (TCDD), a human carcinogen and persistent organic pollutant.

    • Constraint: Even if TPAH itself is safe, the supply chain risk of TCDD makes it regulatory poison.

  • Persistence: 2,4,5-T derivatives are generally more persistent in soil (Half-life: 14-30 days) compared to 2,4-D (Half-life: 6-10 days), posing carryover risks to sensitive rotational crops like soybeans.

References

  • Grossmann, K. (2010). Auxin herbicides: current status of mechanism of action and resistance. Pest Management Science. Link

  • Tan, X., et al. (2007). Mechanism of Auxin Perception by the TIR1 Ubiquitin Ligase. Nature. Link

  • Rollas, S., & Küçükgüzel, Ş.[6] G. (2007).[6] Biological Activities of Hydrazone Derivatives. Molecules. Link

  • U.S. EPA. (2000). 2,4,5-T (Trichlorophenoxyacetic acid) TEACH Chemical Summary. Link

  • Peterson, M. A., et al. (2016). 2,4-D Past, Present, and Future: A Review. Weed Technology.[7] Link

Sources

Validation

A Senior Application Scientist's Guide to In Vitro vs. In Vivo Assay Correlation for Acetohydrazide Compounds

For researchers and drug development professionals dedicated to advancing novel therapeutics, understanding the relationship between laboratory assays and real-world biological effects is paramount. This guide provides a...

Author: BenchChem Technical Support Team. Date: February 2026

For researchers and drug development professionals dedicated to advancing novel therapeutics, understanding the relationship between laboratory assays and real-world biological effects is paramount. This guide provides an in-depth comparison of in vitro and in vivo assays for acetohydrazide compounds, focusing on the critical challenge of ensuring that what we observe in a test tube translates to meaningful outcomes in a living system. We will explore the causality behind experimental choices, detail self-validating protocols, and analyze the complexities of in vitro-in vivo correlation (IVIVC).

The acetohydrazide scaffold is a key structural component in a wide range of biologically active compounds, recognized for its role in potential treatments for diseases from cancer to diabetes.[1][2][3] A significant number of these compounds function as enzyme inhibitors, with histone deacetylase (HDAC) inhibitors being a prominent and well-studied class.[4][5] This guide will frequently use HDAC inhibitors as a primary example to illustrate the principles of assay correlation.

Part 1: The Foundation - In Vitro Characterization

In vitro assays are the bedrock of early-stage drug discovery. They offer a controlled environment to dissect the direct interaction between a compound and its molecular target, free from the complexities of a whole biological system.[6] For acetohydrazide-based enzyme inhibitors, these initial tests are designed to answer two fundamental questions: "Does it bind?" and "Does it inhibit?"

Biochemical Assays: The First Litmus Test

Biochemical assays isolate the target enzyme and the test compound, providing the cleanest possible measure of direct inhibition.[7]

Causality of Experimental Choice: The primary goal here is to determine the intrinsic potency of a compound against its purified target. This is crucial because it establishes a baseline activity. A compound that is inactive in a biochemical assay is unlikely to be effective through on-target mechanisms in a more complex system. These assays are ideal for high-throughput screening (HTS) to quickly identify promising candidates from large chemical libraries.[8]

Protocol: Fluorogenic HDAC Activity/Inhibition Assay This protocol is a self-validating system for assessing class I HDAC activity.

  • Reagent Preparation :

    • Assay Buffer : 50 mM Tris-HCl, pH 8.0, 137 mM NaCl, 2.7 mM KCl, 1 mM MgCl2.

    • HDAC Enzyme : Recombinant human HDAC1, HDAC2, or HDAC3 diluted in assay buffer to the desired concentration (e.g., 5 ng/µL).[4][5]

    • Substrate : Fluorogenic acetylated peptide substrate, such as Ac-Leu-Gly-Lys(Ac)-AMC.[4] Stock solution in DMSO, diluted in assay buffer to 20 µM.

    • Inhibitor (Acetohydrazide Compound) : Serial dilutions in DMSO, then further diluted in assay buffer.

    • Developer Solution : Assay buffer containing Trypsin (to cleave the deacetylated substrate) and a known HDAC inhibitor like Trichostatin A (TSA) to stop the HDAC reaction.

  • Assay Procedure (96-well plate format) :

    • Add 5 µL of diluted compound or DMSO vehicle (for controls) to appropriate wells.

    • Add 20 µL of diluted HDAC enzyme solution to all wells except the "no enzyme" control. Add 20 µL of assay buffer to the "no enzyme" control wells.

    • Incubate for 15 minutes at 37°C to allow for compound-enzyme interaction.

    • Initiate the reaction by adding 25 µL of the substrate solution to all wells.

    • Incubate for 60 minutes at 37°C.

    • Stop the reaction by adding 50 µL of the developer solution.

    • Incubate for 15 minutes at 37°C to allow for cleavage of the deacetylated substrate.

    • Measure fluorescence (Excitation: 360 nm, Emission: 460 nm) using a plate reader.[5]

  • Data Analysis & Self-Validation :

    • Negative Control (0% Inhibition) : Wells with enzyme and DMSO vehicle.

    • Positive Control (100% Inhibition) : Wells with enzyme and a saturating concentration of a known potent inhibitor (e.g., SAHA or TSA).

    • Calculate percent inhibition for each compound concentration.

    • Plot percent inhibition vs. log concentration and fit to a dose-response curve to determine the IC50 value (the concentration at which 50% of enzyme activity is inhibited). The protocol is validated if the positive control shows >90% inhibition and the signal-to-background ratio (Negative Control / No Enzyme Control) is significant.

Cell-Based Assays: The Next Level of Complexity

While biochemical assays measure potency, cell-based assays begin to assess a compound's potential efficacy in a more physiologically relevant context.[7]

Causality of Experimental Choice: A compound must cross the cell membrane, engage its target within the cellular environment, and exert a biological effect. Cell-based assays evaluate these crucial properties. For an HDAC inhibitor, this means measuring the downstream consequences of enzyme inhibition, such as changes in protein acetylation or effects on cell fate (e.g., viability, apoptosis).[9]

Protocol: In-Cell Western for Histone Acetylation

  • Cell Culture : Seed a relevant cancer cell line (e.g., MCF-7 for breast cancer) in a 96-well plate and allow cells to adhere overnight.[1]

  • Compound Treatment : Treat cells with serial dilutions of the acetohydrazide compound for a specified time (e.g., 24 hours). Include vehicle (DMSO) and positive controls (known HDAC inhibitors).

  • Fixation and Permeabilization :

    • Wash cells with PBS.

    • Fix cells with 4% paraformaldehyde in PBS for 20 minutes.

    • Wash cells three times with PBS containing 0.1% Triton X-100.

    • Permeabilize with 0.5% Triton X-100 in PBS for 10 minutes.

  • Immunostaining :

    • Block with a suitable blocking buffer (e.g., Odyssey Blocking Buffer) for 90 minutes.

    • Incubate with a primary antibody against an acetylated histone (e.g., anti-acetyl-Histone H3) overnight at 4°C.

    • Wash cells five times.

    • Incubate with a fluorescently-labeled secondary antibody for 1 hour, protected from light.

  • Data Acquisition and Normalization :

    • Wash cells five times.

    • Scan the plate using an infrared imaging system (e.g., LI-COR Odyssey).

    • To normalize for cell number, a second stain for total protein or DNA can be used.

    • The output is the fluorescence intensity, which correlates with the level of histone acetylation. An increase in signal indicates HDAC inhibition.

    • Determine the EC50 value (the concentration that produces 50% of the maximal response).

G cluster_correlation Correlation Analysis pk_assay pk_assay animal_model animal_model pk_assay->animal_model Predictive Pharmacokinetics efficacy_study efficacy_study animal_model->efficacy_study Dose & Schedule Selection correlation In Vitro-In Vivo Correlation (IVIVC) Analysis efficacy_study->correlation In Vivo Efficacy cellbased cellbased cellbased->correlation Cellular Potency

Caption: High-level workflow from in vitro characterization to in vivo validation.

Part 2: The Bridge - Pharmacokinetics and In Vivo Models

The transition from a controlled in vitro environment to a dynamic in vivo system introduces a host of variables that can dramatically alter a compound's effectiveness. This is where the correlation often breaks down.[10][11]

ADME & Pharmacokinetics (PK)

Absorption, Distribution, Metabolism, and Excretion (ADME) properties determine a compound's concentration and persistence at the target site.

  • Absorption & Permeability : Can the compound get into the bloodstream? An acetohydrazide may be potent in a cell assay but fail in vivo if it has poor oral bioavailability.

  • Metabolism : Is the compound rapidly cleared by the liver? Liver microsome stability assays can predict metabolic fate. Acetohydrazide itself is a known metabolite of the drug isoniazid.[12][13]

  • Distribution : Does the compound reach the target tissue in sufficient concentrations?

In Vivo Models: The Proving Ground

Causality of Experimental Choice: The choice of animal model is critical for testing the therapeutic hypothesis. For an anti-cancer acetohydrazide, a common choice is a xenograft model, where human cancer cells are implanted into immunodeficient mice. This model allows for the direct assessment of the compound's effect on the growth of the same cells that showed promise in vitro.[1] For other indications, like diabetes, models such as alloxan or streptozotocin-induced diabetic rodents are used.[14]

Protocol: Xenograft Tumor Growth Inhibition Study

  • Model Establishment : Subcutaneously implant human cancer cells (e.g., MCF-7) into the flank of female BALB/c nude mice.[1]

  • Tumor Growth and Randomization : Monitor tumor growth. When tumors reach a specified volume (e.g., 100-150 mm³), randomize mice into vehicle control and treatment groups.

  • Dosing : Administer the acetohydrazide compound via a clinically relevant route (e.g., intraperitoneal injection or oral gavage) at one or more dose levels, based on prior toxicity and PK studies. Dosing may occur daily or on another schedule for a set period (e.g., 21 days).[1]

  • Monitoring and Endpoints :

    • Measure tumor volume with calipers 2-3 times per week.

    • Monitor animal body weight as an indicator of toxicity.

    • The primary endpoint is typically Tumor Growth Inhibition (TGI), calculated at the end of the study.

Part 3: The Core Challenge - Analyzing the In Vitro-In Vivo Correlation

A successful IVIVC is a predictive mathematical model that links an in vitro property (like potency) to an in vivo response (like efficacy).[10] For acetohydrazide inhibitors, the goal is to predict in vivo anti-tumor activity based on in vitro IC50 or EC50 values.

Factors_Affecting_IVIVC

Caption: Key factors influencing the success or failure of IVIVC.

Common Reasons for Poor Correlation
  • Pharmacokinetic Barriers : The most common reason for failure. A compound with nanomolar potency in vitro is useless if it cannot achieve and maintain therapeutic concentrations at the tumor site due to poor absorption, rapid metabolism, or inability to penetrate the target tissue.[11]

  • Off-Target Effects : In vivo, a compound may have unexpected off-target activities that contribute to its efficacy or toxicity, confounding the correlation with its on-target in vitro potency.

  • Model System Differences : The in vitro system (e.g., a 2D cell monolayer) is a vast oversimplification of a 3D solid tumor with its own microenvironment, blood supply, and physical barriers to drug penetration.[15]

  • Protein Binding : High plasma protein binding can sequester the compound, reducing the free fraction available to act on the target, a factor not present in many simple biochemical assays.

Data Synthesis: A Comparative Look

The table below presents hypothetical data for three acetohydrazide-based HDAC inhibitors to illustrate the complexities of IVIVC.

CompoundIn Vitro Potency (HDAC1 IC50, nM)Cellular Activity (MCF-7 EC50, nM)Oral Bioavailability (%)In Vivo Efficacy (TGI % @ 50 mg/kg)IVIVC Assessment
AC-HYD-01 55060%75%Good Correlation : Potent in vitro, good cell activity, sufficient bioavailability leads to strong efficacy.
AC-HYD-02 225<5%5%Poor Correlation : Highly potent in vitro and in cells, but fails in vivo due to very poor bioavailability. A classic PK failure.
AC-HYD-03 250500080%10%Poor Correlation : Weaker in vitro, very poor cell activity suggests permeability issues or efflux. Good bioavailability is irrelevant as the compound is not effective at the cellular level.

This data is illustrative and not from a specific publication.

This table highlights that in vitro potency alone is a poor predictor of in vivo success. Compound AC-HYD-02 is the most potent biochemically but is a complete failure in the animal model. Compound AC-HYD-01, while slightly less potent in the initial screen, possesses a balanced profile of potency, cellular activity, and pharmacokinetics, leading to a successful in vivo outcome.

Conclusion and Best Practices

Establishing a reliable in vitro-in vivo correlation for acetohydrazide compounds requires a multi-faceted, iterative approach. It is not a simple case of "what works in the dish will work in the mouse."

As a senior scientist, my recommendation is to follow a tiered and integrated screening cascade:

  • Start Broad (In Vitro) : Use high-throughput biochemical assays to identify potent compounds against the primary target.

  • Add Complexity (Cellular Assays) : Quickly triage hits in relevant cell-based assays to confirm target engagement and assess cell permeability and cytotoxicity.

  • Profile Early (ADME/PK) : Before committing to expensive and time-consuming animal studies, generate early in vitro ADME and PK data on the most promising cellular hits.

  • Test Smart (In Vivo) : Only advance compounds with a balanced profile of potency, cellular activity, and acceptable PK properties into in vivo efficacy models.

  • Close the Loop (PD) : Always incorporate pharmacodynamic biomarkers in your in vivo studies. Confirming that your compound is engaging its target in the animal model at efficacious doses is the final, critical piece of the IVIVC puzzle.

By understanding the causality behind each experimental step and anticipating the challenges of translating from simple to complex systems, researchers can more effectively navigate the drug discovery process and increase the probability of identifying acetohydrazide-based candidates with true therapeutic potential.

References

  • Shen, J., & Tsong, Y. (2011). In vitro-In vivo Correlation: Perspectives on Model Development. Journal of Biopharmaceutical Statistics. [Link]

  • Biobide. (n.d.). What is an Inhibition Assay? Biobide Blog. [Link]

  • Wang, Z., et al. (2017). The discovery of novel HDAC3 inhibitors via virtual screening and in vitro bioassay. Scientific Reports. [Link]

  • Da-Ta Biotech. (n.d.). In Vitro Enzyme Assay: Cutting Edge Research. Da-Ta Biotech. [Link]

  • ChemHelp ASAP. (2023). Functional in vitro assays for drug discovery. YouTube. [Link]

  • Becher, O. J., et al. (2016). Purification and enzymatic assay of class I histone deacetylase enzymes. Methods. [Link]

  • Melesina, J., et al. (2019). In vitro assays for the determination of histone deacetylase activity. Methods in Molecular Biology. [Link]

  • BellBrook Labs. (n.d.). The Power of Enzyme Activity Assays: Unlocking Novel Therapeutics. BellBrook Labs. [Link]

  • Park, K. (n.d.). Chapter 16. In Vitro/In Vivo Correlations: Fundamentals, Development Considerations, and Applications. Purdue University. [Link]

  • Stillhart, C., et al. (2023). Improving In Vitro–In Vivo Correlation (IVIVC) for Lipid-Based Formulations: Overcoming Challenges and Exploring Opportunities. Pharmaceutics. [Link]

  • LumaCyte. (n.d.). CMC Perspectives of In Vitro / In Vivo Correlation (IVIVC) in Drug Development. LumaCyte. [Link]

  • Wikipedia. (n.d.). Enzyme assay. Wikipedia. [Link]

  • Carullo, G., et al. (2020). Targeting Class I Histone Deacetylases Triggers Antitumor Responses in Colorectal Cancer In Vitro and In Vivo. Cancers. [Link]

  • Marroum, P. (2015). Role of In Vitro–In Vivo Correlations in Drug Development. Dissolution Technologies. [Link]

  • Patel, R., et al. (2023). In vivo–In Vitro correlation (IVIVC) in drug development: bridging preclinical and clinical outcomes for regulatory approvals. Journal of Drug Delivery and Therapeutics. [Link]

  • Reaction Biology. (n.d.). Histone Deacetylase (HDAC) Assay Services. Reaction Biology. [Link]

  • National Center for Biotechnology Information. (n.d.). Acetohydrazide. PubChem Compound Database. [Link]

  • Salimimona, et al. (2017). In vitro and in vivo assessments of two novel hydrazide compounds against breast cancer as well as mammary tumor cells. Cancer Chemotherapy and Pharmacology. [Link]

  • Arif, M., et al. (2017). A new class of potential antidiabetic acetohydrazides: Synthesis, in vivo antidiabetic activity and molecular docking studies. Bangladesh Journal of Pharmacology. [Link]

  • Oliveira, P. A., et al. (2016). Challenges with in vitro and in vivo experimental models of urinary bladder cancer for novel drug discovery. Expert Opinion on Drug Discovery. [Link]

  • Marroum, P. J. (2015). Role of In Vitro–In Vivo Correlations in Drug Development. ResearchGate. [Link]

  • Gothandam, K. M., et al. (2010). In-vivo Animal Models and In-vitro Techniques for Screening Antidiabetic Activity. ResearchGate. [Link]

  • ResearchGate. (n.d.). Some biologically active pyridazine derivatives and their application. ResearchGate. [Link]

  • Jadhav, P. B., et al. (2022). Virtual Screening, Synthesis, and Biological Evaluation of Some Carbohydrazide Derivatives as Potential DPP-IV Inhibitors. Molecules. [Link]

  • Qiu, Y. (2009). In Vitro-In Vivo Correlation: Linking Drug Release to Clinical Performance. SlideShare. [Link]

  • Tsume, Y., et al. (2015). In vitro-in vivo correlations: general concepts, methodologies and regulatory applications. Expert Opinion on Drug Delivery. [Link]

  • Health Sciences. (n.d.). Acetohydrazide derivatives: Significance and symbolism. Health Sciences. [Link]

  • Al-Amiery, A. A., et al. (2022). Synthesis and Pharmacological Profile of Hydrazide Compounds. Research Journal of Pharmacy and Technology. [Link]

  • Popiołek, Ł., et al. (2023). Design, Synthesis, and In Vitro and In Vivo Bioactivity Studies of Hydrazide–Hydrazones of 2,4-Dihydroxybenzoic Acid. Molecules. [Link]

  • ChemBK. (n.d.). acetohydrazide. ChemBK. [Link]

  • U.S. Food and Drug Administration. (2021). In Vitro and In Vivo BE Approaches: Challenges and Opportunities – Session 3A. YouTube. [Link]

  • Luntraru, C. M., et al. (2024). Design and Synthesis of Caffeine-Based Derivatives with Antioxidant and Neuroprotective Activity: In Vitro Evaluation and SwissADME Profiling. Pharmaceuticals. [Link]

Sources

Comparative

Comparative Docking Architectures: Phenoxy Acetohydrazide Analogs vs. Standard Urease Inhibitors

Content Type: Technical Comparison Guide Domain: Medicinal Chemistry / Computer-Aided Drug Design (CADD) Target Protein: Helicobacter pylori Urease (Ni-dependent metalloenzyme) Executive Summary This guide presents a rig...

Author: BenchChem Technical Support Team. Date: February 2026

Content Type: Technical Comparison Guide Domain: Medicinal Chemistry / Computer-Aided Drug Design (CADD) Target Protein: Helicobacter pylori Urease (Ni-dependent metalloenzyme)

Executive Summary

This guide presents a rigorous comparative analysis of novel phenoxy acetohydrazide analogs against industry-standard urease inhibitors (Acetohydroxamic Acid and Thiourea). Phenoxy acetohydrazides have emerged as a privileged scaffold due to their ability to chelate the bi-nickel active site of urease, a critical virulence factor in H. pylori infections.

This document is designed for computational chemists and medicinal scientists. It moves beyond basic docking scores to analyze binding thermodynamics, residue-specific interaction stability, and pose reproducibility .

Part 1: The Chemical Scaffold & Target Landscape

Why Phenoxy Acetohydrazides?

The phenoxy acetohydrazide scaffold offers a unique "hinge" geometry. The hydrazide linker (-CONHNH-) acts as a hydrogen bond donor/acceptor network capable of bridging the catalytic flap of the urease enzyme, while the phenoxy tail provides hydrophobic anchoring in the distal pocket.

The Target: H. pylori Urease Active Site

To validate any new analog, it must compete with the native substrate (urea) or known inhibitors for the active site, which contains:

  • Bi-Nickel Center (Ni-Ni): Crucial for catalysis; requires ligands capable of coordinate covalent bonding.

  • Catalytic Residues: His593, His594, Asp360, and Glu220 (numbering based on H. pylori consensus).

  • The Flap: A mobile region (Ala636) that stabilizes the transition state.

Part 2: Computational Methodology (The "How-To")

To ensure Trustworthiness and Reproducibility , the following protocol utilizes a self-validating system involving re-docking verification.

Experimental Workflow

The following diagram outlines the precise computational pipeline required to minimize false positives.

DockingWorkflow cluster_prep Phase 1: Preparation cluster_dock Phase 2: Sampling cluster_valid Phase 3: Validation L_Prep Ligand Prep (MMFF94 Minimization) Dock Docking Algorithm (Lamarckian GA / Vina) L_Prep->Dock P_Prep Protein Prep (PDB: 1E9Y, Remove H2O, Add Polar H) Grid Grid Generation (Center: Ni Ions Size: 25x25x25 Å) P_Prep->Grid Grid->Dock RMSD RMSD Analysis (Threshold < 2.0 Å) Dock->RMSD Interact Interaction Profiling (PLIP / LigPlot+) RMSD->Interact If Validated

Figure 1: Standardized molecular docking workflow for metalloenzyme inhibitors.

Protocol Specifications
  • Software: AutoDock Vina (Open Source) or MOE (Industrial).

  • Force Field: MMFF94 (for ligand minimization) to ensure correct bond lengths/angles before docking.

  • Grid Box: Must be centered on the midpoint between the two Nickel ions. Dimensions:

    
     Å.
    
  • Exhaustiveness: Set to 32 (High) to ensure the search algorithm does not get trapped in local minima.

Part 3: Comparative Performance Analysis

This section compares the "Product" (Novel Phenoxy Acetohydrazide Analogs) against "Alternatives" (Standard Inhibitors).[1] Data is aggregated from representative studies in the field [1, 4].

Quantitative Binding Affinity

The binding energy (


) indicates the thermodynamic favorability of the complex. Lower (more negative) values indicate stronger binding.
Compound ClassSpecific IDBinding Energy (kcal/mol)Est. Inhibition Constant (

)
Performance vs. Standard
Standard Control Acetohydroxamic Acid (AHA) -5.10 180 µM Baseline
Standard ControlThiourea-4.85250 µMBaseline
Phenoxy Analog Compound 4d (4-NO2) -8.45 0.65 µM High Potency (+65%)
Phenoxy AnalogCompound 4f (2,4-Cl)-7.901.60 µMModerate Potency
Phenoxy AnalogCompound 4a (Unsubstituted)-6.2028.0 µMLow Potency

Interpretation: The nitro-substituted analog (Compound 4d) exhibits a


 of -8.45 kcal/mol, significantly outperforming the standard AHA (-5.10 kcal/mol). This suggests that the phenoxy extension provides additional Van der Waals contacts that the smaller AHA molecule lacks.
Interaction Interaction Profiling (Mechanism of Action)

High binding energy is useless if the binding mode is incorrect. The diagram below illustrates the critical interaction network required for a phenoxy acetohydrazide to function as a urease inhibitor.

InteractionMap Ligand Phenoxy Acetohydrazide Ni Ni2+ Ions (Bi-Nuclear) Ligand->Ni Metal Chelation (Carbonyl O) His593 His593 Ligand->His593 Pi-Pi Stacking (Phenoxy Ring) Asp360 Asp360 Ligand->Asp360 H-Bond Donor (Hydrazide NH) Ala636 Ala636 (Flap) Ligand->Ala636 Hydrophobic Contact Lys220 Lys220 Ligand->Lys220 H-Bond Acceptor

Figure 2: Interaction map showing the dual-binding mode: Metal chelation (Head) and Hydrophobic anchoring (Tail).

Key Mechanistic Differences:

  • AHA (Alternative): Relies almost exclusively on chelating the Nickel ions. It lacks a hydrophobic tail, making it susceptible to displacement by water.

  • Phenoxy Analogs (Product):

    • Chelation: The carbonyl oxygen and hydrazide nitrogen chelate the Ni ions (mimicking AHA).

    • Anchoring: The phenoxy ring engages His593 in

      
       stacking, locking the inhibitor in place. This "dual-anchor" mechanism explains the superior binding energy [7, 8].
      

Part 4: Validation Strategy (Self-Correcting Protocols)

To ensure the data presented above is not an artifact of the algorithm, you must perform Redocking Validation .

  • Extract the co-crystallized ligand (usually AHA) from the PDB file (1E9Y).

  • Dock this extracted ligand back into the empty active site using your specific parameters.

  • Calculate RMSD: Compare the docked pose with the original crystal pose.

    • Pass: RMSD

      
       2.0 Å.
      
    • Fail: RMSD > 2.0 Å (Indicates the grid or force field is incorrect; do not proceed to analog docking).

ADMET Profiling (In Silico Safety): While docking predicts potency, it does not predict safety. Phenoxy acetohydrazides generally adhere to Lipinski’s Rule of Five :

  • Molecular Weight: < 500 Da (Typical analog: ~250-300 Da).

  • LogP: < 5 (Phenoxy group adds lipophilicity, usually LogP 2.5–3.5, ideal for membrane permeability).

Conclusion

In comparative studies, Phenoxy Acetohydrazide analogs demonstrate superior theoretical efficacy compared to standard Acetohydroxamic Acid. The addition of the phenoxy group creates a "Hydrophobic Clamp" with His593, stabilizing the complex beyond simple metal chelation.

Recommendation: For lead optimization, focus on electron-withdrawing substitutions (NO2, F, Cl) on the phenoxy ring, as these enhance the acidity of the hydrazide protons, strengthening the hydrogen bond network with Asp360 [1, 4].

References

  • Taha, M., et al. (2023).[2] "Discovering phenoxy acetohydrazide derivatives as urease inhibitors and molecular docking studies." Journal of Biomolecular Structure and Dynamics. Link

  • Zhu, H., et al. (2015).[3] "Synthesis, Crystal Structures and Urease Inhibition of N'-(2-Bromobenzylidene)-2-(4-nitrophenoxy) acetohydrazide." Semantic Scholar. Link

  • Mobin, M., et al. (2020). "Synthesis, Biological Evaluation and Molecular Docking of Deferasirox and Substituted 1,2,4-Triazole Derivatives as Novel Potent Urease Inhibitors." Chemistry & Biodiversity. Link

  • Khan, S., et al. (2025).[4] "Sulfonamide derivatives targeting urease: Structural diversity and therapeutic potential." Arabian Journal of Chemistry. Link

  • BenchChem. (n.d.). "Comparative molecular docking studies of 2-(4-Ethylphenoxy)acetohydrazide." Link

  • Bi, Y., et al. (2024). "Synthesis, Urease Inhibition, Molecular Docking, and Optical Analysis of a Symmetrical Schiff Base." MDPI Molecules. Link

  • Minkara, M., et al. (2022). "Unraveling Binding Mechanism and Stability of Urease Inhibitors: A QM/MM MD Study." Int. J. Mol. Sci. Link

  • Diaz-Sanchez, A., et al. (2016). "Binding model of DSF and other reactive compounds to urease." ResearchGate.[5][6] Link

Sources

Validation

Comparative Analysis of Antimicrobial Spectrum for Hydrazide Derivatives

Executive Summary This technical guide provides a comparative analysis of hydrazide derivatives, a chemical class anchored by the -C(=O)NHNH₂ pharmacophore. While historically synonymous with antitubercular therapy (e.g....

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This technical guide provides a comparative analysis of hydrazide derivatives, a chemical class anchored by the -C(=O)NHNH₂ pharmacophore. While historically synonymous with antitubercular therapy (e.g., Isoniazid), recent structural modifications—specifically the formation of hydrazide-hydrazones and metal complexes—have expanded their utility against multidrug-resistant (MDR) Gram-positive and Gram-negative bacteria. This guide synthesizes experimental MIC (Minimum Inhibitory Concentration) data, delineates divergent mechanisms of action, and provides validated protocols for susceptibility testing.[1]

Structural Pharmacophore & Mechanisms of Action

The antimicrobial efficacy of hydrazide derivatives stems from their ability to act as both hydrogen bond donors/acceptors and metal chelators. The mechanism bifurcates based on the target pathogen:

  • Mycobacteria (Prodrug Activation): Simple hydrazides like Isoniazid (INH) are prodrugs requiring oxidative activation by the bacterial catalase-peroxidase (KatG) to form an isonicotinoyl radical, which inhibits the enoyl-ACP reductase (InhA), halting mycolic acid synthesis.

  • Broad-Spectrum Bacteria (Direct Action): Novel hydrazide-hydrazones often bypass KatG activation. They act via:

    • Metal Chelation: Binding physiological ions (

      
      , 
      
      
      
      ) essential for bacterial metalloenzymes.
    • Membrane Disruption: Lipophilic "tails" (e.g., naphthyl, substituted phenyls) facilitate cell wall penetration.

    • Gyrase Inhibition: Computational docking suggests high affinity for DNA Gyrase B in E. coli and S. aureus.

Visualization: Divergent Mechanistic Pathways

HydrazideMechanism Scaffold Hydrazide Scaffold (-C(=O)NHNH2) Myco Mycobacterium spp. Scaffold->Myco Bacteria Gram (+/-) Bacteria Scaffold->Bacteria KatG KatG Activation (Oxidation) Myco->KatG Radical Acyl Radical Formation KatG->Radical InhA InhA Inhibition (Cell Wall Lysis) Radical->InhA Chelation Metal Chelation (Fe2+, Cu2+ Depletion) Bacteria->Chelation Gyrase DNA Gyrase B Binding Bacteria->Gyrase Membrane Membrane Depolarization Bacteria->Membrane

Figure 1: Bifurcated mechanism of action for hydrazide derivatives against Mycobacteria vs. general bacterial pathogens.

Comparative Antimicrobial Spectrum Data[2][3]

The following tables synthesize recent experimental data comparing novel hydrazide derivatives against standard-of-care antibiotics.

Table 1: Antitubercular Activity (Mycobacterium tuberculosis H37Rv)

Note: Lower MIC indicates higher potency.

Compound ClassDerivative ExampleMIC (µM)Reference Standard (INH) MICEfficacy RatioMechanism Note
Standard Isoniazid (INH) 0.79 1.0 1.0x Prodrug (KatG dependent)
Pyrrole-HydrazideCompound 1 (Pyrrole-INH hybrid)0.140.795.6xActive against INH-resistant strains [1]
Benzopyran-HydrazideCompound 310.280.792.8xHigh selectivity index (SI > 400) [2]
Indole-Hydrazone5-methoxy-indole deriv.0.390.912.3xEnhanced lipophilicity aids entry [3]
Table 2: Broad-Spectrum Antibacterial Activity (Gram+ / Gram-)

Comparison against Ciprofloxacin (CIP) and Nitrofurantoin (NIT).

PathogenCompound ClassMIC (µg/mL)Standard MIC (µg/mL)Performance Analysis
S. epidermidis Nitrofurazone-Hydrazone (Cmpd 38)0.002 0.12 (CIP)60x Potency vs Ciprofloxacin.[2] Bactericidal at low conc. [4]
S. aureus (MRSA) Naphthalimide-Hydrazide (Cmpd 5)0.030.50 (Vancomycin)Superior activity against resistant strains due to planar intercalation. [5]
E. coli Pyrimidine-Hydrazone (Cmpd 19)12.525.0 (Ampicillin)2x more potent than Ampicillin; effective against MDR isolates. [6]
P. aeruginosa Quinoline-Hydrazone0.390.50 (CIP)Comparable to Ciprofloxacin; likely acts via membrane permeabilization. [6]

Key Insight: While unmodified hydrazides often lack potency against Gram-negative bacteria due to efflux pumps, hydrazide-hydrazones (formed by condensing hydrazides with aldehydes) exhibit significantly improved lipophilicity, allowing them to penetrate the Gram-negative outer membrane.

Structure-Activity Relationship (SAR) Analysis

To optimize hydrazide derivatives, researchers must manipulate three structural zones:

  • The Linker (-NH-N=CH-): Essential for metal chelation. Replacement with -O- or -S- generally reduces activity, confirming the pharmacophore's necessity.

  • The Aromatic Tail (Aldehyde origin):

    • Electron-Withdrawing Groups (EWG): Substituents like

      
      , 
      
      
      
      , or
      
      
      at the para position of the phenyl ring significantly enhance antibacterial activity (e.g., Compound 38 in Table 2).
    • Lipophilicity: Bulky groups (Naphthalimide, Quinoline) improve activity against M. tuberculosis by facilitating transit through the mycolic acid waxy layer.

  • The Head Group (Acid origin): Heterocyclic rings (Pyridine, Thiazole) are superior to simple phenyl rings, likely due to additional hydrogen bonding sites with the target enzyme (e.g., InhA or Gyrase).

Experimental Validation Protocols

Reliable data requires standardized testing.[1] The CLSI Broth Microdilution Method is the gold standard for determining MICs of hydrazide derivatives.

Critical Protocol Adjustments for Hydrazides
  • Solubility: Many hydrazide-hydrazones are insoluble in water. Stock solutions must be prepared in DMSO.[1]

  • Solvent Control: A "DMSO-only" control well is mandatory. Final DMSO concentration in the assay well must be <1% (v/v) to prevent false positives due to solvent toxicity.

Workflow: CLSI Broth Microdilution (M07/M27 Guidelines)

Materials:

  • Mueller-Hinton Broth (MHB) (cation-adjusted).

  • 96-well polystyrene microplates (U-bottom).

  • 0.5 McFarland bacterial suspension (

    
     CFU/mL).
    
  • Resazurin dye (optional, for colorimetric readout).

Step-by-Step Procedure:

  • Stock Prep: Dissolve derivative in 100% DMSO to 10 mg/mL.

  • Intermediate Dilution: Dilute stock 1:10 in MHB to reduce DMSO to 10%.

  • Serial Dilution: Add 100 µL MHB to plate columns 2-12. Add 100 µL compound to column 1. Transfer 100 µL from Col 1 to Col 2, mix, repeat to Col 10. Discard final 100 µL. (Col 11 = Growth Control, Col 12 = Sterile Control).

  • Inoculation: Dilute 0.5 McFarland suspension 1:100, then add 100 µL to wells 1-11. Final bacterial load

    
     CFU/mL.
    
  • Incubation: 16–20 hours at 35°C (ambient air).

  • Readout: MIC is the lowest concentration with no visible turbidity (or no color change from Blue->Pink if using Resazurin).

Visualization: Microdilution Workflow

MicrodilutionProtocol Start Compound Stock (DMSO) Plate 96-Well Plate Serial Dilution (2-fold) Start->Plate Add to Col 1 MHB Mueller-Hinton Broth Preparation MHB->Plate Fill Col 2-12 Inoculum Inoculum Prep (0.5 McFarland -> 1:100) Plate->Inoculum Wait for Prep Incubate Incubation 35°C, 16-20h Plate->Incubate Inoculum->Plate Add to Wells Read Read MIC (Turbidity/Resazurin) Incubate->Read

Figure 2: Standardized CLSI Broth Microdilution workflow for hydrophobic hydrazide derivatives.

Future Outlook & Resistance

The resurgence of hydrazides is driven by their ability to act as "hybrids."

  • Combination Therapy: Hydrazides show synergy with fluoroquinolones. The hydrazide moiety can chelate metal ions that efflux pumps utilize, potentially restoring sensitivity in resistant strains.

  • Toxicity: A major limitation is hepatotoxicity (linked to hydrazine release). Future development focuses on stable acyl-hydrazones that resist hydrolysis in plasma but remain active at the bacterial target site.

References

  • Novel isoniazid derivative as promising antituberculosis agent. PubMed Central. Available at: [Link]

  • Updated Information on Antimicrobial Activity of Hydrazide–Hydrazones. MDPI. Available at: [Link]

  • Mechanochemical Synthesis and Biological Evaluation of Novel Isoniazid Derivatives. PubMed Central. Available at: [Link]

  • Synthesis and investigation of antimicrobial activities of nitrofurazone analogues. PubMed Central. Available at: [Link]

  • Development of naphthalimide hydrazide derivatives as potent antibacterial agents. RSC Advances. Available at: [Link]

  • Novel Hydrazide Hydrazone Derivatives as Antimicrobial Agents. ResearchGate. Available at: [Link]

  • CLSI Performance Standards for Antimicrobial Susceptibility Testing (M100). CLSI. Available at: [Link]

Sources

Safety & Regulatory Compliance

Safety

A Guide to the Safe Disposal of 2-(2,4,5-Trichlorophenoxy)acetohydrazide

This document provides a comprehensive guide for the proper and safe disposal of 2-(2,4,5-Trichlorophenoxy)acetohydrazide. As a derivative of 2,4,5-Trichlorophenoxyacetic acid (2,4,5-T), this compound requires careful ha...

Author: BenchChem Technical Support Team. Date: February 2026

This document provides a comprehensive guide for the proper and safe disposal of 2-(2,4,5-Trichlorophenoxy)acetohydrazide. As a derivative of 2,4,5-Trichlorophenoxyacetic acid (2,4,5-T), this compound requires careful handling due to the inherent hazards associated with its chemical structure. This guide is intended for researchers, scientists, and drug development professionals who may handle this or structurally similar compounds.

The disposal procedures outlined below are based on the known risks of chlorinated phenoxy compounds and hydrazides. It is imperative to treat 2-(2,4,5-Trichlorophenoxy)acetohydrazide as a hazardous substance, exercising all necessary precautions to prevent harm to personnel and the environment.

Hazard Assessment

A thorough understanding of the potential hazards is the foundation of safe disposal. 2-(2,4,5-Trichlorophenoxy)acetohydrazide is structurally related to two classes of compounds with significant toxicological profiles: chlorinated phenoxy herbicides and hydrazides.

  • 2,4,5-Trichlorophenoxy Moiety: The parent compound, 2,4,5-T, is a known herbicide that was phased out due to significant toxicity concerns.[1] A major issue with the manufacturing of 2,4,5-T is the potential for contamination with 2,3,7,8-tetrachlorodibenzo-p-dioxin (TCDD), a highly toxic and carcinogenic substance.[1][2][3] While the concentration of TCDD in any given sample of 2-(2,4,5-Trichlorophenoxy)acetohydrazide is likely unknown, it is prudent to handle it as if it contains this hazardous impurity.[2] The International Agency for Research on Cancer (IARC) classifies chlorophenoxyacetic acids as possibly carcinogenic to humans.[1]

  • Hydrazide Moiety: Hydrazine and its derivatives are known to be toxic. Hydrazine itself is a flammable liquid that can self-ignite and may cause sensitization by skin contact.[4][5] It is also considered a suspected human carcinogen.[6] Disposal of materials containing hydrazides requires careful consideration to avoid uncontrolled reactions and environmental contamination.[7]

Given these factors, 2-(2,4,5-Trichlorophenoxy)acetohydrazide should be presumed to be a toxic and potentially carcinogenic substance that is hazardous to the aquatic environment.[4][8]

Personal Protective Equipment (PPE)

Appropriate personal protective equipment is mandatory when handling 2-(2,4,5-Trichlorophenoxy)acetohydrazide in any form, including during disposal procedures.

PPE ItemSpecificationsRationale
Gloves Chemical-resistant gloves (e.g., nitrile, neoprene). Discard immediately if contaminated.To prevent skin contact and absorption. Hydrazine derivatives can be absorbed through the skin and may cause sensitization.[4][6]
Eye Protection Chemical safety goggles and a face shield.To protect against splashes and fine dust, which can cause serious eye irritation.[8]
Lab Coat A chemically resistant lab coat or apron.To protect skin and personal clothing from contamination.
Respiratory Protection A NIOSH-approved respirator with appropriate cartridges for organic vapors and particulates.To prevent inhalation of dust or aerosols, which can be toxic.[3]

Spill Management

In the event of a spill, immediate and appropriate action is crucial to prevent exposure and environmental contamination.

Step-by-Step Spill Cleanup Protocol:

  • Evacuate and Secure the Area: Immediately alert others in the vicinity and restrict access to the spill area.

  • Ensure Proper Ventilation: Work in a well-ventilated area or a chemical fume hood.

  • Don Appropriate PPE: Before attempting cleanup, ensure you are wearing the full complement of required PPE.

  • Contain the Spill:

    • For solid spills: Gently cover the spill with an inert absorbent material like sand or vermiculite. Avoid raising dust.

    • For liquid spills/solutions: Absorb the spill with an inert absorbent material. Do not use combustible materials like sawdust.[7]

  • Collect the Waste: Carefully scoop the absorbed material and spilled substance into a designated, sealable, and properly labeled hazardous waste container.

  • Decontaminate the Area:

    • Wash the spill area with a suitable solvent (e.g., acetone, ethanol), followed by soap and water.

    • Collect all decontamination materials (e.g., wipes, absorbent pads) in the same hazardous waste container. Research suggests that multiple washes with water can be effective for cleaning equipment used with similar herbicides.[9]

  • Dispose of Contaminated Materials: All materials used for cleanup, including contaminated PPE, must be disposed of as hazardous waste.

Disposal Workflow

The disposal of 2-(2,4,5-Trichlorophenoxy)acetohydrazide must be carried out in accordance with all local, state, and federal regulations for hazardous waste.[10][11]

Caption: Disposal workflow for 2-(2,4,5-Trichlorophenoxy)acetohydrazide.

Step-by-Step Disposal Protocol:

  • Waste Identification and Segregation:

    • All materials contaminated with 2-(2,4,5-Trichlorophenoxy)acetohydrazide, including unused product, empty containers, and spill cleanup debris, must be treated as hazardous waste.

    • This waste stream should be segregated from other laboratory waste, particularly strong oxidizing agents and acids, to prevent potentially violent reactions.[12]

  • Containerization:

    • Use only designated, leak-proof, and sealable containers for hazardous waste.

    • Ensure the container material is compatible with the chemical.

    • The container must be clearly labeled with "Hazardous Waste," the full chemical name "2-(2,4,5-Trichlorophenoxy)acetohydrazide," and appropriate hazard symbols (e.g., toxic, environmentally hazardous).

  • Accumulation and Storage:

    • Store the sealed waste container in a designated, secure hazardous waste accumulation area.

    • This area should be well-ventilated and away from heat sources or open flames.[4]

  • Final Disposal:

    • Do not attempt to dispose of this chemical through standard laboratory drains or as regular trash. This is illegal and environmentally harmful.[2][10]

    • The disposal of this hazardous waste must be handled by a licensed hazardous waste disposal company.[13]

    • Follow all institutional and regulatory procedures for arranging a waste pickup. This will typically involve completing a hazardous waste manifest.

Decontamination of Equipment

Any laboratory equipment that comes into contact with 2-(2,4,5-Trichlorophenoxy)acetohydrazide must be thoroughly decontaminated.

  • Rinsing Procedure: A triple rinse procedure is recommended.

    • Rinse the equipment with a suitable organic solvent (e.g., acetone or ethanol) to dissolve any residue. Collect the rinsate as hazardous waste.

    • Wash the equipment with soap and hot water.

    • Perform a final rinse with deionized water.

  • Verification: For critical applications, it may be necessary to perform an analytical verification (e.g., HPLC) on a final rinse sample to ensure complete removal of the contaminant.

By adhering to these procedures, you can ensure the safe and compliant disposal of 2-(2,4,5-Trichlorophenoxy)acetohydrazide, protecting yourself, your colleagues, and the environment.

References

  • Rotterdam Convention. 2,4,5-T and its salts and esters.
  • ChemicalBook.
  • PF Online.
  • Thermo Fisher Scientific.
  • Sigma-Aldrich.
  • Greenbook.net.
  • Collabor
  • Santa Cruz Biotechnology. Hydrazine.
  • INCHEM. Hydrazine (HSG 56, 1991).
  • ChemicalBook. 2,4,5-Trichlorophenoxyacetic acid(93-76-5).
  • New Jersey Department of Health. Hazardous Substance Fact Sheet: Hydrazine.
  • Wikipedia. 2,4,5-Trichlorophenoxyacetic acid.
  • SciELO. Decontamination methods of tanks to spray 2,4-D and dicamba and the effects of these herbicides on citrus and vegetable species.
  • Southwest Florida Research & Education Center.
  • U.S. Environmental Protection Agency.

Sources

Retrosynthesis Analysis

One-step AI retrosynthesis routes and strategy settings for this compound.

Method

Feasible Synthetic Routes

Route proposals generated from BenchChem retrosynthesis models.

Back to Product Page

AI-Powered Synthesis Planning: Our tool employs Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, and Template_relevance Reaxys_biocatalysis models to predict feasible routes.

One-Step Synthesis Focus: Designed for one-step synthesis suggestions with concise route output.

Accurate Predictions: Uses PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, and REAXYS_BIOCATALYSIS data sources.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
2-(2,4,5-Trichlorophenoxy)acetohydrazide
Reactant of Route 2
Reactant of Route 2
2-(2,4,5-Trichlorophenoxy)acetohydrazide
© Copyright 2026 BenchChem. All Rights Reserved.